E7130

Core Science & Biosynthesis

E7130: A Dual-Action Anticancer Agent Targeting Microtubule Dynamics and the Tumor Microenvironment

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction E7130 is a novel, fully synthetic analog of the marine sponge natural product halichondrin B, developed through joint research between Harvard University and Eisai.[1][2] It represents a significant advancement in synthetic organic chemistry, enabling the production of sufficient quantities for clinical investigation.[1][3][4] Preclinical studies have revealed that E7130 possesses a unique, dual mechanism of action, functioning not only as a potent microtubule dynamics inhibitor but also as a novel modulator of the tumor microenvironment (TME).[1][5] This dual activity distinguishes it from other microtubule-targeting agents and positions it as a promising candidate for both monotherapy and combination treatments in various cancers.[6] A Phase I clinical trial for E7130 in patients with advanced solid tumors is underway.[2][7][8]

Core Mechanism of Action 1: Inhibition of Microtubule Dynamics

E7130 exerts potent cytotoxic effects on cancer cells by acting as a microtubule inhibitor.[9][10] By disrupting microtubule dynamics, E7130 interferes with the formation and function of the mitotic spindle, a critical cellular machine for chromosome segregation during cell division. This disruption ultimately leads to cell cycle arrest and apoptosis. The high potency of E7130 is demonstrated by its anti-proliferative efficacy at nanomolar and sub-nanomolar concentrations across various human cancer cell lines.[9]

Quantitative Data: In Vitro Anti-proliferative Activity

The following table summarizes the 50% inhibitory concentration (IC₅₀) values of E7130 in several cancer cell lines.

Cell Line	Cancer Type	IC₅₀ (nM)
KPL-4	Breast Cancer	0.01 - 0.1
OSC-19	Head and Neck Squamous Cell Carcinoma	0.01 - 0.1
FaDu	Pharyngeal Squamous Cell Carcinoma	0.01 - 0.1
HSC-2	Oral Squamous Cell Carcinoma	0.01 - 0.1
Table 1: In Vitro potency of E7130 against various human cancer cell lines. Data sourced from MedchemExpress.[9]

Core Mechanism of Action 2: Amelioration of the Tumor Microenvironment (TME)

A distinguishing feature of E7130 is its ability to favorably modulate the TME at pharmacologically relevant concentrations.[5][7] This activity involves two primary effects: the suppression of cancer-associated fibroblasts (CAFs) and the remodeling of tumor vasculature.

Suppression of Cancer-Associated Fibroblasts (CAFs)

E7130 has been shown to reduce the number of α-smooth muscle actin (α-SMA)-positive CAFs within the tumor stroma.[5][9] CAFs are known to contribute to a tumor-promoting environment by secreting growth factors, remodeling the extracellular matrix (ECM), and promoting immunosuppression.

The mechanism for this reduction is not through direct cytotoxicity to fibroblasts but by interfering with their activation.[5] Transforming growth factor-beta (TGF-β), often secreted by cancer cells, induces the transdifferentiation of normal fibroblasts into pro-cancerous α-SMA-positive myofibroblasts. E7130 inhibits this process by disrupting the microtubule network formation necessary for focal adhesion assembly. This disruption, in turn, deactivates the downstream PI3K/AKT/mTOR signaling pathway, which is critical for α-SMA expression.[5][9][11]

Caption: E7130 inhibits TGF-β-induced CAF activation via microtubule disruption.

Tumor Vasculature Remodeling

In addition to its effects on CAFs, E7130 remodels the tumor vasculature. Preclinical studies demonstrate that E7130 treatment increases the density of intratumoral CD31-positive endothelial cells.[1][5] This vascular remodeling is thought to normalize the chaotic and leaky tumor vasculature, potentially reducing hypoxia and improving the delivery and efficacy of co-administered therapeutic agents.[9][11]

References

• 1. news.harvard.edu [news.harvard.edu]
• 2. TOTAL SYNTHESIS AND NONCLINICAL STUDY RESULTS OF A NOVEL ANTICANCER DRUG CANDIDATE E7130 DERIVED FROM TOTAL SYNTHESIS OF HALICHONDRIN FOUND IN JOINT RESEARCH BETWEEN EISAI AND HARVARD UNIVERSITY SCIENTISTS, PUBLISHED IN SCIENTIFIC REPORTS | News Release：2019 | Eisai Co., Ltd. [eisai.com]
• 3. Ten-Gram-Scale Total Synthesis of the Anticancer Drug Candidate E7130 to Supply Clinical Trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. aacrjournals.org [aacrjournals.org]
• 6. researchgate.net [researchgate.net]
• 7. Cancer drug discovery: unravelling the mysteries of halichondrin [pharmaceutical-technology.com]
• 8. First-in-human study of E7130 (a tumor microenvironment-ameliorating microtubule inhibitor) in patients with advanced solid tumors: Primary results of the dose-escalation part - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Celebrating E7130: pushing the limits of complex drug synthesis | LGC Standards [lgcstandards.com]
• 11. aacrjournals.org [aacrjournals.org]

E7130: A Synthetic Halichondrin B Analog Targeting the Tumor Microenvironment

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

E7130 is a synthetically accessible analog of the marine natural product halichondrin B, developed through a joint research effort between Eisai and Harvard University.[1][2] Unlike its parent compound, which is limited by natural supply, E7130 can be produced on a gram scale through total synthesis, enabling comprehensive preclinical and clinical evaluation.[2][3][4] This agent exhibits a dual mechanism of action, functioning as both a potent microtubule dynamics inhibitor and a modulator of the tumor microenvironment (TME).[1][5][6] Specifically, E7130 has been shown to suppress cancer-associated fibroblasts (CAFs) and promote vascular remodeling within the TME, offering a novel approach to cancer therapy.[2][5] A Phase I clinical trial (NCT03444701) has been completed, establishing the maximum tolerated dose for further studies.[7] This technical guide provides a comprehensive overview of E7130, including its relationship to halichondrin B, its mechanism of action, preclinical and clinical data, and detailed experimental methodologies.

Introduction: From Marine Sponge to Synthetic Anticancer Agent

Halichondrin B, a complex polyether macrolide isolated from the marine sponge Halichondria okadai, demonstrated remarkable antitumor activity in preclinical models.[2] However, its scarcity from natural sources severely hampered its clinical development.[2] This challenge spurred efforts in total synthesis, culminating in the successful synthesis of halichondrin B and its analogs. E7130 emerged from these efforts as a promising clinical candidate, retaining the potent anticancer properties of the natural product while being amenable to large-scale synthetic production.[2][8][9] The total synthesis of E7130 is a significant achievement, involving a multi-step process to control its 31 asymmetric carbons and yield a highly pure product.[2][3]

Mechanism of Action

E7130 exerts its anticancer effects through a distinct dual mechanism of action:

2.1. Microtubule Dynamics Inhibition: Similar to other halichondrin analogs, E7130 is a potent inhibitor of microtubule dynamics.[5][8] It disrupts the formation and function of the mitotic spindle, leading to cell cycle arrest and apoptosis in cancer cells.[6]

2.2. Tumor Microenvironment Modulation: A key differentiator for E7130 is its ability to remodel the TME.[2][5] This activity is primarily attributed to its effects on two critical components of the TME:

• Suppression of Cancer-Associated Fibroblasts (CAFs): E7130 has been shown to reduce the population of α-SMA-positive CAFs within tumors.[2][5] This effect is mediated through the inhibition of the TGF-β-induced PI3K/AKT/mTOR signaling pathway in fibroblasts, preventing their transdifferentiation into a myofibroblast phenotype.[1][5]

• Vascular Remodeling: E7130 promotes the remodeling of the tumor vasculature, leading to an increase in intratumoral CD31-positive endothelial cells.[2]

By targeting both the cancer cells directly and the supportive stromal environment, E7130 presents a multi-pronged attack on tumor growth and progression.

Quantitative Data

In Vitro Cytotoxicity

While specific IC50 values for a wide range of cell lines are not extensively consolidated in the public domain, available data indicates that E7130 exhibits potent low nanomolar to sub-nanomolar activity against various cancer cell lines.

Cell Line	Cancer Type	IC50 (nM)	Reference
KPL-4	Breast Cancer	0.01-0.1	[10]
OSC-19	Head and Neck Squamous Cell Carcinoma	0.01-0.1	[10]
FaDu	Head and Neck Squamous Cell Carcinoma	0.01-0.1	[10]
HSC-2	Head and Neck Squamous Cell Carcinoma	0.01-0.1	[10]

Table 1: In Vitro Cytotoxicity of E7130 in Various Cancer Cell Lines

Preclinical In Vivo Efficacy

E7130 has demonstrated significant antitumor activity in various xenograft models.

Xenograft Model	Cancer Type	Dose (µg/kg)	Treatment Schedule	Tumor Growth Inhibition	Reference
HSC-2 (orthotopic)	Head and Neck Squamous Cell Carcinoma	90	Not specified	Combination with cetuximab showed prominent effect	[6]
FaDu	Head and Neck Squamous Cell Carcinoma	90	Intravenously	Synergistic antitumor activity with cetuximab	[5]
MCF-7	Breast Cancer	90, 180	Intravenously on days 0 and 7	Significant antitumor activity and tumor volume reduction	[5]
MDA-MB-231	Breast Cancer	90, 180	Intravenously on days 0 and 7	Significant antitumor activity	[5]
OD-BRE-0438 (PDX)	Breast Cancer	180	Intravenously on days 0 and 7	Significant antitumor activity and tumor volume reduction	[5]

Table 2: Preclinical In Vivo Efficacy of E7130 in Xenograft Models

Clinical Pharmacokinetics (Phase I)

The first-in-human study (NCT03444701) of E7130 in patients with advanced solid tumors established the maximum tolerated dose (MTD) and provided initial pharmacokinetic data.[7]

Dosing Schedule	Maximum Tolerated Dose (MTD)
Every 3 weeks (Q3W)	480 µg/m²
Every 2 weeks (Q2W)	300 µg/m²

Table 3: Maximum Tolerated Dose of E7130 in Phase I Clinical Trial [7]

Detailed pharmacokinetic parameters such as Cmax, AUC, and half-life from this study are not yet fully published. Preclinical pharmacokinetic studies in mice and rats indicated a relatively short half-life.

Experimental Protocols

Total Synthesis of E7130

The total synthesis of E7130 is a complex, multi-step process. While a detailed, step-by-step protocol is proprietary, the overall strategy involves the convergent synthesis of two complex fragments, the "left-half" and "right-half" of the molecule, followed by their coupling and final macrocyclization.[8][9] Key reactions employed in the synthesis include Nozaki-Hiyama-Kishi (NHK) reactions and other advanced organic chemistry transformations to stereoselectively construct the numerous chiral centers.[9] The process has been optimized for gram-scale production under Good Manufacturing Practice (GMP) conditions.[2][3]

In Vitro Tubulin Polymerization Assay

This assay assesses the effect of E7130 on the polymerization of tubulin into microtubules. A general protocol is as follows:

• Reagents: Purified tubulin, GTP solution, polymerization buffer (e.g., 80 mM PIPES pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA), and E7130 at various concentrations.

• Procedure: a. On ice, prepare a reaction mixture containing tubulin and polymerization buffer. b. Add GTP to initiate polymerization. c. Add E7130 or vehicle control to the reaction mixture. d. Transfer the mixture to a pre-warmed 37°C microplate reader. e. Monitor the change in absorbance at 340 nm over time. An increase in absorbance indicates microtubule polymerization.

• Analysis: Compare the polymerization curves of E7130-treated samples to the control to determine the inhibitory effect.

In Vivo Xenograft Studies

These studies evaluate the antitumor efficacy of E7130 in a living organism. A general protocol is as follows:

• Cell Culture and Animal Model: a. Culture human cancer cell lines of interest under standard conditions. b. Use immunodeficient mice (e.g., nude or SCID mice).

• Tumor Implantation: a. Harvest cancer cells and resuspend them in a suitable medium (e.g., PBS or Matrigel). b. Subcutaneously inject the cell suspension into the flank of the mice.

• Treatment: a. Once tumors reach a palpable size, randomize mice into treatment and control groups. b. Administer E7130 (intravenously) or vehicle control according to the desired dosing schedule and dose levels.

• Monitoring and Endpoint: a. Measure tumor volume and body weight regularly (e.g., 2-3 times per week). b. The study is terminated when tumors in the control group reach a predetermined size or after a specific duration.

• Analysis: a. Calculate tumor growth inhibition (TGI) by comparing the tumor volumes in the treated groups to the control group. b. At the end of the study, tumors can be excised for further analysis (e.g., immunohistochemistry for biomarkers like α-SMA and CD31).

Visualizations

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. TOTAL SYNTHESIS AND NONCLINICAL STUDY RESULTS OF A NOVEL ANTICANCER DRUG CANDIDATE E7130 DERIVED FROM TOTAL SYNTHESIS OF HALICHONDRIN FOUND IN JOINT RESEARCH BETWEEN EISAI AND HARVARD UNIVERSITY SCIENTISTS, PUBLISHED IN SCIENTIFIC REPORTS | News Release：2019 | Eisai Co., Ltd. [eisai.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. aacrjournals.org [aacrjournals.org]
• 6. researchgate.net [researchgate.net]
• 7. First-in-human study of E7130 (a tumor microenvironment-ameliorating microtubule inhibitor) in patients with advanced solid tumors: Primary results of the dose-escalation part - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Celebrating E7130: pushing the limits of complex drug synthesis | LGC Standards [lgcstandards.com]
• 9. Celebrating E7130: pushing the limits of complex drug synthesis | LGC Standards [lgcstandards.com]
• 10. researchgate.net [researchgate.net]

E7130: A Technical Whitepaper on the Discovery and Synthesis of a Novel Tumor Microenvironment Modulator

For Researchers, Scientists, and Drug Development Professionals

Abstract

E7130 is a synthetically accessible analogue of the marine natural product halichondrin B, developed through a collaborative effort between Eisai Co., Ltd. and Harvard University. Overcoming the supply limitations of the natural product, the total synthesis of E7130 has enabled extensive preclinical and clinical investigation. This document details the early discovery, the landmark gram-scale synthesis, and the unique dual mechanism of action of E7130. It functions not only as a potent microtubule dynamics inhibitor but also as a modulator of the tumor microenvironment (TME). By suppressing cancer-associated fibroblasts (CAFs) and promoting vascular remodeling, E7130 represents a promising therapeutic agent. This whitepaper provides a technical overview of the key data, experimental methodologies, and relevant biological pathways.

Introduction: The Halichondrin Challenge

The halichondrin family of polyether macrolides, isolated from the marine sponge Halichondria okadai, demonstrated potent anticancer activity in preclinical models.[1][2] However, their exceedingly low natural abundance and complex chemical structure, featuring 32 chiral centers, posed a significant barrier to their clinical development.[3] This supply issue necessitated a total synthesis approach to provide sufficient material for research and clinical trials. A long-standing collaboration between the research group of Professor Yoshito Kishi at Harvard University and scientists at Eisai culminated in the development of E7130, a structurally simplified and synthetically feasible analogue of halichondrin B.[1]

Early Discovery and Preclinical Profile

E7130 was identified as a promising anticancer agent due to its potent cytotoxicity against a range of cancer cell lines and its unique effects on the tumor microenvironment.

Potency and In Vitro Activity

E7130 exhibits potent anti-proliferative activity against various human cancer cell lines, with IC50 values in the sub-nanomolar range.

Cell Line	Cancer Type	IC50 (nM)
KPL-4	Breast Cancer	0.01 - 0.1
OSC-19	Head and Neck Squamous Cell Carcinoma	0.01 - 0.1
FaDu	Head and Neck Squamous Cell Carcinoma	0.01 - 0.1
HSC-2	Head and Neck Squamous Cell Carcinoma	0.01 - 0.1
Table 1: In Vitro Anti-proliferative Activity of E7130 in Various Cancer Cell Lines.

Preclinical and Clinical Dosage

Preclinical studies in mouse xenograft models and a subsequent first-in-human Phase I clinical trial have established initial dosage parameters.

Study Type	Model/Population	Dosage Regimen	Key Findings
Preclinical Xenograft	HSC-2, FaDu SCCHN BALB/c mice	45-180 µg/kg (i.v.)	Increased intratumoral microvessel density, reduced α-SMA-positive CAFs.
Phase I Clinical Trial (NCT03444701)
Dose Escalation (Q3W)	Patients with advanced solid tumors	270-550 µg/m² (i.v., every 3 weeks)	MTD determined as 480 µg/m².
Dose Escalation (Q2W)	Patients with advanced solid tumors	25-400 µg/m² (i.v., days 1 and 15 of a 28-day cycle)	MTD determined as 300 µg/m².
Table 2: Preclinical and Phase I Clinical Trial Dosage of E7130.

Total Synthesis of E7130

The total synthesis of E7130 was a monumental achievement in organic chemistry, enabling its development as a clinical candidate. A key breakthrough was the development of a process to produce gram-scale quantities of highly pure E7130 under Good Manufacturing Practice (GMP) conditions.[1] The synthesis is characterized by a convergent strategy, where complex fragments of the molecule are synthesized independently and then coupled together in the later stages.

Synthetic Strategy Overview

The synthesis involves the creation of two major fragments, often referred to as the "left half" and "right half" of the halichondrin macrocycle. A critical step in the convergent synthesis is the coupling of these large, stereochemically complex fragments. The Nozaki-Hiyama-Kishi (NHK) reaction, a nickel- and chromium-mediated coupling, is a key transformation employed in the synthesis of halichondrin analogues. This reaction is highly effective for forming carbon-carbon bonds between vinyl or aryl halides and aldehydes, with a high degree of functional group tolerance. The successful gram-scale synthesis yielded 11.5g of E7130 with a purity of >99.8% without the need for HPLC purification.[4]

Caption: High-level convergent synthesis strategy for E7130.

Key Experimental Protocol: Nozaki-Hiyama-Kishi (NHK) Coupling

The following is a representative protocol for the NHK reaction and does not represent the specific, proprietary conditions used for the GMP synthesis of E7130.

Objective: To couple a vinyl halide fragment with an aldehyde fragment to form a key carbon-carbon bond.

Materials:

• Anhydrous, degassed N,N-Dimethylformamide (DMF)

• Chromium(II) chloride (CrCl₂)

• Nickel(II) chloride (NiCl₂) (catalytic amount)

• Vinyl halide fragment

• Aldehyde fragment

• Anhydrous reaction vessel under an inert atmosphere (e.g., Argon or Nitrogen)

Procedure:

• To an oven-dried reaction flask under an inert atmosphere, add NiCl₂ and CrCl₂.

• Add anhydrous, degassed DMF and stir the mixture at room temperature.

• In a separate flask, dissolve the vinyl halide fragment and the aldehyde fragment in anhydrous, degassed DMF.

• Add the solution of the fragments to the stirring mixture of the chromium and nickel salts.

• The reaction is typically stirred at room temperature or slightly elevated temperatures for several hours until completion, monitored by an appropriate technique (e.g., TLC or LC-MS).

• Upon completion, the reaction is quenched with water and extracted with an organic solvent (e.g., ethyl acetate).

• The combined organic layers are washed, dried, and concentrated under reduced pressure.

• The crude product is purified by column chromatography to yield the desired coupled product.

Mechanism of Action: A Dual Approach

E7130 exerts its anticancer effects through a dual mechanism: direct inhibition of microtubule dynamics leading to cell cycle arrest, and modulation of the tumor microenvironment.[1][5]

Microtubule Dynamics Inhibition

Similar to its parent compound, E7130 binds to tubulin and inhibits microtubule polymerization. This disruption of the microtubule network leads to mitotic spindle assembly failure, inducing cell cycle arrest at the G2/M phase and subsequent apoptosis in cancer cells.[5]

Tumor Microenvironment (TME) Modulation

A distinguishing feature of E7130 is its ability to remodel the TME.[6] Specifically, it has been shown to:

• Suppress Cancer-Associated Fibroblasts (CAFs): E7130 reduces the number of alpha-smooth muscle actin (α-SMA)-positive CAFs.[1][6]

• Promote Vascular Remodeling: It increases the density of CD31-positive intratumoral endothelial cells, suggesting a normalization of the tumor vasculature.[1]

This TME modulation is believed to be mediated by the inhibition of the TGF-β-induced transdifferentiation of myofibroblasts. E7130 disrupts the microtubule network formation in fibroblasts, which in turn deactivates the PI3K/AKT/mTOR signaling pathway.[6]

Caption: E7130's mechanism of action on Cancer-Associated Fibroblasts.

Key Experimental Protocols

In Vitro Tubulin Polymerization Assay

Objective: To determine the direct effect of E7130 on tubulin polymerization.

Principle: The polymerization of purified tubulin into microtubules can be monitored by an increase in light scattering (turbidity) or fluorescence. Inhibitors of polymerization will reduce the rate and extent of this increase.

Procedure (Representative):

• Purified tubulin is suspended in a general tubulin buffer (e.g., 80 mM PIPES pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA).

• The tubulin solution is incubated with various concentrations of E7130 or a vehicle control.

• Polymerization is initiated by the addition of GTP and by raising the temperature to 37°C.

• The change in absorbance at 340 nm is measured over time using a temperature-controlled spectrophotometer.

• Inhibition of polymerization is quantified by comparing the polymerization curves of E7130-treated samples to the vehicle control.

Immunohistochemistry (IHC) for TME Markers

Objective: To assess the effect of E7130 on TME components (CAFs and vasculature) in tumor tissues from xenograft models.

Procedure (Representative):

• Tumor tissues from E7130-treated and control animals are harvested, fixed in formalin, and embedded in paraffin.

• 4-5 µm sections are cut and mounted on slides.

• Slides undergo deparaffinization and rehydration, followed by antigen retrieval (e.g., heat-induced epitope retrieval in a citrate buffer).

• Sections are blocked to prevent non-specific antibody binding.

• Incubation with primary antibodies against α-SMA (for CAFs) and CD31 (for endothelial cells) is performed.

• A secondary antibody conjugated to an enzyme (e.g., HRP) is applied, followed by a chromogenic substrate (e.g., DAB) to visualize the target proteins.

• Slides are counterstained (e.g., with hematoxylin), dehydrated, and mounted.

• Staining intensity and the number of positive cells are quantified using microscopy and image analysis software.

Conclusion

E7130 stands as a testament to the power of total synthesis in overcoming natural product supply limitations to unlock new therapeutic possibilities. Its discovery and development, born from a synergistic academic-industrial collaboration, have provided a clinical candidate with a compelling dual mechanism of action. By targeting both the cancer cell's mitotic machinery and the supportive tumor microenvironment, E7130 holds significant promise for the treatment of advanced solid tumors. Ongoing clinical trials will further elucidate its safety and efficacy profile, potentially adding a valuable new agent to the oncology armamentarium.

References

• 1. Author Guidelines [researcher-resources.acs.org]
• 2. eisai.com [eisai.com]
• 3. researchgate.net [researchgate.net]
• 4. First-in-human study of E7130 (a tumor microenvironment-ameliorating microtubule inhibitor) in patients with advanced solid tumors: Primary results of the dose-escalation part - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. first-in-human-study-of-e7130-a-tumor-microenvironment-ameliorating-microtubule-inhibitor-in-patients-with-advanced-solid-tumors-primary-results-of-the-dose-escalation-part - Ask this paper | Bohrium [bohrium.com]
• 6. researchgate.net [researchgate.net]

The Biological Activity of E7130 in Preclinical Models: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

E7130, a synthetic analog of the marine natural product halichondrin B, has demonstrated potent antitumor activity in a range of preclinical models. This technical guide provides an in-depth overview of its biological effects, summarizing key quantitative data, detailing experimental methodologies, and illustrating its mechanisms of action through signaling pathway and workflow diagrams.

Core Mechanism of Action

E7130 exhibits a dual mechanism of action, directly inhibiting cancer cell proliferation and modulating the tumor microenvironment (TME). Its primary intracellular target is tubulin, where it inhibits microtubule dynamics, leading to cell cycle arrest and apoptosis. Concurrently, E7130 remodels the TME by suppressing cancer-associated fibroblasts (CAFs) and promoting changes in the tumor vasculature.

Quantitative Biological Data

The following tables summarize the key quantitative data on the biological activity of E7130 from preclinical studies.

In Vitro Anti-proliferative Activity

Cell Line	Cancer Type	IC50 (nM)
KPL-4	Breast Cancer	0.01 - 0.1
OSC-19	Head and Neck Squamous Cell Carcinoma	0.01 - 0.1
FaDu	Pharyngeal Squamous Cell Carcinoma	0.01 - 0.1
HSC-2	Oral Squamous Cell Carcinoma	0.01 - 0.1

Table 1: In vitro anti-proliferative activity of E7130 in various human cancer cell lines. Data indicates a potent cytotoxic effect at sub-nanomolar concentrations.

In Vivo Efficacy

Animal Model	Tumor Model	Dosage (µg/kg)	Administration Route	Key Findings
BALB/c nude mice	FaDu Xenograft	45 - 180	Intravenous (i.v.)	Reduction in α-SMA-positive CAFs. Combination with cetuximab modulated fibroblast phenotypes.
BALB/c nude mice	HSC-2 Xenograft	90	Intravenous (i.v.)	Increased microvessel density, tumor growth inhibition, and increased survival in combination with cetuximab. A prominent combination effect was observed at 90 µg/kg.

Table 2: Summary of in vivo preclinical studies of E7130. These studies highlight the impact of E7130 on the tumor microenvironment and its synergistic potential with other anticancer agents.

Key Preclinical Experiments and Methodologies

In Vitro Cell Viability Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of E7130 against various cancer cell lines.

Protocol:

• Cell Culture: Human cancer cell lines (KPL-4, OSC-19, FaDu, HSC-2) are cultured in appropriate media and conditions.

• Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Treatment: Cells are treated with a serial dilution of E7130 for a specified duration (e.g., 72 hours).

• Viability Assessment: Cell viability is assessed using a standard method such as the crystal violet assay or MTT assay.

• Data Analysis: The IC50 values are calculated by fitting the dose-response data to a sigmoidal curve.

In Vivo Xenograft Studies

Objective: To evaluate the in vivo antitumor efficacy and effects on the tumor microenvironment of E7130.

Protocol:

• Animal Model: Immunocompromised mice (e.g., BALB/c nude) are used.

• Tumor Implantation: Human cancer cells (e.g., FaDu, HSC-2) are implanted subcutaneously or orthotopically into the mice.

• Treatment: Once tumors reach a specified volume, mice are treated with E7130 intravenously at various doses (e.g., 45-180 µg/kg).

• Monitoring: Tumor volume and body weight are monitored regularly.

• Endpoint Analysis: At the end of the study, tumors are excised for immunohistochemical analysis of biomarkers such as α-SMA (for CAFs) and CD31 (for endothelial cells).

Tubulin Polymerization Assay

Objective: To assess the direct inhibitory effect of E7130 on tubulin polymerization in a cell-free system.

Protocol:

• Reaction Mixture: A reaction mixture containing purified tubulin, GTP, and a fluorescent reporter is prepared.

• Initiation: Polymerization is initiated by raising the temperature to 37°C.

• Monitoring: The incorporation of the fluorescent reporter into microtubules during polymerization is monitored by measuring the fluorescence enhancement over time.

• Treatment: The assay is performed in the presence and absence of E7130 to determine its effect on the rate and extent of tubulin polymerization.

Signaling Pathways and Experimental Workflows

E7130 Mechanism of Action on Cancer-Associated Fibroblasts

E7130 has been shown to interfere with the activation of CAFs, which are key components of the TME that contribute to tumor progression. Specifically, E7130 inhibits the TGF-β-induced transdifferentiation of fibroblasts into myofibroblasts, a process characterized by the expression of α-SMA. This inhibition is associated with the disruption of the microtubule network and subsequent deactivation of the PI3K/AKT/mTOR signaling pathway.

E7130 inhibits CAF activation via the PI3K/AKT/mTOR pathway.

General Experimental Workflow for In Vivo Efficacy Studies

The following diagram illustrates a typical workflow for assessing the in vivo efficacy of E7130 in a xenograft mouse model.

Workflow for E7130 in vivo xenograft studies.

E7130: A Novel Microtubule Inhibitor Remodeling the Tumor Microenvironment

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

E7130 is a novel, synthetically produced anticancer agent derived from the natural product halichondrin B. Beyond its primary function as a potent microtubule dynamics inhibitor, E7130 demonstrates a significant and unique capability to modulate the tumor microenvironment (TME). Preclinical and emerging clinical data indicate that E7130 actively remodels the TME by reducing the population of cancer-associated fibroblasts (CAFs) and promoting tumor vasculature normalization. These effects are believed to alleviate hypoxia, enhance the delivery and efficacy of co-administered therapies, and potentially counteract therapeutic resistance. This technical guide provides a comprehensive overview of the mechanism of action of E7130 on the TME, supported by quantitative data from preclinical studies, detailed experimental protocols, and visualizations of the key signaling pathways and experimental workflows.

Core Mechanism of Action: A Dual Approach

E7130 exhibits a dual mechanism of action, targeting both the cancer cells directly and the surrounding TME that supports their growth and survival.

• Microtubule Dynamics Inhibition: E7130 is a potent inhibitor of microtubule dynamics, a well-established target for anticancer agents. By disrupting the normal function of microtubules, E7130 interferes with cell division, leading to cell cycle arrest and apoptosis in rapidly proliferating cancer cells.

• Tumor Microenvironment Modulation: Uniquely, E7130 also exerts significant effects on the TME. This modulation is characterized by two key activities:

  • Suppression of Cancer-Associated Fibroblasts (CAFs): E7130 has been shown to reduce the number of α-smooth muscle actin (α-SMA)-positive CAFs within the tumor stroma.[1][2] CAFs are a critical component of the TME, contributing to tumor progression, metastasis, and drug resistance.

  • Tumor Vasculature Remodeling: E7130 promotes the remodeling of the tumor vasculature, evidenced by an increase in intratumoral CD31-positive endothelial cells.[1][2] This vascular normalization is hypothesized to improve blood perfusion, reduce hypoxia, and enhance the delivery of other therapeutic agents to the tumor.

Quantitative Effects of E7130 on the Tumor Microenvironment

The following tables summarize the key quantitative data from preclinical studies investigating the effects of E7130 on the TME.

Table 1: In Vitro Efficacy of E7130

Cell Line	Cancer Type	IC50 (nM)	Reference
KPL-4	Breast Cancer	0.01 - 0.1	[3]
OSC-19	Head and Neck Squamous Cell Carcinoma	0.01 - 0.1	[3]
FaDu	Head and Neck Squamous Cell Carcinoma	0.01 - 0.1	[3]
HSC-2	Head and Neck Squamous Cell Carcinoma	0.01 - 0.1	[3]

Table 2: In Vivo Effects of E7130 on Tumor Microenvironment Markers

Xenograft Model	E7130 Dose (µg/kg, i.v.)	Marker	Effect	Reference
FaDu SCCHN	45-180	α-SMA-positive CAFs	Reduction in α-SMA-positive CAFs	[3]
HSC-2 SCCHN	45-180	Microvessel Density (MVD)	Increased intratumoral MVD	[3]
FaDu	120	Plasma Collagen IV	Significant increase 2, 3, and 4 days post-treatment
MCF-7	45	Plasma TGF-β1	Significant reduction

Table 3: In Vivo Antitumor Activity of E7130 in Xenograft Models

Xenograft Model	E7130 Dose (µg/kg, i.v.)	Treatment Schedule	Outcome	Reference
OD-BRE-0438	180	Days 0 and 7	Significant antitumor activity and reduction in tumor volume
FaDu SCCHN	45-180	Not specified	In combination with Cetuximab, modulated fibroblast phenotypes and increased survival rate	[3]
HSC-2 SCCHN	45-180	Not specified	In combination with Cetuximab, increased delivery of Cetuximab into tumors, causing tumor regression	[3]
MCF-7	90	Concurrent	In combination with fulvestrant, significantly inhibited tumor growth compared to each monotherapy

Signaling Pathway of E7130 in Cancer-Associated Fibroblasts

E7130's effect on CAFs is mediated through the inhibition of the Transforming Growth Factor-β (TGF-β) signaling pathway. Specifically, E7130 has been shown to suppress the production of LAP-TGF-β1, a precursor of TGF-β1, in CAFs. This leads to the downstream deactivation of the PI3K/AKT/mTOR pathway, which is crucial for the transdifferentiation of fibroblasts into α-SMA-positive myofibroblasts.

Caption: E7130 inhibits the TGF-β signaling pathway in CAFs.

Experimental Protocols

This section provides an overview of the methodologies used in the preclinical evaluation of E7130.

In Vitro Cell Proliferation Assay

• Objective: To determine the half-maximal inhibitory concentration (IC50) of E7130 on various cancer cell lines.

• Cell Lines: KPL-4, OSC-19, FaDu, HSC-2.

• Methodology:

  • Cells are seeded in 96-well plates and allowed to adhere overnight.

  • Cells are treated with a serial dilution of E7130 for a specified period (e.g., 72 hours).

  • Cell viability is assessed using a standard method such as the CellTiter-Glo® Luminescent Cell Viability Assay.

  • IC50 values are calculated by fitting the dose-response data to a four-parameter logistic curve.

In Vitro TGF-β-Induced Myofibroblast Transdifferentiation Assay

• Objective: To evaluate the effect of E7130 on the differentiation of fibroblasts into CAFs.

• Cell Line: BJ (normal human fibroblasts).

• Methodology:

  • BJ cells are cultured in the presence of TGF-β to induce myofibroblast transdifferentiation.

  • Cells are co-treated with varying concentrations of E7130.

  • The expression of α-SMA, a marker of myofibroblasts, is assessed by immunocytochemistry or Western blot.

  • Downstream signaling molecules (pAKT, pS6) are also analyzed by Western blot to confirm pathway inhibition.

In Vivo Xenograft Tumor Models

• Objective: To assess the antitumor activity and effects on the TME of E7130 in a living organism.

• Animal Model: BALB/c nude mice.

• Xenograft Models: FaDu, HSC-2, OD-BRE-0438, MCF-7.

• Methodology:

  • Human cancer cells are subcutaneously injected into the flank of the mice.

  • Once tumors reach a palpable size, mice are randomized into treatment and control groups.

  • E7130 is administered intravenously at specified doses and schedules.

  • Tumor volume and body weight are measured regularly.

  • At the end of the study, tumors are excised for immunohistochemical analysis of α-SMA and CD31.

  • Plasma samples may be collected for biomarker analysis (e.g., Collagen IV, TGF-β1).

Caption: Workflow for in vivo xenograft studies of E7130.

Immunohistochemistry (IHC)

• Objective: To visualize and quantify the expression of α-SMA and CD31 in tumor tissues.

• Methodology:

  • Tumor tissues are fixed in formalin and embedded in paraffin.

  • Tissue sections are deparaffinized and rehydrated.

  • Antigen retrieval is performed to unmask the epitopes.

  • Sections are incubated with primary antibodies against α-SMA and CD31.

  • A secondary antibody conjugated to an enzyme (e.g., HRP) is applied.

  • The signal is developed with a chromogen (e.g., DAB), and the sections are counterstained.

  • The stained slides are imaged, and the positive staining area is quantified using image analysis software.

Conclusion and Future Directions

E7130 represents a promising new class of anticancer agents with a dual mechanism of action that addresses both the tumor cells and their supportive microenvironment. Its ability to reduce CAF populations and promote vascular remodeling has the potential to overcome drug resistance and enhance the efficacy of combination therapies. The ongoing Phase I clinical trial (NCT03444701) will provide crucial data on the safety, tolerability, and clinical activity of E7130 in patients with advanced solid tumors. Future research should focus on identifying predictive biomarkers to select patients who are most likely to benefit from E7130 and exploring its synergistic potential with a broader range of anticancer agents, including immunotherapies. The unique TME-modulating properties of E7130 position it as a valuable candidate for further development in the treatment of various solid tumors.

References

• 1. cancer.wisc.edu [cancer.wisc.edu]
• 2. article.imrpress.com [article.imrpress.com]
• 3. Myofibroblast TGF-β Activation Measurement In Vitro | Springer Nature Experiments [experiments.springernature.com]

Synthetic E7130: A Technical Overview of its Pharmacological Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

E7130 is a synthetically produced analog of halichondrin B, a complex natural product isolated from the marine sponge Halichondria okadai. Its development represents a significant achievement in total synthesis, enabling comprehensive preclinical and clinical evaluation of its potent anti-cancer activities. This document provides an in-depth technical guide on the core pharmacological properties of E7130, detailing its mechanism of action, in vitro and in vivo efficacy, and key experimental methodologies.

Core Pharmacological Properties

E7130 exhibits a dual mechanism of action, functioning as both a potent microtubule inhibitor and a modulator of the tumor microenvironment (TME). This multifaceted activity distinguishes it from traditional cytotoxic agents and positions it as a promising therapeutic candidate for a range of solid tumors.

Mechanism of Action

1. Microtubule Dynamics Inhibition:

E7130 binds to the vinca domain of tubulin, disrupting microtubule polymerization and assembly. This interference with microtubule dynamics leads to mitotic spindle assembly failure, inducing cell cycle arrest at the G2/M phase and subsequent apoptosis in cancer cells.

2. Tumor Microenvironment Amelioration:

Beyond its direct cytotoxic effects, E7130 uniquely remodels the TME to be less hospitable for tumor growth and more accessible to other therapeutic agents. This is achieved through two primary actions:

• Suppression of Cancer-Associated Fibroblasts (CAFs): E7130 inhibits the TGF-β-induced transdifferentiation of normal fibroblasts into tumor-promoting myofibroblasts (CAFs). This is accomplished by disrupting microtubule network formation, which in turn deactivates the PI3K/AKT/mTOR signaling pathway. The reduction in α-SMA-positive CAFs leads to a decrease in the production of malignant extracellular matrix (ECM) proteins.

• Promotion of Tumor Vasculature Remodeling: E7130 increases the intratumoral microvessel density (MVD), leading to a more normalized and functional tumor vasculature. This vascular remodeling enhances the delivery of co-administered anticancer drugs into the tumor core.

Quantitative Pharmacological Data

The following tables summarize the key quantitative data on the pharmacological properties of E7130.

Cell Line	Cancer Type	IC50 (nM)
KPL-4	Breast Cancer	0.01 - 0.1
OSC-19	Head and Neck Squamous Cell Carcinoma	0.01 - 0.1
FaDu	Head and Neck Squamous Cell Carcinoma	0.01 - 0.1
HSC-2	Head and Neck Squamous Cell Carcinoma	0.01 - 0.1

Table 1: In Vitro Anti-proliferative Efficacy of E7130.

Animal Model	Tumor Type	Dose Range (µg/kg, i.v.)	Key Findings
BALB/c mice (xenograft)	HSC-2 SCCHN	45-180	Increased intratumoral MVD, enhanced delivery of cetuximab, and induced tumor regression.
BALB/c mice (xenograft)	FaDu SCCHN	45-180	Reduced α-SMA-positive CAFs and modulated fibroblast phenotypes when combined with cetuximab.

Table 2: In Vivo Efficacy of E7130.

Clinical Trial Phase	Patient Population	Dosing Regimen	Maximum Tolerated Dose (MTD)	Common Treatment-Emergent Adverse Events (TEAEs)
Phase I	Advanced Solid Tumors	Q3W: Day 1 of a 21-day cycle (270-550 µg/m²)	480 µg/m² (Q3W)	Leukopenia
Q2W: Days 1 and 15 of a 28-day cycle (25-400 µg/m²)	300 µg/m² (Q2W)

Table 3: Phase I Clinical Trial Data for E7130.

Key Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of E7130. These protocols are representative examples based on standard laboratory techniques.

In Vitro Anti-proliferative Assay

Objective: To determine the 50% inhibitory concentration (IC50) of E7130 in various cancer cell lines.

Methodology:

• Cell Culture: Culture KPL-4, OSC-19, FaDu, and HSC-2 cells in their respective recommended media supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2.

• Cell Seeding: Seed cells in 96-well plates at a density of 5,000 cells per well and allow them to adhere overnight.

• Drug Treatment: Treat the cells with a serial dilution of E7130 (e.g., 0.001 nM to 100 nM) for 72 hours.

• Cell Viability Assessment: After the incubation period, assess cell viability using a commercial MTS or MTT assay kit according to the manufacturer's instructions.

• Data Analysis: Calculate the IC50 values by fitting the dose-response curves to a four-parameter logistic equation using appropriate software (e.g., GraphPad Prism).

Western Blot Analysis of PI3K/AKT/mTOR Pathway

Objective: To assess the effect of E7130 on the phosphorylation status of key proteins in the PI3K/AKT/mTOR pathway.

Methodology:

• Cell Treatment and Lysis: Treat cancer cells with E7130 (e.g., 0.15 nM) for a specified time (e.g., 24 hours). Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE and Protein Transfer: Separate equal amounts of protein (e.g., 20-30 µg) on a 10% SDS-polyacrylamide gel and transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against p-AKT, p-S6, and their total protein counterparts overnight at 4°C.

  • Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection and Analysis: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system. Quantify the band intensities using densitometry software (e.g., ImageJ) and normalize the phosphorylated protein levels to the total protein levels.

In Vivo Xenograft Tumor Model

Objective: To evaluate the in vivo anti-tumor efficacy of E7130.

Methodology:

• Animal Model: Use 6-8 week old female BALB/c nude mice.

• Tumor Cell Implantation: Subcutaneously inject 5 x 10^6 HSC-2 or FaDu cells suspended in Matrigel into the flank of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth by measuring the tumor volume with calipers every 2-3 days. The tumor volume can be calculated using the formula: (Length x Width^2) / 2.

• Drug Administration: Once the tumors reach a volume of approximately 100-150 mm³, randomize the mice into treatment groups. Administer E7130 intravenously at doses of 45-180 µg/kg according to the desired schedule (e.g., once weekly). A vehicle control group should be included.

• Endpoint Analysis: At the end of the study, euthanize the mice and excise the tumors. The tumors can be weighed and processed for further analysis, such as immunohistochemistry for α-SMA and CD31 (for MVD).

Visualizations

Caption: Signaling pathways affected by E7130.

Caption: In vivo xenograft experimental workflow.

In-Vitro Efficacy of E7130: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the initial in-vitro studies investigating the efficacy of E7130, a potent microtubule dynamics inhibitor. The document outlines the core findings from anti-proliferative assays, studies on the inhibition of cancer-associated fibroblast differentiation, and the underlying mechanism of action involving the PI3K/AKT/mTOR signaling pathway. Detailed experimental protocols and quantitative data are presented to facilitate reproducibility and further investigation by researchers in the field.

Quantitative Data Summary

The following tables summarize the key quantitative data from the initial in-vitro efficacy studies of E7130.

Table 1: Anti-Proliferative Activity of E7130 in Human Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)
KPL-4	Breast Cancer	0.01 - 0.1
OSC-19	Head and Neck Squamous Cell Carcinoma	0.01 - 0.1
FaDu	Pharyngeal Squamous Cell Carcinoma	0.01 - 0.1
HSC-2	Oral Squamous Cell Carcinoma	0.01 - 0.1

Table 2: Effect of E7130 on TGF-β-Induced Myofibroblast Transdifferentiation and PI3K/AKT/mTOR Signaling

Cell Line	Treatment	Duration	Key Findings
BJ (Human normal lung fibroblasts)	E7130 (0.15 nM) + TGF-β	48 hours	Inhibition of TGF-β-induced α-SMA expression
BJ (Human normal lung fibroblasts)	E7130 (0.15 nM)	48 hours	Decreased levels of phosphorylated AKT (pAKT) and phosphorylated S6 (pS6)

Experimental Protocols

Anti-Proliferative Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of E7130 against various human cancer cell lines.

Methodology:

• Cell Culture: Human cancer cell lines (KPL-4, OSC-19, FaDu, and HSC-2) were cultured in their respective recommended media, supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding: Cells were harvested, counted, and seeded into 96-well plates at a pre-determined optimal density for each cell line to ensure logarithmic growth during the assay. Plates were incubated overnight to allow for cell attachment.

• Compound Treatment: A serial dilution of E7130 was prepared in the appropriate cell culture medium. The existing medium was removed from the wells and replaced with the medium containing various concentrations of E7130. Control wells received medium with the vehicle (DMSO) at the same final concentration.

• Incubation: The plates were incubated for a period of 72 hours.

• Cell Viability Assessment (CellTiter-Glo® 2.0 Assay):

  • After the incubation period, the plates were equilibrated to room temperature.

  • An equal volume of CellTiter-Glo® 2.0 Reagent was added to each well.

  • The contents were mixed on an orbital shaker for 2 minutes to induce cell lysis.

  • The plates were incubated at room temperature for 10 minutes to stabilize the luminescent signal.

  • Luminescence was recorded using a plate reader.

• Data Analysis: The luminescent signal, which is proportional to the amount of ATP and thus the number of viable cells, was used to determine the percentage of cell viability relative to the vehicle-treated control. The IC50 values were calculated by fitting the dose-response data to a four-parameter logistic curve using appropriate software.

TGF-β-Induced Myofibroblast Transdifferentiation Assay

Objective: To evaluate the inhibitory effect of E7130 on the differentiation of fibroblasts into cancer-associated fibroblasts (CAFs), a key process in the tumor microenvironment.

Methodology:

• Cell Culture: BJ human normal lung fibroblasts were cultured in standard medium.

• Treatment: Cells were treated with recombinant human TGF-β1 to induce myofibroblast differentiation. Concurrently, a set of cells were co-treated with TGF-β1 and E7130 (0.15 nM) for 48 hours.

• Immunofluorescence Staining for α-SMA:

  • Fixation: After treatment, cells grown on coverslips were washed with PBS and fixed with 4% paraformaldehyde.

  • Permeabilization: Cells were permeabilized with 0.1% Triton X-100 in PBS.

  • Blocking: Non-specific binding sites were blocked with a solution containing bovine serum albumin (BSA).

  • Primary Antibody Incubation: Cells were incubated with a primary antibody specific for α-smooth muscle actin (α-SMA), a marker for myofibroblasts.

  • Secondary Antibody Incubation: After washing, cells were incubated with a fluorescently labeled secondary antibody.

  • Counterstaining and Mounting: Nuclei were counterstained with DAPI, and the coverslips were mounted on microscope slides.

• Imaging and Analysis: Images were captured using a fluorescence microscope. The intensity of α-SMA staining was quantified to assess the degree of myofibroblast differentiation.

Western Blot Analysis of the PI3K/AKT/mTOR Pathway

Objective: To investigate the effect of E7130 on the phosphorylation status of key proteins in the PI3K/AKT/mTOR signaling pathway.

Methodology:

• Cell Culture and Treatment: BJ cells were treated with E7130 (0.15 nM) for 48 hours.

• Cell Lysis: Cells were washed with ice-cold PBS and lysed in a radioimmunoprecipitation assay (RIPA) buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration in the lysates was determined using a BCA protein assay.

• SDS-PAGE and Western Blotting:

  • Equal amounts of protein from each sample were separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • The separated proteins were transferred to a polyvinylidene difluoride (PVDF) membrane.

  • The membrane was blocked with 5% non-fat dry milk or BSA in Tris-buffered saline with Tween 20 (TBST).

  • The membrane was incubated overnight at 4°C with primary antibodies specific for phosphorylated AKT (pAKT), total AKT, phosphorylated S6 ribosomal protein (pS6), and total S6. A loading control, such as GAPDH or β-actin, was also probed.

  • After washing, the membrane was incubated with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibodies.

• Detection and Analysis: The protein bands were visualized using an enhanced chemiluminescence (ECL) detection system. The band intensities were quantified using densitometry software, and the levels of phosphorylated proteins were normalized to the total protein levels.

Cell-Free Tubulin Polymerization Assay

Objective: To directly assess the inhibitory effect of E7130 on the polymerization of tubulin into microtubules.

Methodology:

• Reaction Setup: A reaction mixture containing purified tubulin, a fluorescence reporter (e.g., DAPI), and a polymerization-promoting buffer (containing GTP and glycerol) was prepared.

• Compound Addition: E7130 at various concentrations was added to the reaction mixture. A control reaction without the inhibitor was also prepared.

• Initiation of Polymerization: The reaction was initiated by raising the temperature to 37°C.

• Fluorescence Monitoring: The fluorescence intensity was monitored over time using a fluorescence plate reader. The incorporation of the fluorescent reporter into the polymerizing microtubules results in an increase in fluorescence.

• Data Analysis: The rate and extent of tubulin polymerization were determined from the fluorescence curves. The effect of E7130 was quantified by comparing the polymerization kinetics in the presence and absence of the compound.

Visualizations

Caption: Overview of the key in-vitro experimental workflows for evaluating E7130 efficacy.

Caption: Signaling pathway illustrating the inhibitory mechanism of E7130.

E7130: A Novel Microtubule Dynamics Inhibitor Reshaping the Tumor Microenvironment

An In-depth Technical Guide for Researchers and Drug Development Professionals

Executive Summary

E7130 is a novel, synthetically complex small molecule that has emerged as a potent microtubule dynamics inhibitor with a dual mechanism of action. Derived from the natural product halichondrin B, E7130 not only exhibits direct cytotoxic effects on cancer cells by disrupting microtubule function but also uniquely modulates the tumor microenvironment (TME). Preclinical studies have demonstrated its ability to reduce cancer-associated fibroblasts (CAFs) and promote tumor vasculature remodeling, thereby potentially enhancing the efficacy of combination therapies. With sub-nanomolar in vitro potency against various cancer cell lines and promising in vivo activity, E7130 is currently undergoing clinical evaluation as a next-generation anticancer agent. This guide provides a comprehensive overview of the technical details of E7130, including its mechanism of action, preclinical data, and detailed experimental protocols.

Introduction

Microtubules, dynamic polymers of α- and β-tubulin, are essential components of the cytoskeleton involved in critical cellular processes such as mitosis, intracellular transport, and cell signaling. Their pivotal role in cell division has made them an attractive target for cancer therapy for decades. E7130 is a structurally intricate compound, the total synthesis of which represents a significant achievement in organic chemistry.[1] It is a derivative of halichondrin B, a natural product isolated from a marine sponge.[1] E7130 distinguishes itself from other microtubule-targeting agents through its dual action: potent inhibition of microtubule dynamics and favorable modulation of the TME.[2]

Mechanism of Action

Direct Inhibition of Microtubule Dynamics

E7130 exerts its primary anticancer effect by directly interfering with microtubule dynamics. This disruption of the normal microtubule polymerization and depolymerization cycle leads to mitotic arrest and subsequent apoptosis in rapidly dividing cancer cells.

Modulation of the Tumor Microenvironment

A key differentiator for E7130 is its ability to remodel the TME, a complex ecosystem that plays a crucial role in tumor progression, metastasis, and drug resistance.

• Reduction of Cancer-Associated Fibroblasts (CAFs): E7130 has been shown to decrease the population of α-smooth muscle actin (α-SMA)-positive CAFs within the tumor stroma.[2] CAFs are known to contribute to a desmoplastic reaction that can impede drug delivery and promote a pro-tumorigenic environment.

• Tumor Vasculature Remodeling: E7130 promotes the remodeling of the tumor vasculature, leading to an increase in intratumoral microvessel density.[3] This effect may improve the delivery and efficacy of co-administered anticancer agents.

This dual functionality suggests that E7130 may not only act as a potent cytotoxic agent but also as a sensitizer for other therapies, including immunotherapy and targeted agents.

Preclinical Data

In Vitro Efficacy

E7130 has demonstrated potent anti-proliferative activity across a range of human cancer cell lines, with IC50 values in the sub-nanomolar range.

Cell Line	Cancer Type	IC50 (nM)
KPL-4	Breast Cancer	0.01 - 0.1
OSC-19	Head and Neck Squamous Cell Carcinoma	0.01 - 0.1
FaDu	Head and Neck Squamous Cell Carcinoma	0.01 - 0.1
HSC-2	Head and Neck Squamous Cell Carcinoma	0.01 - 0.1

In Vivo Efficacy

Preclinical studies in xenograft models have confirmed the in vivo anti-tumor activity of E7130. Intravenous administration of E7130 has been shown to inhibit tumor growth in various models.

Xenograft Model	Cancer Type	Dose (µg/kg)	Effect
FaDu	Head and Neck Squamous Cell Carcinoma	45-180	Reduced α-SMA-positive CAFs
HSC-2	Head and Neck Squamous Cell Carcinoma	45-180	Increased intratumoral microvessel density, tumor regression with cetuximab
Breast Cancer Models	Breast Cancer	45, 90, 180	Significant antitumor activity

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the preclinical evaluation of E7130.

Tubulin Polymerization Assay

This assay assesses the direct effect of E7130 on the polymerization of tubulin monomers into microtubules.

Materials:

• Purified tubulin (>99% pure)

• General Tubulin Buffer (80 mM PIPES pH 6.9, 2 mM MgCl2, 0.5 mM EGTA)

• GTP solution (10 mM)

• Glycerol

• Fluorescence reporter for microtubule polymerization

• E7130 at various concentrations

• 96-well microplate

• Temperature-controlled spectrophotometer or fluorometer

Protocol:

• Prepare a tubulin solution at a final concentration of 1 mg/mL in General Tubulin Buffer supplemented with 1 mM GTP and 10% glycerol.

• Add E7130 at desired concentrations to the wells of a 96-well plate. Include a vehicle control (e.g., DMSO).

• Add the tubulin solution to the wells.

• Monitor the change in fluorescence or absorbance at 340 nm over time at 37°C. The polymerization of tubulin will lead to an increase in the signal.

• Analyze the polymerization kinetics to determine the effect of E7130 on the rate and extent of tubulin polymerization.

Cell Viability Assay (MTT/MTS Assay)

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• E7130 at various concentrations

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or MTS (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium) reagent

• Solubilization solution (e.g., DMSO or SDS) for MTT assay

• 96-well cell culture plates

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with serial dilutions of E7130 for a specified period (e.g., 72 hours).

• Add MTT or MTS reagent to each well and incubate according to the manufacturer's instructions (typically 1-4 hours).

• If using MTT, add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at the appropriate wavelength (e.g., 570 nm for MTT) using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cancer cell lines

• E7130 at various concentrations

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Protocol:

• Treat cells with E7130 for the desired time.

• Harvest both adherent and floating cells and wash them with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Add Annexin V-FITC and PI to the cell suspension according to the kit's protocol.

• Incubate the cells in the dark for 15 minutes at room temperature.

• Analyze the stained cells by flow cytometry within one hour.

• Quantify the percentage of cells in each quadrant (viable: Annexin V-/PI-, early apoptotic: Annexin V+/PI-, late apoptotic/necrotic: Annexin V+/PI+).

Immunohistochemistry (IHC) for CD31 and α-SMA

This technique is used to visualize the expression and localization of CD31 (a marker for endothelial cells) and α-SMA (a marker for CAFs) in tumor tissues.

Materials:

• Formalin-fixed, paraffin-embedded tumor sections

• Primary antibodies: anti-CD31 and anti-α-SMA

• HRP-conjugated secondary antibody

• DAB (3,3'-Diaminobenzidine) substrate kit

• Hematoxylin for counterstaining

• Antigen retrieval solution (e.g., citrate buffer, pH 6.0)

• Microscope

Protocol:

• Deparaffinize and rehydrate the tissue sections.

• Perform antigen retrieval by heating the slides in the appropriate buffer.

• Block endogenous peroxidase activity with 3% hydrogen peroxide.

• Block non-specific antibody binding with a blocking serum.

• Incubate the sections with the primary antibody (anti-CD31 or anti-α-SMA) overnight at 4°C.

• Incubate with the HRP-conjugated secondary antibody.

• Develop the signal with the DAB substrate, which will produce a brown precipitate at the site of the antigen.

• Counterstain the sections with hematoxylin.

• Dehydrate the sections and mount with a coverslip.

• Visualize and quantify the staining under a microscope.

Signaling Pathways and Experimental Workflows

Proposed Signaling Pathway of E7130-Induced Effects

The following diagram illustrates the proposed signaling pathway affected by E7130, leading to its dual anticancer effects. E7130's inhibition of microtubule dynamics directly leads to cell cycle arrest and apoptosis. Additionally, it is proposed to inhibit the TGF-β signaling pathway, which in turn deactivates the PI3K/AKT/mTOR pathway, leading to a reduction in CAF activation and proliferation.

Proposed signaling pathway of E7130.

Experimental Workflow for In Vitro Evaluation

The following diagram outlines a typical workflow for the initial in vitro characterization of E7130's anticancer activity.

Workflow for in vitro evaluation of E7130.

Conclusion

E7130 represents a promising new frontier in the development of microtubule-targeting agents. Its unique dual mechanism of action, combining direct cytotoxicity with modulation of the tumor microenvironment, offers the potential for improved therapeutic outcomes and the ability to overcome resistance mechanisms. The comprehensive preclinical data, supported by detailed experimental protocols, provides a strong foundation for its ongoing clinical development. Further research will be crucial to fully elucidate its complex mechanisms and to identify the patient populations most likely to benefit from this innovative therapeutic.

References

• 1. pubcompare.ai [pubcompare.ai]
• 2. Breakthrough in synthesis advances a potent anti-cancer agent | Department of Chemistry and Chemical Biology [chemistry.harvard.edu]
• 3. medchemexpress.com [medchemexpress.com]

Protocols & Analytical Methods

E7130 Experimental Protocol for In-Vivo Studies: Application Notes

For Researchers, Scientists, and Drug Development Professionals

Abstract

E7130 is a synthetically derived analog of the marine natural product halichondrin B. It functions as a microtubule dynamics inhibitor and, notably, as a modulator of the tumor microenvironment (TME). Preclinical in-vivo studies have demonstrated that E7130 can suppress cancer-associated fibroblasts (CAFs) and promote tumor vasculature remodeling, leading to enhanced anti-tumor effects.[1][2] This document provides detailed application notes and protocols for conducting in-vivo experimental studies with E7130, based on published preclinical research.

Introduction

E7130 exerts its anti-cancer activity through a dual mechanism. As a microtubule inhibitor, it disrupts mitotic spindle formation, leading to cell cycle arrest and apoptosis in cancer cells.[3][4] Uniquely, E7130 also ameliorates the TME.[1] It has been shown to reduce the population of α-smooth muscle actin-positive (α-SMA+) CAFs and increase the density of CD31-positive endothelial cells, indicating vascular remodeling. This TME modulation is achieved by inhibiting the TGF-β-induced transdifferentiation of myofibroblasts via the PI3K/AKT/mTOR signaling pathway. These effects can potentially enhance the delivery and efficacy of co-administered anti-cancer agents.[2]

Mechanism of Action: Signaling Pathway

E7130's effect on the tumor microenvironment is mediated through the inhibition of the TGF-β signaling pathway in cancer-associated fibroblasts. By disrupting microtubule network formation, E7130 impedes the downstream activation of the PI3K/AKT/mTOR pathway, which is crucial for the transdifferentiation of fibroblasts into tumor-promoting myofibroblasts.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. eisai.com [eisai.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. First-in-human study of E7130 (a tumor microenvironment-ameliorating microtubule inhibitor) in patients with advanced solid tumors: Primary results of the dose-escalation part - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of E7130 in Cell Culture Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for utilizing E7130, a potent microtubule inhibitor with tumor microenvironment-modulating properties, in various cell culture-based assays. E7130 has demonstrated significant anti-proliferative effects on cancer cells and plays a crucial role in suppressing cancer-associated fibroblasts (CAFs), making it a compound of high interest in oncology research.

Mechanism of Action

E7130 exerts its anti-cancer effects through a dual mechanism. Primarily, it functions as a microtubule dynamics inhibitor, which disrupts the formation of the mitotic spindle, leading to cell cycle arrest and apoptosis in proliferating cancer cells.[1] Secondly, and distinctly, E7130 ameliorates the tumor microenvironment.[2] It has been shown to suppress the differentiation of fibroblasts into cancer-associated fibroblasts (CAFs), a key component of the tumor stroma that promotes tumor growth and metastasis.[3] This is achieved in part by inhibiting the TGF-β-induced activation of the PI3K/AKT/mTOR signaling pathway in fibroblasts.[3]

Diagram 1. E7130 Signaling Pathway in Fibroblasts.

Quantitative Data: In Vitro Anti-proliferative Activity

E7130 exhibits potent cytotoxic activity against a range of human cancer cell lines. The half-maximal inhibitory concentration (IC50) values are typically in the sub-nanomolar range.

Cell Line	Cancer Type	IC50 (nM)
KPL-4	Breast Cancer	0.01 - 0.1
OSC-19	Head and Neck Squamous Cell Carcinoma	0.01 - 0.1
FaDu	Pharyngeal Squamous Cell Carcinoma	0.01 - 0.1
HSC-2	Oral Squamous Cell Carcinoma	0.01 - 0.1
Table 1: Anti-proliferative efficacy of E7130 in various cancer cell lines. Data sourced from MedchemExpress.[3]

Experimental Protocols

Preparation of E7130 Stock Solution

Materials:

• E7130 powder

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes

Protocol:

• E7130 is soluble in DMSO.[4] To prepare a 1 mM stock solution, dissolve 1 mg of E7130 (molecular weight: 1066.28 g/mol ) in 0.9378 mL of DMSO.

• Vortex gently until the powder is completely dissolved.

• Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C for up to 3 months or at -80°C for up to 6 months.[4][5]

• Note: The final concentration of DMSO in cell culture media should be kept low (ideally ≤ 0.1%, and not exceeding 0.5%) to avoid solvent-induced cytotoxicity.[6] Prepare a solvent control group with the same final concentration of DMSO in your experiments.

Cell Viability Assay (MTT/MTS Assay)

This protocol is designed to determine the IC50 of E7130 in a cancer cell line of interest.

Diagram 2. Cell Viability Assay Workflow.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• 96-well cell culture plates

• E7130 stock solution (e.g., 1 mM in DMSO)

• MTT or MTS reagent

• Solubilization solution (for MTT assay)

• Plate reader

Protocol:

• Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Prepare serial dilutions of E7130 in complete culture medium. Given the low IC50 values, a starting concentration of 1 nM with 1:3 or 1:5 serial dilutions is recommended. Include a vehicle control (DMSO at the highest concentration used).

• Replace the medium in the wells with the medium containing the different concentrations of E7130.

• Incubate the plate for 72 hours at 37°C in a humidified CO2 incubator.

• Add MTT or MTS reagent to each well according to the manufacturer's instructions and incubate for 1-4 hours.

• If using MTT, add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at the appropriate wavelength using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value by plotting a dose-response curve.

Cancer Cell and Fibroblast Co-culture Assay

This assay evaluates the effect of E7130 on the activation of fibroblasts induced by cancer cells.

Materials:

• Cancer cell line (e.g., FaDu)

• Fibroblast cell line (e.g., BJ normal human fibroblasts)

• Complete culture media for both cell types

• 6-well plates or other suitable culture vessels

• Recombinant human TGF-β1 (optional, for inducing activation)

• E7130 stock solution

Protocol:

• Seed fibroblasts in a 6-well plate and allow them to adhere.

• Once the fibroblasts are attached, seed the cancer cells on top of the fibroblast layer. A ratio of 1:1.5 to 3:1 (cancer cells to fibroblasts) can be used, which may need to be optimized for your specific cell lines.[1]

• Allow the co-culture to establish for 24-48 hours.

• Optionally, to robustly induce fibroblast activation, treat the co-culture with TGF-β1 (a typical concentration is 1-10 ng/mL).[7]

• Treat the co-culture with E7130. A concentration of 0.15 nM has been shown to be effective in inhibiting TGF-β-induced α-SMA expression without affecting fibroblast viability.[3] Include appropriate vehicle controls.

• Incubate for 48-72 hours.

• After incubation, the cells can be processed for immunofluorescence or Western blotting to assess fibroblast activation markers.

Immunofluorescence for α-Smooth Muscle Actin (α-SMA)

This protocol is for visualizing the expression of α-SMA, a key marker of CAF activation.

Materials:

• Co-cultured cells on coverslips or in imaging-compatible plates

• Phosphate-buffered saline (PBS)

• 4% Paraformaldehyde (PFA) for fixation

• 0.1% Triton X-100 in PBS for permeabilization

• Blocking buffer (e.g., 5% BSA in PBS)

• Primary antibody: anti-α-SMA

• Fluorescently labeled secondary antibody

• DAPI for nuclear counterstaining

• Mounting medium

Protocol:

• Gently wash the cells with PBS.

• Fix the cells with 4% PFA for 15 minutes at room temperature.

• Wash three times with PBS.

• Permeabilize the cells with 0.1% Triton X-100 for 10 minutes.

• Wash three times with PBS.

• Block non-specific antibody binding with blocking buffer for 1 hour at room temperature.

• Incubate with the primary anti-α-SMA antibody (diluted in blocking buffer) overnight at 4°C.

• Wash three times with PBS.

• Incubate with the fluorescently labeled secondary antibody (diluted in blocking buffer) for 1 hour at room temperature, protected from light.

• Wash three times with PBS.

• Counterstain nuclei with DAPI for 5 minutes.

• Wash with PBS and mount the coverslips onto microscope slides using mounting medium.

• Visualize the staining using a fluorescence microscope.

Western Blotting for PI3K/AKT/mTOR Pathway

This protocol is to detect changes in the phosphorylation status of key proteins in the PI3K/AKT/mTOR pathway in fibroblasts following E7130 treatment.

Diagram 3. Western Blotting Workflow.

Materials:

• Treated fibroblast or co-culture cell lysates

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-pAKT (Ser473), anti-AKT, anti-pS6 (Ser235/236), anti-S6, and a loading control (e.g., anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Protocol:

• After treatment with E7130, wash cells with ice-cold PBS and lyse them using lysis buffer.

• Determine the protein concentration of each lysate using a BCA assay.

• Denature equal amounts of protein from each sample by boiling with Laemmli sample buffer.

• Separate the proteins by SDS-PAGE.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the desired primary antibody (e.g., anti-pAKT) overnight at 4°C. The antibody should be diluted in blocking buffer according to the manufacturer's recommendations.

• Wash the membrane three times with TBST (Tris-buffered saline with 0.1% Tween 20).

• Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times with TBST.

• Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

• To analyze total protein levels and for loading controls, the membrane can be stripped and re-probed with the respective antibodies.

• Quantify the band intensities to determine the relative changes in protein phosphorylation. A decrease in the levels of pAKT and pS6 is expected with E7130 treatment.[3]

References

• 1. Fibroblasts Influence Survival and Therapeutic Response in a 3D Co-Culture Model | PLOS One [journals.plos.org]
• 2. TOTAL SYNTHESIS AND NONCLINICAL STUDY RESULTS OF A NOVEL ANTICANCER DRUG CANDIDATE E7130 DERIVED FROM TOTAL SYNTHESIS OF HALICHONDRIN FOUND IN JOINT RESEARCH BETWEEN EISAI AND HARVARD UNIVERSITY SCIENTISTS, PUBLISHED IN SCIENTIFIC REPORTS | News Release：2019 | Eisai Co., Ltd. [eisai.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. excenen.com [excenen.com]
• 5. selleckchem.com [selleckchem.com]
• 6. lifetein.com [lifetein.com]
• 7. Metabolic reprogramming of cancer-associated fibroblasts by TGF-β drives tumor growth: Connecting TGF-β signaling with “Warburg-like” cancer metabolism and L-lactate production - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for E7130 in Mouse Xenograft Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

E7130 is a synthetically produced analog of the marine natural product halichondrin B. It functions as a potent microtubule dynamics inhibitor, but distinguishes itself from other drugs in its class by also modulating the tumor microenvironment (TME).[1][2] Specifically, E7130 has been shown to reduce the population of cancer-associated fibroblasts (CAFs) and promote tumor vasculature remodeling, making it a promising agent for cancer therapy, both as a monotherapy and in combination with other treatments.[1][3] These application notes provide detailed protocols for the use of E7130 in mouse xenograft models, including dosage, administration, and evaluation of its effects.

Mechanism of Action

E7130 exerts its anti-cancer effects through a dual mechanism:

• Microtubule Dynamics Inhibition: E7130 binds to tubulin and inhibits microtubule polymerization, leading to cell cycle arrest at the G2/M phase and subsequent apoptosis of cancer cells.[2]

• Tumor Microenvironment Modulation: E7130 has been observed to decrease the number of α-smooth muscle actin (α-SMA)-positive CAFs within the tumor stroma.[1][3] This is achieved, in part, by inhibiting the TGF-β-induced transformation of fibroblasts into myofibroblasts, a process that involves the downregulation of the PI3K/AKT/mTOR signaling pathway.[4] Additionally, E7130 promotes the remodeling of the tumor vasculature, characterized by an increase in CD31-positive endothelial cells, which can enhance the delivery of other therapeutic agents to the tumor.[1][3]

Quantitative Data Summary

The following tables summarize the quantitative data from preclinical studies of E7130 in mouse xenograft models.

Table 1: In Vivo Efficacy of E7130 in a FaDu Human Head and Neck Squamous Cell Carcinoma Xenograft Model

Treatment Group	Dose (µg/kg)	Administration Schedule	Mean Relative Tumor Volume (Day 22 post-treatment)	Tumor Growth Inhibition (%)
Vehicle Control	-	Day 1	~14	-
E7130	45	Day 1	~10	~29%
E7130	90	Day 1	~7	~50%
E7130	180	Day 1	~4	~71%
Paclitaxel + Cetuximab	10 mg/kg + 1 mg/kg	Day 1	~3	~79%
E7130 + Cetuximab	90 µg/kg + 1 mg/kg	Day 1	<1 (regression)	>100%
E7130 + Cetuximab	180 µg/kg + 1 mg/kg	Day 1	<1 (regression)	>100%

Data adapted from a study using a FaDu subcutaneous xenograft model. Tumor regression was sustained for a longer period in the E7130 combination groups compared to the paclitaxel combination group.[1]

Table 2: Effect of E7130 on Tumor Microenvironment Markers in a FaDu Xenograft Model

Treatment Group	Dose (µg/kg)	α-SMA Positive Area (relative to control)
Vehicle Control	-	1.0
E7130	45	~0.8
E7130	90	~0.6
E7130	180	~0.5

Data represents the mean area of α-SMA-positive CAFs 10 days after a single administration.[1]

Table 3: Effect of E7130 on Microvessel Density in an HSC-2 Orthotopic Xenograft Model

Treatment Group	Dose (µg/kg)	Mean Tumor Vessel Ratio (Treated/Non-treated)
E7130	45	~1.5
E7130	90	~2.0
E7130	180	~2.5

Data shows the mean tumor vessel ratios 4 days after administration.[5]

Experimental Protocols

Protocol 1: E7130 Monotherapy Efficacy Study in a Subcutaneous Xenograft Model

1. Cell Culture and Xenograft Implantation:

• Culture a human cancer cell line of interest (e.g., FaDu, HSC-2) under standard conditions.
• Harvest cells and resuspend in a suitable medium (e.g., PBS or serum-free medium) at a concentration of 5 x 10^6 to 1 x 10^7 cells/mL.
• Subcutaneously inject 100-200 µL of the cell suspension into the flank of 6-8 week old female BALB/c nude mice.
• Monitor tumor growth regularly using calipers.

2. E7130 Formulation and Administration:

• Note: While the exact vehicle for E7130 in the preclinical studies is not publicly disclosed, a common approach for similar compounds is to formulate them for intravenous injection. A potential starting point for formulation development could be a mixture of DMSO and a solubilizing agent like PEG300, further diluted in saline or PBS. It is crucial to perform solubility and stability testing to determine the optimal vehicle. For example, a formulation of 10% DMSO in saline is often used for in vivo studies.[6]
• Prepare a stock solution of E7130 in the chosen vehicle.
• On the day of treatment, dilute the stock solution to the desired final concentrations (e.g., 45, 90, and 180 µg/kg) with sterile saline or PBS.
• Administer the E7130 solution intravenously (i.v.) via the tail vein in a volume of 100 µL per 20g mouse. A single administration when tumors reach a certain volume (e.g., 100-200 mm³) is a reported schedule.[1]

3. Monitoring and Endpoints:

• Measure tumor volume and body weight 2-3 times per week. Tumor volume can be calculated using the formula: (Length x Width²) / 2.
• At the end of the study (e.g., day 22), euthanize the mice and excise the tumors.
• A portion of the tumor can be fixed in 10% neutral buffered formalin for immunohistochemical (IHC) analysis, and another portion can be snap-frozen for western blot analysis.

4. Immunohistochemical Analysis:

• Perform IHC staining on paraffin-embedded tumor sections to assess the expression of α-SMA (for CAFs) and CD31 (for endothelial cells).
• Quantify the stained areas using image analysis software to determine the percentage of positive staining.

5. Western Blot Analysis:

• Prepare protein lysates from the frozen tumor samples.
• Perform western blotting to analyze the expression levels of key proteins in the PI3K/AKT/mTOR pathway, such as p-AKT and p-S6, to confirm the mechanism of action.

Protocol 2: E7130 Combination Therapy Study

This protocol is similar to the monotherapy study, with the addition of a second therapeutic agent.

• Follow the steps for cell culture and xenograft implantation as described in Protocol 1.

• On the day of treatment, administer E7130 (e.g., 90 µg/kg) i.v.

• Administer the combination agent (e.g., cetuximab at 1 mg/kg, i.p. or i.v.) according to its established protocol, either concurrently or sequentially with E7130.

• Include control groups for the vehicle, E7130 alone, and the combination agent alone.

• Monitor tumor growth and body weight as described above. The combination of E7130 and cetuximab has been shown to induce tumor regression.[1]

• At the end of the study, collect and analyze tumors as described in Protocol 1.

Mandatory Visualizations

Caption: E7130 inhibits the TGF-β induced PI3K/AKT/mTOR pathway in fibroblasts.

Caption: Experimental workflow for E7130 evaluation in a mouse xenograft model.

References

• 1. A landmark in drug discovery based on complex natural product synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Celebrating E7130: pushing the limits of complex drug synthesis | LGC Standards [lgcstandards.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Discovery of Potent, Selective, and In Vivo Efficacious AKT Kinase Protein Degraders via Structure–Activity Relationship Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Significance of mouse xenograft tumor model using patient-derived cancer organoids for clinical drug development - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assessing E7130's Effect on Microtubules

For Researchers, Scientists, and Drug Development Professionals

Introduction

E7130 is a synthetic analog of halichondrin B, a natural product isolated from the marine sponge Halichondria okadai.[1][2] It functions as a potent microtubule inhibitor, demonstrating significant potential as an antineoplastic agent.[1][3] E7130 binds to the vinca domain of tubulin, leading to the inhibition of tubulin polymerization and microtubule assembly.[1] This disruption of microtubule dynamics results in cell cycle arrest at the G2/M phase and subsequent apoptosis in cancer cells.[1] Beyond its direct cytotoxic effects, E7130 has been shown to modulate the tumor microenvironment by suppressing cancer-associated fibroblasts (CAFs) and promoting tumor vasculature remodeling.[2][3][4]

These application notes provide a detailed overview of standard techniques and protocols to assess the multifaceted effects of E7130 on microtubules and cellular processes.

Data Presentation

Table 1: In Vitro Anti-proliferative Activity of E7130

Cell Line	Cancer Type	IC50 (nM)	Reference
KPL-4	Breast Cancer	0.01 - 0.1	[3]
OSC-19	Head and Neck Squamous Cell Carcinoma	0.01 - 0.1	[3]
FaDu	Pharyngeal Squamous Cell Carcinoma	0.01 - 0.1	[3]
HSC-2	Oral Squamous Cell Carcinoma	0.01 - 0.1	[3]

Mechanism of Action and Signaling Pathway

E7130 exerts its primary effect by directly inhibiting microtubule dynamics.[2][5] In addition to its impact on the cytoskeleton, E7130 has been observed to deactivate the PI3K/AKT/mTOR signaling pathway, which is crucial for cell growth and survival.[3][6] This dual activity of targeting both the microtubule network and a key survival pathway contributes to its potent anti-cancer effects.

Caption: Mechanism of E7130-induced cell cycle arrest and apoptosis.

Caption: E7130 inhibits the PI3K/AKT/mTOR pathway.

Experimental Protocols

Tubulin Polymerization Assay

This assay directly measures the effect of E7130 on the in vitro assembly of purified tubulin into microtubules. The polymerization can be monitored by the increase in absorbance or fluorescence.[5][7][8]

Workflow:

Caption: Workflow for the tubulin polymerization assay.

Protocol:

Materials:

• Lyophilized tubulin (>99% pure)

• General Tubulin Buffer (80 mM PIPES pH 6.9, 2 mM MgCl2, 0.5 mM EGTA)

• GTP solution (100 mM)

• E7130 stock solution (in DMSO)

• Paclitaxel (positive control for stabilization)

• Nocodazole (positive control for destabilization)

• Pre-chilled 96-well plates (half-area for absorbance assays)[7]

• Temperature-controlled spectrophotometer or fluorometer

Procedure:

• Reconstitute lyophilized tubulin in General Tubulin Buffer on ice to a final concentration of 2-4 mg/mL.[7][9]

• Prepare serial dilutions of E7130 in General Tubulin Buffer. Also, prepare control wells with buffer only, a positive control (e.g., Nocodazole), and a vehicle control (DMSO).

• On ice, add the diluted E7130, controls, and GTP (final concentration 1 mM) to the wells of a pre-chilled 96-well plate.[7]

• Add the tubulin solution to each well to initiate the reaction. The final volume should be between 50-100 µL.[10]

• Immediately place the plate in a spectrophotometer or fluorometer pre-warmed to 37°C.[7][8]

• Measure the absorbance at 340 nm or fluorescence (using a fluorescent reporter) kinetically for 60 minutes at 1-minute intervals.[8][11]

• Analyze the data by plotting absorbance/fluorescence versus time. Determine the maximum velocity (Vmax) of polymerization and calculate the IC50 value for E7130's inhibitory effect.

Immunofluorescence Microscopy of Microtubules

This technique allows for the visualization of the microtubule network within cells, revealing changes in morphology, density, and organization upon treatment with E7130.

Workflow:

Caption: Workflow for immunofluorescence microscopy of microtubules.

Protocol:

Materials:

• Cancer cell line of interest (e.g., HeLa, A549)

• Cell culture medium and supplements

• Glass coverslips

• E7130 stock solution

• Fixation solution (e.g., 4% paraformaldehyde in PBS or ice-cold methanol)

• Permeabilization buffer (e.g., 0.1-0.5% Triton X-100 in PBS)[12]

• Blocking buffer (e.g., 1-5% BSA in PBS)

• Primary antibody: mouse anti-α-tubulin

• Secondary antibody: fluorescently-labeled anti-mouse IgG

• Nuclear stain (e.g., DAPI or Hoechst)

• Mounting medium

• Fluorescence microscope

Procedure:

• Seed cells onto sterile glass coverslips in a petri dish or multi-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of E7130 for a predetermined time (e.g., 24 hours). Include a vehicle control.

• After treatment, wash the cells with PBS.

• Fix the cells with 4% paraformaldehyde for 10-15 minutes at room temperature or with ice-cold methanol for 5-10 minutes at -20°C.

• Wash the cells three times with PBS.

• Permeabilize the cells with Triton X-100 for 5-10 minutes.[12]

• Wash the cells three times with PBS.

• Block non-specific antibody binding by incubating with blocking buffer for 30-60 minutes.

• Incubate the cells with the primary anti-α-tubulin antibody diluted in blocking buffer for 1-2 hours at room temperature or overnight at 4°C.

• Wash the cells three times with PBS.

• Incubate with the fluorescently-labeled secondary antibody and a nuclear stain, protected from light, for 1 hour at room temperature.

• Wash the cells three times with PBS.

• Mount the coverslips onto microscope slides using mounting medium.

• Image the cells using a fluorescence microscope, capturing images of the microtubule network and nuclei.

Cell Viability Assay

Cell viability assays are used to determine the cytotoxic effects of E7130 on cancer cells and to calculate the IC50 value, the concentration at which 50% of cell growth is inhibited.

Workflow:

Caption: Workflow for the cell viability assay.

Protocol:

Materials:

• Cancer cell line of interest

• Cell culture medium and supplements

• 96-well cell culture plates

• E7130 stock solution

• Cell viability reagent (e.g., MTT, MTS, PrestoBlue)[13]

• Solubilization solution (for MTT assay)

• Microplate reader

Procedure:

• Seed cells into a 96-well plate at a predetermined density and allow them to attach overnight.

• Prepare serial dilutions of E7130 in cell culture medium.

• Remove the old medium from the cells and add the medium containing the different concentrations of E7130. Include wells with medium only (background), and cells with medium and vehicle (control).

• Incubate the plate for 48 to 72 hours at 37°C in a CO2 incubator.

• Following incubation, add the cell viability reagent to each well according to the manufacturer's instructions.[13]

• Incubate for the recommended time (typically 1-4 hours).[13]

• If using MTT, add the solubilization solution and mix to dissolve the formazan crystals.[13]

• Measure the absorbance or fluorescence using a microplate reader at the appropriate wavelength.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control and plot a dose-response curve to determine the IC50 value.[14]

References

• 1. Facebook [cancer.gov]
• 2. TOTAL SYNTHESIS AND NONCLINICAL STUDY RESULTS OF A NOVEL ANTICANCER DRUG CANDIDATE E7130 DERIVED FROM TOTAL SYNTHESIS OF HALICHONDRIN FOUND IN JOINT RESEARCH BETWEEN EISAI AND HARVARD UNIVERSITY SCIENTISTS, PUBLISHED IN SCIENTIFIC REPORTS | News Release：2019 | Eisai Co., Ltd. [eisai.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Cancer drug discovery: unravelling the mysteries of halichondrin [pharmaceutical-technology.com]
• 5. aacrjournals.org [aacrjournals.org]
• 6. aacrjournals.org [aacrjournals.org]
• 7. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 8. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 9. Establishing a High-content Analysis Method for Tubulin Polymerization to Evaluate Both the Stabilizing and Destabilizing Activities of Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 10. universalbiologicals.com [universalbiologicals.com]
• 11. Frontiers | Potential anticancer effects of Peganum harmala in human papillomavirus-related cervical and head and neck cancer cells [frontiersin.org]
• 12. An innovative strategy to obtain extraordinary specificity in immunofluorescent labeling and optical super resolution imaging of microtubules - RSC Advances (RSC Publishing) DOI:10.1039/C7RA06949A [pubs.rsc.org]
• 13. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. Characterization of Microtubule Destabilizing Drugs: A Quantitative Cell-Based Assay That Bridges the Gap between Tubulin Based- and Cytotoxicity Assays - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for E7130 in Combination with Immunotherapy

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preclinical rationale and methodologies for combining E7130, a novel microtubule dynamics inhibitor with tumor microenvironment (TME)-modulating properties, with immunotherapy agents such as immune checkpoint inhibitors.

Introduction

E7130 is a synthetic analog of halichondrin B, a natural product isolated from the marine sponge Halichondria okadai.[1] Beyond its primary function as a microtubule dynamics inhibitor, preclinical studies have revealed that E7130 possesses the unique ability to modulate the tumor microenvironment (TME).[1][2] This includes the remodeling of tumor vasculature and the suppression of cancer-associated fibroblasts (CAFs).[1][2] An immunosuppressive TME is a significant barrier to the efficacy of immunotherapies. By mitigating key immunosuppressive elements within the TME, E7130 is hypothesized to synergize with immune checkpoint inhibitors, such as anti-PD-1/PD-L1 antibodies, to enhance anti-tumor immune responses.

Mechanism of Action and Rationale for Combination Therapy

E7130 exerts a dual anti-cancer effect. As a microtubule inhibitor, it disrupts cell division, leading to apoptosis in rapidly proliferating cancer cells.[3] Concurrently, it actively remodels the TME. E7130 has been shown to increase the density of intratumoral CD31-positive endothelial cells, indicating vascular remodeling, and to reduce the population of alpha-SMA (α-SMA)-positive CAFs.[1][2]

CAFs are a critical component of the TME that contribute to an immunosuppressive landscape, in part through the secretion of transforming growth factor-beta (TGF-β). E7130 has been demonstrated to inhibit the TGF-β-induced transdifferentiation of fibroblasts into α-SMA-positive myofibroblasts. This is achieved through the disruption of the microtubule network, which in turn interferes with focal adhesion assembly and downstream activation of the PI3K/AKT/mTOR signaling pathway.[4] By reducing the number of immunosuppressive CAFs and potentially alleviating hypoxia through vascular remodeling, E7130 is expected to create a more favorable environment for the activity of immune checkpoint inhibitors.[1][5] This TME modulation may lead to enhanced infiltration and activation of cytotoxic T lymphocytes (CTLs) within the tumor, thereby augmenting the anti-tumor effects of immunotherapies.

E7130's inhibition of the TGF-β pathway in fibroblasts.

Preclinical Data for Halichondrin Analogs in Combination with Immunotherapy

While specific data for E7130 combined with immunotherapy is emerging, preclinical studies using its close analog, eribulin, in combination with anti-PD-1 antibodies in syngeneic mouse models provide a strong rationale and preliminary evidence of synergistic anti-tumor activity.

Table 1: Tumor Growth Inhibition in a Syngeneic Mouse Breast Cancer Model (Pgp-KO 4T1)

Treatment Group	Dosing Schedule	Mean Tumor Volume (mm³) at Day 21	Tumor Growth Inhibition (%)	Complete Response Rate
Vehicle Control	-	1500	-	0/6
Eribulin (1 mg/kg)	Q4Dx3, IV	800	46.7	0/6
Anti-PD-1 mAb (200 µ g/mouse )	Q3Dx10, IP	1350	10.0	0/6
Eribulin + Anti-PD-1 mAb	Eribulin: Q4Dx3, IV; Anti-PD-1: Q3Dx10, IP	Non-palpable	>99	6/6

Data adapted from preclinical studies of eribulin in combination with anti-PD-1 mAb in a Pgp-knockout 4T1 mouse model.[2][6]

Table 2: Survival Benefit in a Syngeneic Mouse Colon Cancer Model (MC38) with Paclitaxel and Anti-PD-1

Treatment Group	Median Survival (days)	Increase in Median Survival vs. Control (%)
Vehicle Control	21	-
Paclitaxel (10 mg/kg)	28	33.3
Anti-PD-1 mAb (200 µ g/mouse )	35	66.7
Paclitaxel + Anti-PD-1 mAb	>60 (with 78% complete regression)	>185

Data representative of preclinical studies combining microtubule inhibitors with immune checkpoint blockade.[7]

Experimental Protocols

The following protocols are representative methodologies for evaluating the combination of E7130 and an immune checkpoint inhibitor in a preclinical setting, based on published studies with analogous compounds.

In Vivo Tumor Model and Treatment

Workflow for in vivo combination therapy studies.

1. Cell Culture:

• Syngeneic murine tumor cell lines (e.g., 4T1 for breast cancer, MC38 for colon cancer) are cultured in appropriate media (e.g., RPMI-1640) supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2.

2. Animal Model:

• Female BALB/c or C57BL/6 mice (6-8 weeks old) are used for 4T1 and MC38 models, respectively.
• Mice are subcutaneously inoculated in the flank with 1 x 10^5 to 2 x 10^5 tumor cells in 100 µL of sterile PBS.

3. Treatment Protocol:

• When tumors reach a palpable size (e.g., ~50-100 mm³), mice are randomized into treatment groups (n=8-10 mice per group).
• E7130: Administered intravenously (IV) at a dose of 90-180 µg/kg. The dosing schedule can be varied (e.g., once weekly or every 4 days for 3 doses). E7130 should be formulated in a vehicle such as sterile saline.
• Anti-PD-1 Antibody: Administered intraperitoneally (IP) at a dose of 200 µg per mouse in sterile PBS. A typical dosing schedule is every 3 days for a total of 10 doses.
• Combination Group: Receives both E7130 and the anti-PD-1 antibody according to the specified schedules.
• Control Groups: Include vehicle control, E7130 alone, and anti-PD-1 antibody alone.

4. Monitoring and Endpoints:

• Tumor dimensions are measured with calipers every 2-3 days, and tumor volume is calculated using the formula: (length x width²)/2.
• Animal body weight and general health are monitored throughout the study.
• Primary endpoints include tumor growth inhibition and overall survival.
• At the end of the study, tumors and spleens can be harvested for further analysis.

Immunophenotyping by Flow Cytometry

1. Sample Preparation:

• Tumors are mechanically dissociated and digested with an enzyme cocktail (e.g., collagenase, DNase I) to obtain a single-cell suspension.
• Spleens are mechanically dissociated to release splenocytes.
• Red blood cells are lysed using an ACK lysis buffer.

2. Staining:

• Cells are stained with a viability dye (e.g., Zombie Aqua) to exclude dead cells.
• Surface staining is performed using a cocktail of fluorescently conjugated antibodies against immune cell markers (e.g., CD45, CD3, CD4, CD8, FoxP3, CD25, F4/80, Gr-1).
• For intracellular staining (e.g., for cytokines like IFN-γ or transcription factors like FoxP3), cells are fixed and permeabilized prior to staining with intracellular antibodies.

3. Data Acquisition and Analysis:

• Data is acquired on a multicolor flow cytometer.
• Analysis is performed using appropriate software (e.g., FlowJo) to quantify the proportions and activation status of different immune cell populations within the tumor and spleen.

Immunohistochemistry (IHC)

1. Tissue Preparation:

• Harvested tumors are fixed in 10% neutral buffered formalin and embedded in paraffin.
• 5 µm sections are cut and mounted on slides.

2. Staining:

• Slides are deparaffinized and rehydrated.
• Antigen retrieval is performed using a citrate-based buffer.
• Sections are blocked and then incubated with primary antibodies (e.g., anti-CD8, anti-CD31, anti-α-SMA) overnight at 4°C.
• A secondary antibody conjugated to a detection enzyme (e.g., HRP) is applied, followed by a chromogen substrate (e.g., DAB).
• Slides are counterstained with hematoxylin.

3. Analysis:

• Slides are imaged, and the density of positive cells or stained area is quantified using image analysis software.

Conclusion

The unique dual mechanism of E7130, combining direct cytotoxicity with modulation of the tumor microenvironment, provides a strong rationale for its combination with immunotherapy. The preclinical data from analogous compounds are promising and support further investigation of E7130 with immune checkpoint inhibitors. The protocols outlined here provide a framework for conducting such preclinical studies to evaluate the synergistic potential of this combination therapy.

References

• 1. Liposome-Encapsulated Eribulin Shows Enhanced Antitumor Activity over Eribulin for Combination Therapy with Anti–PD-1 Antibody - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. jitc.bmj.com [jitc.bmj.com]
• 4. aacrjournals.org [aacrjournals.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for Evaluating Tumor Microenvironment Changes Induced by E7130

For Researchers, Scientists, and Drug Development Professionals

Introduction

E7130 is a novel microtubule dynamics inhibitor, derived from the total synthesis of halichondrin B, a natural product isolated from the marine sponge Halichondria okadai.[1][2] Beyond its direct cytotoxic effects on cancer cells, E7130 has been shown to uniquely ameliorate the tumor microenvironment (TME).[1][2][3] Preclinical studies have demonstrated that E7130 can suppress cancer-associated fibroblasts (CAFs) and promote the remodeling of tumor vasculature.[3][4][5] These TME-modulating activities may enhance the efficacy of other anti-cancer therapies, including immunotherapy and targeted agents.[1][6]

These application notes provide a detailed overview of the methods used to evaluate the TME-modulating effects of E7130, complete with experimental protocols and data presentation guidelines.

Mechanism of Action of E7130 in the Tumor Microenvironment

E7130's primary impact on the TME involves two key components: the suppression of cancer-associated fibroblasts and the remodeling of tumor vasculature. The proposed mechanism for CAF suppression involves the inhibition of the TGF-β-induced PI3K/AKT/mTOR signaling pathway.[7][8]

Signaling Pathway of E7130 in CAF Suppression

References

• 1. Cancer drug discovery: unravelling the mysteries of halichondrin [pharmaceutical-technology.com]
• 2. TOTAL SYNTHESIS AND NONCLINICAL STUDY RESULTS OF A NOVEL ANTICANCER DRUG CANDIDATE E7130 DERIVED FROM TOTAL SYNTHESIS OF HALICHONDRIN FOUND IN JOINT RESEARCH BETWEEN EISAI AND HARVARD UNIVERSITY SCIENTISTS, PUBLISHED IN SCIENTIFIC REPORTS | News Release：2019 | Eisai Co., Ltd. [eisai.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Amelioration of Tumor-promoting Microenvironment via Vascular Remodeling and CAF Suppression Using E7130: Biomarker Analysis by Multimodal Imaging Modalities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. aacrjournals.org [aacrjournals.org]

Application Notes and Protocols for E7130 Administration in Animal Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

E7130 is a synthetically produced analog of halichondrin B, a natural product isolated from the marine sponge Halichondria okadai. It is a potent microtubule dynamics inhibitor with a dual mechanism of action that also targets the tumor microenvironment (TME).[1][2][3] Preclinical studies have demonstrated its efficacy in various cancer models, making it a promising candidate for cancer therapy. These application notes provide detailed protocols for the intravenous administration of E7130 in animal studies, summarize key quantitative data from preclinical research, and illustrate the signaling pathways involved.

Mechanism of Action

E7130 exerts its antitumor effects through two primary mechanisms:

• Inhibition of Microtubule Dynamics: E7130 binds to tubulin and inhibits microtubule polymerization, leading to G2/M cell cycle arrest and apoptosis in cancer cells.[2][3]

• Modulation of the Tumor Microenvironment: E7130 uniquely alters the TME by:

  • Reducing Cancer-Associated Fibroblasts (CAFs): It specifically decreases the population of α-smooth muscle actin (α-SMA)-positive CAFs, which are known to promote tumor growth and metastasis.[4]

  • Promoting Vascular Remodeling: E7130 increases the density of CD31-positive endothelial cells, leading to a more normalized tumor vasculature. This can enhance the delivery and efficacy of co-administered anticancer agents.[4]

The effect on CAFs is mediated through the inhibition of the Transforming Growth Factor-β (TGF-β)-induced PI3K/AKT/mTOR signaling pathway. By disrupting this pathway, E7130 prevents the differentiation of fibroblasts into tumor-promoting CAFs.[4]

Signaling Pathway

The following diagram illustrates the proposed signaling pathway through which E7130 modulates the activity of cancer-associated fibroblasts.

E7130 inhibits the TGF-β-induced PI3K/AKT/mTOR pathway in CAFs.

Experimental Protocols

The primary route of administration for E7130 in animal studies is intravenous (i.v.) injection.

Materials

• E7130 (powder)

• Vehicle:

  • Sterile Saline (0.9% NaCl)[4]

  • Alternatively, a solution of 4% DMSO in sterile saline can be tested for compounds with limited aqueous solubility, as has been used for other halichondrin analogues.[2]

• Sterile syringes and needles (e.g., 27-30 gauge)

• Animal restraint device

• Appropriate personal protective equipment (PPE)

Protocol for Intravenous Administration in Mice

• Animal Models: This protocol is suitable for use in various mouse xenograft models, including but not limited to human breast cancer (e.g., MDA-MB-435), colon cancer (e.g., COLO 205), melanoma (e.g., LOX), and head and neck squamous cell carcinoma (e.g., FaDu) cell lines implanted in immunocompromised mice (e.g., BALB/c nude).[2][4]

• Preparation of E7130 Solution:

  • Aseptically prepare the E7130 solution.

  • If using saline as the vehicle, dissolve the required amount of E7130 powder in sterile saline to achieve the desired final concentration for injection. The volume of injection for mice is typically 100-200 µL.

  • If solubility is an issue, E7130 can first be dissolved in a small amount of DMSO and then brought to the final volume with sterile saline, ensuring the final DMSO concentration does not exceed 4%.[2]

  • Vortex briefly to ensure complete dissolution.

• Dosing and Administration Schedule:

  • The effective dose range for E7130 in mice has been reported to be between 45 µg/kg and 180 µg/kg.[4]

  • A common administration schedule is intravenous injection on days 0 and 7 of the study.[4]

  • The control group should receive an equivalent volume of the vehicle alone.[4]

• Injection Procedure:

  • Warm the mouse, if necessary, to dilate the tail veins.

  • Place the mouse in a suitable restraint device.

  • Swab the tail with an appropriate antiseptic.

  • Carefully insert the needle into one of the lateral tail veins.

  • Slowly inject the prepared E7130 solution.

  • Withdraw the needle and apply gentle pressure to the injection site to prevent bleeding.

  • Monitor the animal for any immediate adverse reactions.

Experimental Workflow

The following diagram outlines a typical experimental workflow for evaluating the efficacy of E7130 in a mouse xenograft model.

A typical workflow for in vivo efficacy studies of E7130.

Data Presentation

The following tables summarize quantitative data from preclinical studies of E7130.

Table 1: In Vivo Antitumor Efficacy of E7130 in Mouse Xenograft Models

Animal Model	Treatment Group	Dose (µg/kg, i.v.)	Dosing Schedule	Outcome	Reference
FaDu SCCHN Xenograft	E7130	90	Days 0, 7	Synergistic antitumor activity with cetuximab	[4]
Human Breast Cancer Xenograft (OD-BRE-0438)	E7130	180	Days 0, 7	Significant reduction in tumor volume	[4]
Human Breast Cancer Xenograft (OD-BRE-0438)	E7130	45, 90	Days 0, 7	Dose-dependent tumor growth inhibition	[4]

Table 2: Effect of E7130 on Tumor Microenvironment Biomarkers

Animal Model	Dose (µg/kg, i.v.)	Biomarker	Method	Result	Reference
FaDu SCCHN Xenograft	90	LAP-TGFβ1 in CAFs	CyTOF	56% reduction compared to vehicle	[4]
FaDu SCCHN Xenograft	Not specified	α-SMA-positive CAFs	Not specified	Reduction in α-SMA-positive CAFs	[4]
Various Xenografts	Not specified	CD31-positive endothelial cells	Not specified	Increased microvessel density	[4]

Conclusion

E7130 is a promising anticancer agent with a novel dual mechanism of action. The intravenous administration protocols provided here, along with the summarized preclinical data, offer a valuable resource for researchers designing and conducting in vivo studies with this compound. Careful consideration of the experimental design, including the choice of animal model, vehicle, dose, and schedule, is crucial for obtaining reproducible and meaningful results. The unique ability of E7130 to modulate the tumor microenvironment suggests its potential for combination therapies, a promising avenue for future research.

References

• 1. Immunomodulatory Effects of Halichondrin Isolated from Marine Sponges and Its Synthetic Analogs in Oncological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. In vitro and in vivo anticancer activities of synthetic macrocyclic ketone analogues of halichondrin B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]

Application Notes and Protocols for Studying Cancer-Associated Fibroblasts with E7130

For Researchers, Scientists, and Drug Development Professionals

Introduction

E7130 is a potent microtubule inhibitor derived from the marine sponge Halichondria okadai.[1][2] Beyond its direct cytotoxic effects on cancer cells, E7130 has emerged as a novel modulator of the tumor microenvironment (TME).[2][3] A key aspect of its TME-modifying activity is the suppression of cancer-associated fibroblasts (CAFs), which are critical drivers of tumor progression, metastasis, and therapeutic resistance.[4][5][6] These application notes provide detailed protocols for utilizing E7130 to study its effects on CAFs, focusing on its mechanism of action involving the TGF-β signaling pathway.

Mechanism of Action: E7130 and CAF Suppression

E7130 ameliorates the tumor microenvironment by reducing the population of activated CAFs, specifically those expressing alpha-smooth muscle actin (α-SMA), a key marker of myofibroblastic differentiation.[2][7][8] The underlying mechanism involves the disruption of microtubule dynamics.[1][9] This interference with the microtubule network hinders the TGF-β-induced transdifferentiation of normal fibroblasts into pro-tumorigenic CAFs.[8][9] E7130's action ultimately leads to the deactivation of the PI3K/AKT/mTOR signaling pathway, a critical cascade for CAF activation and function.[8][9]

Diagram 1: E7130 Signaling Pathway in Cancer-Associated Fibroblasts

References

• 1. researchgate.net [researchgate.net]
• 2. Multiomic-Based Molecular Landscape of FaDu Xenograft Tumors in Mice after a Combinatorial Treatment with Radiation and an HSP90 Inhibitor Identifies Adaptation-Induced Targets of Resistance and Therapeutic Intervention - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. rsc.org [rsc.org]
• 6. FaDu Xenograft Model - Altogen Labs [altogenlabs.com]
• 7. rsc.org [rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Flow Cytometry Analysis of Cells Treated with E7130

For Researchers, Scientists, and Drug Development Professionals

Introduction

E7130 is a synthetic analog of halichondrin B, a natural product isolated from the marine sponge Halichondria okadai.[1][2] As a potent microtubule inhibitor, E7130 disrupts tubulin polymerization, leading to cell cycle arrest at the G2/M phase and subsequent apoptosis in cancer cells.[1] Beyond its direct cytotoxic effects, E7130 uniquely modulates the tumor microenvironment (TME). It has been shown to suppress cancer-associated fibroblasts (CAFs) and promote tumor vasculature remodeling.[2][3][4][5][6] The anti-CAF activity of E7130 is mediated through the inhibition of the TGF-β-induced PI3K/AKT/mTOR signaling pathway.[3][5]

These multifaceted mechanisms of action make flow cytometry an indispensable tool for characterizing the cellular responses to E7130 treatment. This document provides detailed protocols for analyzing key cellular events modulated by E7130, including cell cycle progression, apoptosis, and the phosphorylation status of key signaling proteins.

Key Applications for Flow Cytometry

• Cell Cycle Analysis: To determine the effect of E7130 on cell cycle distribution and quantify the percentage of cells in the G2/M phase.

• Apoptosis Assays: To measure the induction of programmed cell death in response to E7130 treatment.

• Intracellular Signaling Pathway Analysis: To investigate the impact of E7130 on the phosphorylation of proteins within the PI3K/AKT/mTOR pathway.

Data Presentation

Table 1: Hypothetical Cell Cycle Distribution of Cancer Cells Treated with E7130

Treatment Group	% G0/G1 Phase	% S Phase	% G2/M Phase
Vehicle Control	65.2 ± 3.1	20.5 ± 2.5	14.3 ± 1.8
E7130 (0.1 nM)	45.8 ± 4.2	15.1 ± 1.9	39.1 ± 3.5
E7130 (1 nM)	25.3 ± 2.8	10.7 ± 1.5	64.0 ± 4.1
E7130 (10 nM)	15.1 ± 1.9	5.4 ± 0.9	79.5 ± 5.3

Table 2: Hypothetical Apoptosis Induction in Cancer Cells Treated with E7130

Treatment Group	% Early Apoptotic (Annexin V+/PI-)	% Late Apoptotic/Necrotic (Annexin V+/PI+)
Vehicle Control	3.2 ± 0.8	1.5 ± 0.4
E7130 (1 nM)	15.7 ± 2.1	5.8 ± 1.1
E7130 (10 nM)	35.4 ± 3.9	18.2 ± 2.5
E7130 (100 nM)	58.9 ± 5.2	30.1 ± 3.7

Table 3: Hypothetical Phosphorylation Status of AKT and S6 in Fibroblasts Treated with TGF-β and E7130

Treatment Group	Median Fluorescence Intensity (MFI) of pAKT (S473)	MFI of pS6 (S235/236)
Untreated Control	150 ± 25	210 ± 30
TGF-β (1 ng/mL)	850 ± 70	980 ± 85
TGF-β + E7130 (0.15 nM)	320 ± 45	450 ± 50

Experimental Protocols

Protocol 1: Cell Cycle Analysis Using Propidium Iodide Staining

Objective: To quantify the proportion of cells in different phases of the cell cycle following E7130 treatment.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• E7130

• Phosphate-buffered saline (PBS)

• 70% cold ethanol

• RNase A (100 µg/mL)

• Propidium Iodide (PI) staining solution (50 µg/mL PI in PBS)

• Flow cytometer

Procedure:

• Cell Seeding: Seed cells in 6-well plates at a density that will not exceed 80% confluency at the end of the experiment.

• Drug Treatment: After 24 hours, treat the cells with various concentrations of E7130 or vehicle control for the desired duration (e.g., 24, 48 hours).

• Cell Harvesting: Harvest the cells by trypsinization, and collect them by centrifugation at 300 x g for 5 minutes.

• Washing: Wash the cell pellet once with cold PBS.

• Fixation: Resuspend the cells in 1 mL of cold 70% ethanol while gently vortexing. Incubate at -20°C for at least 2 hours (or overnight).

• Rehydration and Staining: Centrifuge the fixed cells, discard the ethanol, and wash the pellet with PBS. Resuspend the cells in 500 µL of PI staining solution containing RNase A.

• Incubation: Incubate the cells in the dark at room temperature for 30 minutes.

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer. Use a linear scale for the PI signal (FL2 or equivalent).

• Data Analysis: Use cell cycle analysis software to deconvolute the DNA content histograms and determine the percentage of cells in G0/G1, S, and G2/M phases.

Protocol 2: Apoptosis Assay Using Annexin V and Propidium Iodide

Objective: To differentiate between viable, early apoptotic, late apoptotic, and necrotic cells after E7130 treatment.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• E7130

• Annexin V-FITC (or other fluorochrome) Apoptosis Detection Kit

• Binding Buffer

• Propidium Iodide (PI) solution

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 from Protocol 1.

• Cell Harvesting: Harvest both adherent and floating cells. Centrifuge at 300 x g for 5 minutes.

• Washing: Wash the cells once with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a new tube. Add 5 µL of Annexin V-FITC and 5 µL of PI solution.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Dilution: Add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry Analysis: Analyze the samples immediately on a flow cytometer.

• Data Analysis:

  • Annexin V-negative / PI-negative: Viable cells

  • Annexin V-positive / PI-negative: Early apoptotic cells

  • Annexin V-positive / PI-positive: Late apoptotic/necrotic cells

  • Annexin V-negative / PI-positive: Necrotic cells (due to membrane damage)

Protocol 3: Intracellular Staining for Phosphorylated Proteins (pAKT and pS6)

Objective: To measure the levels of phosphorylated AKT and S6 in fibroblasts treated with TGF-β and E7130.

Materials:

• Fibroblast cell line (e.g., BJ cells)

• Complete cell culture medium

• TGF-β

• E7130

• Fixation Buffer (e.g., 4% paraformaldehyde)

• Permeabilization Buffer (e.g., 90% cold methanol)

• Primary antibodies: anti-pAKT (S473), anti-pS6 (S235/236)

• Fluorochrome-conjugated secondary antibodies (if primary antibodies are not conjugated)

• Staining Buffer (PBS with 2% FBS)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed fibroblasts and treat with TGF-β with or without E7130 for the desired time.

• Cell Harvesting: Harvest cells and wash with PBS.

• Fixation: Resuspend the cells in Fixation Buffer and incubate for 15 minutes at room temperature.

• Permeabilization: Centrifuge, discard the supernatant, and resuspend in cold Permeabilization Buffer. Incubate on ice for 30 minutes.

• Washing: Wash the cells twice with Staining Buffer.

• Primary Antibody Staining: Resuspend the cells in Staining Buffer containing the primary antibodies against pAKT and pS6. Incubate for 1 hour at room temperature.

• Washing: Wash the cells twice with Staining Buffer.

• Secondary Antibody Staining (if applicable): If using unconjugated primary antibodies, resuspend the cells in Staining Buffer containing the appropriate fluorochrome-conjugated secondary antibodies. Incubate for 30 minutes at room temperature in the dark.

• Washing: Wash the cells once with Staining Buffer.

• Resuspension: Resuspend the cells in Staining Buffer for analysis.

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer.

• Data Analysis: Determine the Median Fluorescence Intensity (MFI) for pAKT and pS6 in the different treatment groups.

Visualizations

Caption: E7130 inhibits the TGF-β-induced PI3K/AKT/mTOR pathway in CAFs.

Caption: Experimental workflow for flow cytometry analysis of E7130-treated cells.

References

• 1. Facebook [cancer.gov]
• 2. eisai.com [eisai.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Cancer drug discovery: unravelling the mysteries of halichondrin [pharmaceutical-technology.com]
• 5. aacrjournals.org [aacrjournals.org]
• 6. pharmafocuseurope.com [pharmafocuseurope.com]

Technical Notes & Optimization

E7130 Total Synthesis: Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers and scientists engaged in the total synthesis of E7130. The information is compiled from published synthetic routes and addresses common challenges encountered during this complex multi-step synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the major challenges in the total synthesis of E7130?

The total synthesis of E7130 is considered an unprecedented challenge in synthetic organic chemistry due to several factors:[1][2]

• Extreme Molecular Complexity: E7130 possesses a 52-carbon backbone with 31 stereogenic centers, leading to a vast number of potential stereoisomers.[2][3][4][5]

• Lengthy Synthetic Sequence: The most efficient, third-generation synthesis still requires 92 steps from commercially available starting materials.[1][6] Earlier generations involved over 100 steps.[1]

• Scalability: Reproducing the synthesis on a gram scale for preclinical and clinical studies presents significant logistical and chemical challenges.[7][8]

• Purification: Intermediates and the final product can be difficult to purify, with earlier synthetic routes requiring challenging HPLC separations.[1]

• Low Yields: Early generation syntheses were plagued by low yields, particularly in the final stages of the synthesis.[1]

Q2: What was the key breakthrough that enabled the gram-scale synthesis of E7130?

The major breakthrough was the development of a third-generation synthetic route that altered the fragment coupling strategy. This new approach utilized a novel Zr/Ni-mediated ketone coupling reaction to join the two major fragments of the molecule. This change significantly improved the overall efficiency of the synthesis, simplified the final deprotection and cyclization steps, and crucially, avoided a problematic sequential cyclization process that hampered earlier routes.[1][6]

Q3: Why is stereocontrol so critical in the synthesis of E7130?

With 31 chiral centers, there are over two billion possible stereoisomers of E7130.[3][5] Achieving the correct stereochemistry at each of these centers is paramount, as even a single incorrect stereocenter can lead to a molecule with drastically different biological activity and physical properties. The synthesis relies on a series of highly stereoselective reactions to build up the complex architecture of the molecule with the correct three-dimensional arrangement.

Troubleshooting Guides

Zr/Ni-Mediated Ketone Coupling

This key C-C bond-forming reaction is crucial for connecting the two main fragments of E7130 in the third-generation synthesis.

Potential Issue	Possible Cause(s)	Troubleshooting Suggestions
Low or no coupling product	Inactive catalyst; Poor quality reagents; Presence of oxygen or water.	Ensure all glassware is rigorously dried and the reaction is performed under an inert atmosphere (argon or nitrogen). Use freshly distilled and degassed solvents. Verify the activity of the Ni and Zr sources.
Formation of side products	Undesired homo-coupling of starting materials; Decomposition of reagents or intermediates.	Optimize the rate of addition of the reagents. Adjust the temperature to minimize side reactions. Ensure the stoichiometry of the reagents is precise.
Inconsistent yields	Variability in reagent quality; Inconsistent reaction setup and conditions.	Use reagents from a reliable source and titrate organometallic reagents before use. Standardize the reaction setup, including stirring speed and temperature control, for reproducibility.

Macrocyclization

The formation of the large macrocyclic ring is often a challenging step in the synthesis of complex natural products.

Potential Issue	Possible Cause(s)	Troubleshooting Suggestions
Low yield of desired macrocycle	Intermolecular side reactions leading to dimers or oligomers; Unfavorable ring-closing conformation.	Employ high-dilution conditions to favor the intramolecular reaction. The choice of solvent can significantly impact the pre-cyclization conformation; screen different solvents. The temperature can also be optimized to find the best balance between reaction rate and side reactions.
Formation of diastereomers	Lack of facial selectivity in the ring-closing step.	The choice of cyclization catalyst and reaction conditions can influence the stereochemical outcome. A detailed study of different catalysts and conditions may be necessary to improve diastereoselectivity.
Failure to cyclize	Steric hindrance at the reaction sites; Incorrect protecting group strategy.	Re-evaluate the protecting group strategy to ensure the reactive sites are accessible. In some cases, a different cyclization precursor with altered conformational properties may be required.

Purification of Intermediates

The complex, high molecular weight intermediates in the E7130 synthesis can be challenging to purify.

Potential Issue	Possible Cause(s)	Troubleshooting Suggestions
Difficulty in removing impurities by column chromatography	Similar polarity of the desired product and impurities.	Explore different stationary phases (e.g., alumina, diol-bonded silica) and solvent systems. Consider using techniques such as reversed-phase chromatography or size-exclusion chromatography.
Product degradation on silica gel	Acidity of silica gel causing decomposition of sensitive functional groups.	Neutralize the silica gel with a base (e.g., triethylamine) before use. Alternatively, use a less acidic stationary phase like alumina.
Need for HPLC purification	Presence of closely related isomers or byproducts that are inseparable by standard chromatography.	While the third-generation synthesis avoids final product HPLC, some intermediates may still require it. Optimize HPLC conditions (column, mobile phase, gradient) for better separation. However, the goal should be to optimize the reaction to minimize these impurities.

Quantitative Data Summary

The following table summarizes the key quantitative achievements across the different generations of the E7130 total synthesis.

Parameter	First-Generation Synthesis	Second-Generation Synthesis	Third-Generation Synthesis
Total Number of Steps	109	110	92
Longest Linear Sequence	47 steps	Not explicitly stated	Shorter than 1st gen.
Scale of Final Product	1.6 mg	Not explicitly stated	11.5 g (GMP batch)
Purity of Final Product	Not explicitly stated	Required HPLC purification	>99.8% (without HPLC)
Key Coupling Reaction	Nozaki-Hiyama-Kishi (NHK)	Not explicitly stated	Zr/Ni-mediated ketone coupling

Experimental Protocols

While the full, detailed experimental procedures are proprietary to Eisai and the Kishi group, the following are representative protocols for key reactions based on published descriptions.

1. Representative Protocol for Zr/Ni-Mediated Ketone Coupling

• Reaction: Coupling of the "left-half" fragment (an organozinc reagent) with the "right-half" fragment (a thioester).

• Procedure: To a solution of the "right-half" thioester and a nickel(II) catalyst in a suitable aprotic solvent (e.g., THF) under an inert atmosphere is added a solution of the "left-half" organozinc reagent, pre-treated with a zirconium salt (e.g., Cp₂ZrCl₂). The reaction mixture is stirred at a controlled temperature until the reaction is complete (monitored by TLC or LC-MS). The reaction is then quenched, and the product is extracted and purified by column chromatography.

2. Representative Protocol for Macrocyclization

• Reaction: Intramolecular cyclization of a linear precursor to form the macrolide core.

• Procedure: A solution of the linear precursor in a large volume of a suitable solvent (to ensure high dilution) is added slowly via syringe pump to a solution of the cyclization reagent (e.g., a Yamaguchi esterification followed by a ring-closing metathesis, or a direct macrolactonization) at a specific temperature. The reaction is monitored for the disappearance of the starting material. Upon completion, the reaction is quenched, the solvent is removed under reduced pressure, and the crude product is purified by column chromatography.

Visualizations

Caption: High-level workflow for the third-generation total synthesis of E7130.

Caption: A logical workflow for troubleshooting common issues in complex organic synthesis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. news-medical.net [news-medical.net]
• 3. researchgate.net [researchgate.net]
• 4. academic.oup.com [academic.oup.com]
• 5. New Directions in Natural Product Synthesis Home [pubs.rsc.org]
• 6. Scalable Total Synthesis of Bastimolide A Enabled by Asymmetric Allylborations Catalyzed by Chiral Brønsted Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Celebrating E7130: pushing the limits of complex drug synthesis | LGC Standards [lgcstandards.com]
• 8. Cancer drug discovery: unravelling the mysteries of halichondrin [pharmaceutical-technology.com]

overcoming resistance to E7130 in cancer cells

Welcome to the . This resource is designed for researchers, scientists, and drug development professionals working with E7130. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to support your research in overcoming potential resistance to this novel anti-cancer agent.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of E7130?

A1: E7130 is a potent microtubule dynamics inhibitor.[1][2][3][4] It functions differently from other microtubule-targeting agents like paclitaxel.[4] Its primary cytotoxic effect is achieved by disrupting microtubule function, which is crucial for cell division and other essential cellular processes.

Q2: What is the unique, secondary mechanism of action of E7130?

A2: Beyond its cytotoxic effects as a microtubule inhibitor, E7130 uniquely modulates the tumor microenvironment (TME).[5][6][7][8] It has been shown to increase intratumoral CD31-positive endothelial cells, indicating vascular remodeling, and decrease alpha-smooth muscle actin (α-SMA)-positive cancer-associated fibroblasts (CAFs).[1][2][6][7][8] This TME-ameliorating effect may contribute to its anti-cancer activity and its potential in combination therapies.[1][2][5][7]

Q3: Has resistance to E7130 been observed in cancer cells?

A3: As E7130 is a relatively new agent currently in clinical development, there is limited published data specifically detailing acquired resistance mechanisms in cancer cells. However, resistance to anti-cancer agents is a common phenomenon, and potential mechanisms can be inferred from experience with other microtubule inhibitors and drugs that modulate the TME.

Q4: What are the potential advantages of E7130's dual mechanism of action?

A4: The dual mechanism of E7130 offers the potential for a multi-pronged attack on cancer. By directly killing cancer cells and favorably altering the TME, E7130 may overcome some of the resistance mechanisms that limit the efficacy of conventional chemotherapies.[5] The TME modulation may also enhance the activity of other anti-cancer drugs, including immunotherapy agents, when used in combination.[5][7]

Troubleshooting Guides

In Vitro Experiments

Issue	Possible Cause	Suggested Solution
Suboptimal or no cytotoxic effect observed at expected concentrations.	1. Cell line insensitivity: The cell line may have intrinsic resistance mechanisms. 2. Drug degradation: Improper storage or handling of E7130. 3. Incorrect dosage calculation.	1. Confirm IC50 values: Test a broad range of concentrations to determine the IC50 for your specific cell line. Consider using a positive control cell line known to be sensitive to microtubule inhibitors. 2. Check drug integrity: Ensure E7130 is stored according to the manufacturer's instructions. Prepare fresh dilutions for each experiment. 3. Verify calculations: Double-check all calculations for drug concentrations.
High variability in results between replicate experiments.	1. Inconsistent cell seeding density. 2. Variations in drug incubation time. 3. Cell culture contamination.	1. Standardize cell seeding: Use a consistent number of cells for each experiment and ensure even distribution in culture plates. 2. Precise timing: Adhere strictly to the planned incubation times. 3. Monitor for contamination: Regularly check cell cultures for any signs of contamination.
Unexpected off-target effects or cellular morphology changes.	1. High drug concentration: Concentrations significantly above the IC50 may induce non-specific toxicity. 2. Cell line-specific responses.	1. Titrate drug concentration: Perform a dose-response curve to identify the optimal concentration range. 2. Characterize morphological changes: Document any observed changes in cell morphology and correlate them with drug concentration and known effects of microtubule disruption.

In Vivo Experiments

Issue	Possible Cause	Suggested Solution
Limited anti-tumor efficacy in xenograft models.	1. Suboptimal dosing or schedule. 2. Poor drug delivery to the tumor. 3. Aggressive tumor model with intrinsic resistance. 4. Tumor microenvironment composition.	1. Optimize dosing regimen: Refer to preclinical studies for recommended dosing and schedules.[9] Consider a dose-escalation study in your model. 2. Assess tumor vascularization: E7130 is known to remodel tumor vasculature.[3][7] Evaluate vascular changes (e.g., using CD31 staining) to assess if drug delivery is potentially being affected. 3. Characterize the tumor model: Understand the baseline TME of your xenograft model. 4. Combination Therapy: Consider combining E7130 with other agents that target different pathways.[1][2][5]
Difficulty in assessing TME modulation.	1. Inappropriate timing of tissue collection. 2. Suboptimal antibody staining for TME markers. 3. Lack of appropriate controls.	1. Time-course analysis: Collect tumors at different time points after treatment to capture dynamic changes in the TME. 2. Optimize immunohistochemistry (IHC) protocols: Validate antibodies for markers like CD31 and α-SMA and optimize staining conditions. 3. Include vehicle-treated controls: Compare TME changes in E7130-treated animals to a control group.
Toxicity or adverse events in animal models.	1. Dose is above the maximum tolerated dose (MTD). 2. Animal strain sensitivity.	1. Determine the MTD: If not already known for your specific model and strain, perform a dose-finding study to establish the MTD.[9] 2. Monitor animal health closely: Regularly monitor animals for signs of toxicity and adjust the dose or schedule as needed.

Potential Mechanisms of Resistance to E7130 (Inferred)

While specific resistance mechanisms to E7130 are not yet well-documented, we can hypothesize potential pathways based on resistance to other microtubule-targeting agents and TME-modulating drugs.

• Alterations in Microtubule Dynamics:

  • Mutations in tubulin genes that prevent E7130 from binding effectively.

  • Changes in the expression of microtubule-associated proteins that stabilize microtubules against the disruptive effects of E7130.

• Drug Efflux:

  • Upregulation of ATP-binding cassette (ABC) transporters, which can pump E7130 out of the cancer cell, reducing its intracellular concentration.

• Tumor Microenvironment Adaptations:

  • Evolution of CAFs or other stromal cells that are resistant to the effects of E7130.

  • Development of alternative signaling pathways within the TME that promote tumor growth and survival despite the presence of E7130.

• Alternative Splicing:

  • Changes in pre-mRNA splicing can lead to the production of protein isoforms that are not targeted by E7130 or that contribute to a resistant phenotype.[10][11][12][13]

Experimental Protocols

Protocol 1: In Vitro Tubulin Polymerization Assay

This assay is used to determine the direct inhibitory effect of E7130 on tubulin polymerization.

Materials:

• Tubulin polymerization assay kit (e.g., from Cytoskeleton, Inc.)

• Purified tubulin protein

• Guanosine triphosphate (GTP)

• E7130 at various concentrations

• Paclitaxel (as a positive control for polymerization promotion)

• Nocodazole (as a positive control for polymerization inhibition)

• Fluorescence microplate reader

Procedure:

• Prepare tubulin protein in a suitable buffer.

• Add GTP to initiate polymerization.

• Add E7130 at a range of concentrations to the tubulin solution. Include positive and negative controls.

• Monitor tubulin polymerization over time by measuring the increase in fluorescence in a microplate reader.

• Plot fluorescence intensity versus time to generate polymerization curves.

• Calculate the IC50 of E7130 for tubulin polymerization inhibition.

Protocol 2: Immunohistochemical (IHC) Analysis of TME Markers

This protocol is for assessing the in vivo effects of E7130 on the TME in tumor-bearing mice.

Materials:

• Formalin-fixed, paraffin-embedded (FFPE) tumor tissues from control and E7130-treated mice.

• Primary antibodies against CD31 and α-SMA.

• HRP-conjugated secondary antibody.

• DAB substrate kit.

• Hematoxylin for counterstaining.

• Microscope.

Procedure:

• Deparaffinize and rehydrate FFPE tumor sections.

• Perform antigen retrieval using a suitable buffer and heat.

• Block endogenous peroxidase activity.

• Block non-specific antibody binding.

• Incubate sections with primary antibodies against CD31 or α-SMA overnight at 4°C.

• Wash and incubate with HRP-conjugated secondary antibody.

• Develop the signal using a DAB substrate kit.

• Counterstain with hematoxylin.

• Dehydrate and mount the sections.

• Image the stained sections and quantify the expression of CD31 and α-SMA using image analysis software.

Quantitative Data Summary

Parameter	Value	Context	Reference
E7130 Purity	99.81%	Total synthesis for clinical trials.	[6]
E7130 IC50	0.01 - 0.1 nM	In vitro anti-proliferative efficacy in various cancer cell lines (KPL-4, OSC-19, FaDu, HSC-2).	[3]
Maximum Tolerated Dose (MTD) in Humans	480 μg/m² Q3W and 300 μg/m² Q2W	Determined in a Phase I dose-escalation study in patients with advanced solid tumors.	[9]
Prominent Combinational Effect Dose in Mice	90 µg/kg	With cetuximab, representing one-half of the MTD in mice.	[1][2]

Signaling Pathways and Workflows

Caption: Dual mechanism of action of E7130.

Caption: Inferred mechanisms of resistance to E7130.

Caption: Workflow for analyzing TME modulation by E7130.

References

• 1. researchgate.net [researchgate.net]
• 2. aacrjournals.org [aacrjournals.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Celebrating E7130: pushing the limits of complex drug synthesis | LGC Standards [lgcstandards.com]
• 5. Cancer drug discovery: unravelling the mysteries of halichondrin [pharmaceutical-technology.com]
• 6. news.harvard.edu [news.harvard.edu]
• 7. eisai.com [eisai.com]
• 8. drugdiscoverytrends.com [drugdiscoverytrends.com]
• 9. First-in-human study of E7130 (a tumor microenvironment-ameliorating microtubule inhibitor) in patients with advanced solid tumors: Primary results of the dose-escalation part - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. digibug.ugr.es [digibug.ugr.es]
• 11. Modulators of alternative splicing as novel therapeutics in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Aberrant Splicing as a Mechanism for Resistance to Cancer Therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Aberrant RNA Splicing in Cancer and Drug Resistance - PMC [pmc.ncbi.nlm.nih.gov]

E7130 Technical Support Center: Troubleshooting Insolubility in Experimental Assays

This technical support center provides guidance to researchers, scientists, and drug development professionals on how to manage and troubleshoot potential insolubility issues with E7130 in experimental assays. The information is presented in a question-and-answer format to directly address common challenges.

Frequently Asked Questions (FAQs)

Q1: What is E7130 and what is its mechanism of action?

A1: E7130 is a potent, synthetically produced anticancer agent from the halichondrin class of molecules.[1][2] It functions as a microtubule dynamics inhibitor, which is crucial for cell division.[1][3] Beyond its cytotoxic effects, E7130 also uniquely ameliorates the tumor microenvironment. It has been shown to reduce cancer-associated fibroblasts (CAFs) and remodel the tumor vasculature by increasing intratumoral CD31-positive endothelial cells.[4][5][6] This dual action can enhance the efficacy of other anticancer treatments.[3]

Q2: What makes E7130 potentially difficult to dissolve?

A2: E7130 is a large and structurally complex organic molecule.[2][7] Such molecules often have limited solubility in aqueous solutions commonly used in biological assays. While specific solubility data for E7130 is not detailed in the provided search results, its complex structure suggests that it may be hydrophobic and prone to precipitation in aqueous buffers if not prepared and handled correctly.

Q3: Are there any published protocols for dissolving E7130 for in vitro experiments?

A3: The provided search results mention the use of E7130 in in vitro co-culture systems and cell-free tubulin polymerization assays.[3][8] However, they do not specify the exact solvents or concentrations used for initial stock solutions. The information suggests that for in vivo studies in mice, E7130 was administered intravenously, implying a formulation suitable for aqueous delivery was achieved.[4]

General Troubleshooting Guide for E7130 Solubility

This guide provides a systematic approach to addressing solubility challenges with E7130 in your experimental setup.

Q4: I am observing precipitation when I add my E7130 stock solution to my aqueous assay buffer. What should I do?

A4: Precipitation upon dilution of a stock solution into an aqueous buffer is a common issue for hydrophobic compounds. Here is a step-by-step troubleshooting workflow:

A step-by-step workflow for troubleshooting E7130 precipitation.

Q5: What are the recommended solvents for preparing a stock solution of E7130?

A5: While specific manufacturer recommendations are not available in the search results, for complex organic molecules like E7130, high-purity, anhydrous organic solvents are typically recommended for stock solutions. A summary of generally suitable solvents and important considerations is provided in the table below.

Solvent	Recommended Purity	Typical Stock Conc.	Storage of Stock	Key Considerations
Dimethyl Sulfoxide (DMSO)	≥99.9% (Anhydrous)	1-10 mM	-20°C, desiccated	Common solvent for in vitro assays. Ensure final concentration in media is low (<0.5%) to avoid vehicle toxicity.
Ethanol	200 Proof (Absolute)	1-10 mM	-20°C	Can be used for some cell-based assays. Evaporation can be an issue.
N,N-Dimethylformamide (DMF)	≥99.8% (Anhydrous)	1-10 mM	-20°C, desiccated	Use with caution as it can be more toxic to cells than DMSO.

Important Note: Always start with a small amount of E7130 to test solubility in your chosen solvent before dissolving the entire batch.

Experimental Protocol: Cell Viability Assay with E7130

This protocol provides a general methodology for assessing the anti-proliferative effects of E7130 on cancer cells, with a focus on proper compound handling to avoid insolubility. E7130 has shown anti-proliferative efficacy in cancer cell lines such as KPL-4, OSC-19, FaDu, and HSC-2 with IC50 values in the 0.01-0.1 nM range.[4]

1. Preparation of E7130 Stock Solution: a. Equilibrate the vial of E7130 to room temperature before opening. b. Prepare a 1 mM stock solution of E7130 in anhydrous DMSO. For example, if the molecular weight of E7130 is 1000 g/mol , dissolve 1 mg of E7130 in 1 mL of anhydrous DMSO. c. Mix thoroughly by vortexing until the solution is clear. d. Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C.

2. Seeding Cells: a. Culture your cancer cell line of choice (e.g., FaDu) in the appropriate growth medium. b. Trypsinize and count the cells. c. Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of growth medium. d. Incubate the plate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.

3. Treatment with E7130: a. Prepare a serial dilution of the 1 mM E7130 stock solution in growth medium to achieve the desired final concentrations (e.g., ranging from 0.001 nM to 100 nM). b. Crucial Step: To avoid precipitation, perform the dilutions in a stepwise manner. For example, first dilute the DMSO stock into a small volume of media, mix well, and then further dilute to the final concentration. The final DMSO concentration in all wells, including the vehicle control, should be consistent and ideally ≤0.1%. c. Remove the old medium from the cells and add 100 µL of the medium containing the different concentrations of E7130. Include a "vehicle control" (medium with the same final concentration of DMSO) and an "untreated control" (medium only). d. Incubate the plate for 72 hours at 37°C and 5% CO2.

4. Assessing Cell Viability: a. After the incubation period, assess cell viability using a standard method such as the MTT or PrestoBlue™ assay, following the manufacturer's instructions. b. Read the absorbance or fluorescence on a plate reader. c. Calculate the percentage of cell viability relative to the vehicle control and plot the results to determine the IC50 value.

A workflow for a cell viability assay using E7130.

E7130 Signaling Pathway

E7130 has been shown to inhibit the TGF-β-induced transdifferentiation of myofibroblasts.[4] This process is, in part, mediated through the disruption of the microtubule network, which subsequently deactivates the PI3K/AKT/mTOR pathway.[4][8]

E7130 inhibits the TGF-β-induced PI3K/AKT/mTOR pathway.

References

• 1. Breakthrough in synthesis advances a potent anti-cancer agent | Department of Chemistry and Chemical Biology [chemistry.harvard.edu]
• 2. news.harvard.edu [news.harvard.edu]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Cancer drug discovery: unravelling the mysteries of halichondrin [pharmaceutical-technology.com]
• 6. TOTAL SYNTHESIS AND NONCLINICAL STUDY RESULTS OF A NOVEL ANTICANCER DRUG CANDIDATE E7130 DERIVED FROM TOTAL SYNTHESIS OF HALICHONDRIN FOUND IN JOINT RESEARCH BETWEEN EISAI AND HARVARD UNIVERSITY SCIENTISTS, PUBLISHED IN SCIENTIFIC REPORTS | News Release：2019 | Eisai Co., Ltd. [eisai.com]
• 7. Ten-Gram-Scale Total Synthesis of the Anticancer Drug Candidate E7130 to Supply Clinical Trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. aacrjournals.org [aacrjournals.org]

E7130 Technical Support Center: Troubleshooting & FAQs

This technical support center provides researchers, scientists, and drug development professionals with guidance on refining protocols for consistent and reliable results with E7130. The following troubleshooting guides and frequently asked questions (FAQs) address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of E7130?

A1: E7130 is a microtubule inhibitor.[1] It functions by binding to the vinca domain of tubulin, which inhibits tubulin polymerization and disrupts microtubule assembly.[2] This leads to cell cycle arrest at the G2/M phase.[2] Beyond its cytotoxic effects as a microtubule dynamics inhibitor, E7130 also uniquely ameliorates the tumor microenvironment.[1][3][4][5] This is achieved by suppressing cancer-associated fibroblasts (CAFs) and promoting the remodeling of tumor vasculature.[1][4]

Q2: How does E7130 affect the tumor microenvironment?

A2: E7130 has been shown to reduce α-SMA-positive CAFs and malignant extracellular matrix proteins without altering the total number of fibroblasts in tumors.[3] It also increases the density of intratumoral CD31-positive endothelial cells, which is indicative of vascular remodeling.[3][4][5][6] These effects can help to alleviate hypoxia and suppress the interaction between cancer cells and the stroma.[6]

Q3: Which signaling pathway is modulated by E7130 in the context of CAF inhibition?

A3: E7130 inhibits the TGF-β-induced transdifferentiation of myofibroblasts by disrupting the microtubule network. This disruption interferes with focal adhesion assembly and subsequently deactivates the PI3K/AKT/mTOR signaling pathway.[1][3]

Q4: What is the recommended solvent for E7130?

A4: The scientific literature does not specify a universal solvent. For in vitro studies, DMSO is commonly used to prepare stock solutions of similar compounds. However, it is crucial to refer to the manufacturer's datasheet for the specific lot of E7130 being used, as solubility can vary. For in vivo preparations, the vehicle used in preclinical studies should be identified from the relevant publications.

Q5: What is the purity of commercially available synthetic E7130?

A5: The total synthesis of E7130 has been achieved with a purity of over 99.8%.[5][6][7]

Troubleshooting Guides

In Vitro Experiments

Problem: High variability in IC50 values across experiments.

Potential Cause	Troubleshooting Step
Cell Health and Passage Number	Ensure cells are healthy, in the logarithmic growth phase, and within a consistent, low passage number range for all experiments. High passage numbers can lead to phenotypic drift and altered drug sensitivity.
Inconsistent Seeding Density	Optimize and strictly adhere to a consistent cell seeding density. Over-confluent or sparsely seeded cultures will respond differently to treatment.
Drug Preparation and Storage	Prepare fresh dilutions of E7130 from a validated stock solution for each experiment. Avoid repeated freeze-thaw cycles of the stock solution. Store the stock solution at the recommended temperature (typically -80°C) in small aliquots.
Assay Incubation Time	Optimize and maintain a consistent incubation time for the cytotoxicity assay (e.g., MTT, CellTiter-Glo). The IC50 can shift with varying exposure times.

Problem: Unexpected or off-target effects in cell culture.

Potential Cause	Troubleshooting Step
Solvent Toxicity	Perform a vehicle control experiment to assess the toxicity of the solvent (e.g., DMSO) at the final concentration used in the E7130 dilutions. Ensure the final solvent concentration is consistent across all wells and is below the toxic threshold for your cell line.
Contamination	Regularly test cell cultures for mycoplasma and other contaminants. Contamination can significantly alter cellular responses to drugs.
Cell Line Misidentification	Verify the identity of your cell line through short tandem repeat (STR) profiling.

In Vivo Experiments

Problem: Inconsistent tumor growth inhibition in animal models.

Potential Cause	Troubleshooting Step
Inconsistent Tumor Implantation	Standardize the tumor implantation technique, including the number of cells injected, the injection volume, and the anatomical location.
Variable Animal Health	Ensure all animals are of a similar age and weight at the start of the study. Monitor animal health closely throughout the experiment, as underlying health issues can impact tumor growth and drug response.
Drug Formulation and Administration	Prepare the E7130 formulation consistently for each administration. Ensure accurate dosing and consistent intravenous (i.v.) injection technique. Improper injection can lead to variable drug delivery.

Problem: Difficulty in observing changes in the tumor microenvironment.

Potential Cause	Troubleshooting Step
Suboptimal Dosing	The effects of E7130 on the tumor microenvironment may be dose-dependent. A dose of 90 µg/kg has been noted to show a prominent combinational effect in mice.[8] Consider performing a dose-response study to identify the optimal dose for observing changes in CAFs and vasculature in your model.
Timing of Analysis	The remodeling of the tumor microenvironment takes time. Collect tumors at different time points after the final dose of E7130 to determine the optimal window for observing changes in markers like α-SMA and CD31.
Inadequate Immunohistochemistry (IHC) Protocol	Optimize the IHC protocol for α-SMA and CD31 staining, including antibody validation, antigen retrieval, and incubation times. Ensure proper fixation and processing of tumor tissues to preserve antigenicity.

Quantitative Data Summary

Table 1: In Vitro Anti-proliferative Efficacy of E7130

Cell Line	Cancer Type	IC50 (nM)
KPL-4	Breast Cancer	0.01 - 0.1
OSC-19	Head and Neck Squamous Cell Carcinoma	0.01 - 0.1
FaDu	Pharyngeal Squamous Cell Carcinoma	0.01 - 0.1
HSC-2	Oral Squamous Cell Carcinoma	0.01 - 0.1
Data extracted from MedChemExpress product information.[1]

Table 2: In Vivo Dosing and Administration of E7130 in BALB/c Mice

Xenograft Model	Administration Route	Dose Range (µg/kg)	Observed Effects
HSC-2 SCCHN	Intravenous (i.v.)	45-180	Increased intratumoral microvessel density (MVD), enhanced delivery of cetuximab, tumor regression.[1]
FaDu SCCHN	Intravenous (i.v.)	45-180	Reduced α-SMA-positive CAFs, modulated fibroblast phenotypes (in combination with cetuximab).[1]

Experimental Protocols

Protocol 1: In Vitro Inhibition of TGF-β-induced Myofibroblast Transdifferentiation

• Cell Culture: Culture normal human fibroblasts (e.g., BJ cells) in appropriate media.

• Co-culture Setup (Optional): To mimic the tumor microenvironment, establish a co-culture system with human cancer cells and normal human fibroblasts.[3]

• Treatment: Treat the fibroblasts with TGF-β (final concentration of 1 ng/mL) to induce myofibroblast transdifferentiation.[3] Concurrently, treat the cells with varying concentrations of E7130.

• Analysis: After the desired incubation period, analyze the expression of α-SMA, a marker for myofibroblasts. This can be done through immunocytochemistry or western blotting.[3] Assess the phosphorylation status of AKT and S6 to determine the impact on the PI3K/AKT/mTOR pathway.[1]

Protocol 2: In Vivo Assessment of Tumor Microenvironment Modulation

• Animal Model: Use an appropriate xenograft mouse model (e.g., FaDu or HSC-2 cells in BALB/c mice).[1]

• Drug Administration: Once tumors are established, administer E7130 intravenously at a dose range of 45-180 µg/kg.[1]

• Tumor Collection: At the end of the study, euthanize the mice and collect the tumors.

• Immunohistochemistry: Process the tumors for immunohistochemical analysis. Stain tissue sections with antibodies against α-SMA to identify CAFs and CD31 to assess microvessel density.[3][5][6]

• Quantification: Quantify the α-SMA and CD31 positive areas to determine the effect of E7130 on the tumor microenvironment.

Visualizations

Caption: E7130 inhibits TGF-β-induced myofibroblast differentiation via microtubule disruption.

Caption: Workflow for in vitro analysis of E7130's effect on fibroblast activation.

Caption: Key areas for troubleshooting inconsistent E7130 experimental results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Facebook [cancer.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Cancer drug discovery: unravelling the mysteries of halichondrin [pharmaceutical-technology.com]
• 5. news.harvard.edu [news.harvard.edu]
• 6. eisai.com [eisai.com]
• 7. Breakthrough in synthesis advances a potent anti-cancer agent | Department of Chemistry and Chemical Biology [chemistry.harvard.edu]
• 8. researchgate.net [researchgate.net]

addressing off-target effects of E7130 in experiments

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help you address potential off-target effects of E7130 in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of E7130?

A1: E7130 is a potent microtubule inhibitor.[1][2] It is a synthetic analogue of halichondrin B, a natural product isolated from a marine sponge.[3][4] Its primary on-target effect is the inhibition of microtubule dynamics, leading to cell cycle arrest and apoptosis in cancer cells.[2] E7130 binds to tubulin and suppresses microtubule polymerization.[2]

Q2: Besides microtubule inhibition, what are the other known effects of E7130?

A2: E7130 has a unique mechanism that also involves the modulation of the tumor microenvironment (TME).[2][3] It has been shown to suppress cancer-associated fibroblasts (CAFs) and promote the remodeling of tumor vasculature.[1][2] This activity is believed to contribute to its anti-cancer efficacy.

Q3: I am observing changes in the PI3K/AKT/mTOR signaling pathway. Is this an off-target effect of E7130?

A3: Not necessarily. The inhibition of the PI3K/AKT/mTOR pathway by E7130 has been reported as a downstream consequence of its on-target activity of disrupting the microtubule network.[2] Microtubules are crucial for various cellular signaling processes, and their disruption can lead to changes in pathways like PI3K/AKT/mTOR. Therefore, this is more likely an on-target, indirect effect rather than a direct, off-target inhibition of a kinase in this pathway.

Q4: Has a kinome-wide screen been performed to identify specific off-target kinases for E7130?

A4: Publicly available, comprehensive kinome-wide screening data specifically for E7130 is limited. However, a high-throughput kinome library RNAi screen was conducted with eribulin, a close structural and mechanistic analog of E7130, to identify kinases that enhance its anti-proliferative effects in triple-negative breast cancer cells.[5][6] While this does not identify direct off-target binding, it highlights pathways that could be sensitive to modulation in combination with E7130.

Q5: What are the common adverse events observed in clinical trials of E7130, and could they be related to off-target effects?

A5: In a first-in-human study, the most common treatment-emergent adverse event was leukopenia.[7] Other significant adverse events included neutropenia and peripheral neuropathy.[4][8] These are common side effects for microtubule-targeting agents and are generally considered to be on-target effects related to the disruption of microtubule function in rapidly dividing cells (hematopoietic precursors) and neurons.

Troubleshooting Guide

Issue 1: I'm observing a cellular phenotype that is not consistent with the known function of microtubule inhibition.

Possible Cause	Troubleshooting Steps	Expected Outcome
Off-target effect	1. Use a structurally unrelated microtubule inhibitor: Treat cells with a different class of microtubule inhibitor (e.g., a taxane if you are concerned about a vinca-alkaloid site binder).2. Perform a rescue experiment: If possible, overexpress a mutant form of tubulin that is resistant to E7130 binding.	If the phenotype is not replicated with a different microtubule inhibitor, or if it is rescued by the resistant tubulin mutant, it is more likely an off-target effect of E7130.
Downstream on-target effect	Investigate signaling pathways known to be affected by microtubule disruption: Analyze key components of pathways like PI3K/AKT/mTOR.	Changes in these pathways are likely a consequence of microtubule inhibition.
Experimental artifact	Review and optimize your experimental protocol: Ensure proper controls, including vehicle-only treatment, are included.	Consistent results with appropriate controls will help validate the observed phenotype.

Issue 2: My cells are showing toxicity at concentrations lower than expected for microtubule inhibition.

Possible Cause	Troubleshooting Steps	Expected Outcome
Off-target toxicity	1. Perform a dose-response curve: Compare the IC50 for the observed toxicity with the known IC50 for microtubule-related effects (e.g., mitotic arrest).2. Use a counter-screen: Test the toxicity of E7130 in a cell line that is known to be less sensitive to microtubule inhibitors.	A significant discrepancy in IC50 values or persistent toxicity in less sensitive cell lines may indicate off-target effects.
On-target toxicity in a sensitive cell line	Characterize the cell line's sensitivity to other microtubule inhibitors: This will help determine if the high sensitivity is specific to E7130.	If the cell line is highly sensitive to multiple microtubule inhibitors, the observed toxicity is likely an on-target effect.

Quantitative Data

The following table summarizes data from a high-throughput kinome library RNAi screen with the close E7130 analog, eribulin. This screen identified kinases whose inhibition enhanced the anti-proliferative effect of eribulin in triple-negative breast cancer cells. While not direct off-targets, these kinases represent pathways that may be relevant to the cellular response to E7130.

Table 1: Kinase Targets Whose Inhibition Potentiates Eribulin Activity [5][6]

Pathway	Potential Synergistic Kinase Targets
PI3K/Akt/mTOR	PIK3CA, PIK3CB, PIK3CD, PIK3CG, AKT1, MTOR
MAPK/JNK	MAPK1, MAPK3, MAP2K1, MAP2K2, MAPK8, MAPK9, MAPK10
Cell Cycle	CDK1, CDK2, CDK4, CDK6, PLK1, AURKA, AURKB
Other	SRC, LYN, FYN, YES1, ABL1, ABL2, JAK1, JAK2

Note: This table is based on data for eribulin and should be considered as a guide for potential areas of investigation for E7130.

Experimental Protocols

Protocol 1: Global Proteomic Analysis of E7130-Treated Cells to Identify Potential Off-Targets

This protocol outlines a general workflow for identifying changes in protein expression in response to E7130 treatment, which may indicate off-target effects.

• Cell Culture and Treatment:

  • Plate a relevant human cancer cell line (e.g., a breast or lung cancer cell line) at an appropriate density.

  • Allow cells to adhere and grow for 24 hours.

  • Treat cells with E7130 at a concentration known to induce a clear on-target effect (e.g., 1-5 times the IC50 for cell viability) and a vehicle control (e.g., DMSO) for a specified time (e.g., 24 or 48 hours).

• Cell Lysis and Protein Extraction:

  • Harvest the cells and wash with ice-cold PBS.

  • Lyse the cells in a suitable lysis buffer containing protease and phosphatase inhibitors.

  • Quantify the protein concentration of the lysates.

• Protein Digestion and Peptide Preparation:

  • Take an equal amount of protein from each sample and perform in-solution or in-gel digestion with trypsin.

  • Clean up the resulting peptides using a solid-phase extraction method.

• LC-MS/MS Analysis:

  • Analyze the peptide samples using a high-resolution liquid chromatography-tandem mass spectrometry (LC-MS/MS) system.

• Data Analysis:

  • Use a proteomics software suite (e.g., MaxQuant, Proteome Discoverer) to identify and quantify proteins.

  • Perform statistical analysis to identify proteins that are significantly up- or down-regulated in the E7130-treated samples compared to the vehicle control.

  • Use bioinformatics tools to perform pathway and gene ontology analysis on the differentially expressed proteins to identify potentially affected off-target pathways.

Protocol 2: Cellular Thermal Shift Assay (CETSA) to Validate Direct Target Engagement

CETSA can be used to confirm the direct binding of E7130 to its intended target (tubulin) and to investigate potential off-target binding to other proteins within the cell.[1][9][10][11][12]

• Cell Treatment:

  • Treat intact cells with E7130 or a vehicle control for a defined period.

• Thermal Challenge:

  • Heat the cell suspensions to a range of temperatures to induce protein denaturation and aggregation.

• Cell Lysis and Separation:

  • Lyse the cells and separate the soluble protein fraction from the aggregated proteins by centrifugation.

• Protein Detection:

  • Analyze the amount of soluble target protein remaining at each temperature using Western blotting or other protein detection methods.

• Data Analysis:

  • Binding of E7130 to a protein will increase its thermal stability, resulting in more soluble protein at higher temperatures compared to the vehicle control. This shift in the melting curve confirms direct target engagement.

Visualizations

Caption: E7130 mechanism of action and downstream effects.

Caption: Experimental workflow for off-target identification.

Caption: Troubleshooting decision tree for unexpected results.

References

• 1. The cellular thermal shift assay for evaluating drug target interactions in cells | Springer Nature Experiments [experiments.springernature.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Celebrating E7130: pushing the limits of complex drug synthesis | LGC Standards [lgcstandards.com]
• 4. baxterpi.com [baxterpi.com]
• 5. Identification of Kinase Targets for Enhancing the Antitumor Activity of Eribulin in Triple-Negative Breast Cell Lines [ouci.dntb.gov.ua]
• 6. Identification of Kinase Targets for Enhancing the Antitumor Activity of Eribulin in Triple-Negative Breast Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. First-in-human study of E7130 (a tumor microenvironment-ameliorating microtubule inhibitor) in patients with advanced solid tumors: Primary results of the dose-escalation part - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Patient Management with Eribulin in Metastatic Breast Cancer: A Clinical Practice Guide - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The cellular thermal shift assay for evaluating drug target interactions in cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A High-Throughput Dose-Response Cellular Thermal Shift Assay for Rapid Screening of Drug Target Engagement in Living Cells, Exemplified Using SMYD3 and IDO1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PubMed [pubmed.ncbi.nlm.nih.gov]

E7130 Synthesis Purity: Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis of E7130. The information is designed to help improve the purity of the synthesized compound by addressing common issues encountered during the experimental process.

Frequently Asked Questions (FAQs)

Q1: What is the target purity for GMP-grade E7130?

A1: The goal for Good Manufacturing Practice (GMP) grade E7130 is a purity of greater than 99.8%.[1][2] Collaborative efforts between Harvard University and Eisai have successfully produced E7130 at a purity of 99.8% and 99.81% on a gram scale without the need for final purification by HPLC.[1][3][4][5][6]

Q2: What are the most likely types of impurities in the synthesis of E7130?

A2: Given the complex structure of E7130, which contains 31 chiral centers, the most probable impurities are diastereomers .[3][4][5] In earlier generation syntheses of related halichondrin compounds, the formation of various byproducts, including stereoisomers, necessitated cumbersome purification steps like HPLC.[7][8] Other potential impurities could arise from incomplete reactions or side reactions common in multi-step organic synthesis.

Q3: How was the high purity of E7130 achieved without final HPLC purification in the gram-scale synthesis?

A3: The high purity was achieved through a meticulously designed and optimized multi-generational synthetic route.[7][8] A key innovation in the third-generation synthesis was altering the coupling site of the two large molecular fragments. This strategic change, utilizing a novel Zr/Ni mediated ketone coupling, simplified the final deprotection and cyclization steps, which in turn minimized the formation of stereoisomeric byproducts.[8]

Q4: What is the mechanism of action of E7130?

A4: E7130 has a dual mechanism of action. Firstly, it is a potent microtubule dynamics inhibitor, which disrupts cell division and leads to apoptosis in cancer cells.[4][9][10] Secondly, it modulates the tumor microenvironment by increasing intratumoral CD31-positive endothelial cells and reducing α-SMA-positive cancer-associated fibroblasts (CAFs).[4][9][11][12]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution	Relevant Analytical Techniques
Low final product purity (<99%) with multiple unidentifiable peaks in chromatogram.	Formation of diastereomers due to non-optimal reaction conditions in stereocenter-forming steps.	Review and optimize the reaction conditions (temperature, solvent, catalyst) for all stereoselective reactions. Ensure the chiral purity of all starting materials and reagents.	Chiral HPLC, Capillary Electrophoresis (CE)[3][9][][14]
Presence of a significant byproduct with a similar mass to the desired product.	Incomplete coupling or side reactions during fragment assembly, such as in the Nozaki-Hiyama-Kishi (NHK) reaction.	For the NHK reaction, ensure the purity of the chromium(II) chloride and control the concentration of the nickel(II) chloride co-catalyst to avoid side reactions like direct alkene coupling.[11]	LC-MS/MS for identification of byproducts.
Broad or tailing peaks in the chromatogram of the final product.	Presence of closely related impurities or conformational isomers.	Employ high-resolution chromatographic techniques for purification of intermediates. Consider alternative purification methods such as recrystallization or supercritical fluid chromatography (SFC) for intermediates.	High-resolution HPLC, SFC.
Inconsistent yields and purity between batches.	Variability in reagent quality or reaction setup.	Standardize all experimental parameters, including reagent sources, purification of solvents, and reaction times. Implement strict quality control on all starting materials.	Stringent in-process controls using TLC, LC-MS, and NMR.

Quantitative Data on E7130 Synthesis and Purity

Synthesis Scale	Quantity Produced	Purity	Final Purification Method	Reference
Milligram-scale (First generation)	1.6 mg	Not specified, required HPLC	HPLC	[7]
Gram-scale (Third generation)	11.5 g	99.8%	None (crystallization implied)	[1]
Gram-scale (Third generation)	11.5 g	99.81%	None (crystallization implied)	[3][4][5][6]
Precursor (C52-halichondrin-B alcohol)	19.5 g	99.84%	Total synthesis	[15]

Key Experimental Protocol

Purity Determination by Ultra-Performance Liquid Chromatography-High Resolution Mass Spectrometry (UHPLC-HRMS)

This protocol is adapted from a method developed for the quantification of E7130 in plasma and can be modified for purity assessment of the synthesized compound.[15]

• Chromatographic System: Waters ACQUITY UPLC system.

• Column: Waters ACQUITY UPLC BEH C18, 1.7 µm (2.1 x 50 mm).

• Mobile Phase A: 0.1% formic acid and 10 mM ammonium formate in water.

• Mobile Phase B: Methanol.

• Flow Rate: 0.5 mL/min.

• Elution: A gradient elution program should be optimized to achieve separation of the main peak from any potential impurities.

• Detection: High-resolution mass spectrometry (HRMS) to identify and quantify the parent compound and any impurities based on their mass-to-charge ratio.

• Sample Preparation: Dissolve a precisely weighed sample of the synthesized E7130 in an appropriate solvent (e.g., methanol) to a known concentration.

Visualizations

Experimental Workflow for E7130 Purity Analysis

Caption: Workflow for determining the purity of synthesized E7130.

Signaling Pathway of E7130 in the Tumor Microenvironment

Caption: E7130's impact on the tumor microenvironment signaling.

References

• 1. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. news.harvard.edu [news.harvard.edu]
• 6. Cancer drug discovery: unravelling the mysteries of halichondrin - Pharma Technology Focus | Issue 86 | September 2019 [pharma.nridigital.com]
• 7. Celebrating E7130: pushing the limits of complex drug synthesis | LGC Standards [lgcstandards.com]
• 8. Celebrating E7130: pushing the limits of complex drug synthesis | LGC Standards [lgcstandards.com]
• 9. Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pure-oai.bham.ac.uk [pure-oai.bham.ac.uk]
• 11. Nozaki–Hiyama–Kishi reaction - Wikipedia [en.wikipedia.org]
• 12. eisai.com [eisai.com]
• 14. Chiral analysis - Wikipedia [en.wikipedia.org]
• 15. researchgate.net [researchgate.net]

E7130 Technical Support Center: Managing Batch-to-Batch Variability

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address potential batch-to-batch variability when working with E7130, a potent microtubule inhibitor and tumor microenvironment ameliorator. Given the compound's complex synthetic nature, maintaining experimental consistency is paramount.[1][2][3][4][5][6]

Frequently Asked Questions (FAQs)

Q1: What is E7130 and what is its primary mechanism of action?

A1: E7130 is a synthetic analog of halichondrin, a natural product derived from a marine sponge.[7][8] It is a highly potent microtubule inhibitor that binds to the vinca domain of tubulin, preventing its polymerization and disrupting microtubule assembly.[7] This leads to cell cycle arrest at the G2/M phase.[7] Additionally, E7130 is recognized for its ability to ameliorate the tumor microenvironment by suppressing cancer-associated fibroblasts (CAFs) and promoting tumor vasculature remodeling.[9][10][11]

Q2: Why is batch-to-batch variability a potential concern for a complex synthetic molecule like E7130?

A2: E7130 possesses an exceedingly complex chemical structure with 31 chiral centers.[1] The multi-step total synthesis of such a molecule is a significant challenge.[2][3][4][5][6] While manufactured under stringent Good Manufacturing Practice (GMP) conditions to ensure high purity[8][10][12], minor variations between synthesis batches could potentially arise. These could include subtle differences in impurity profiles or the presence of stereoisomers, which might influence biological activity and experimental outcomes.

Q3: What are the reported in vitro IC50 values for E7130?

A3: The half-maximal inhibitory concentration (IC50) for E7130 has been shown to be in the low nanomolar to sub-nanomolar range, indicating high potency.

Cell Line	IC50 (nM)
KPL-4	0.01 - 0.1
OSC-19	0.01 - 0.1
FaDu	0.01 - 0.1
HSC-2	0.01 - 0.1
[Data sourced from MedchemExpress product information][9]

Q4: How does E7130 affect the tumor microenvironment?

A4: E7130 impedes the TGF-β-induced transdifferentiation of myofibroblasts, a key process in the formation of cancer-associated fibroblasts (CAFs).[10] It achieves this by disrupting the microtubule network, which in turn deactivates the PI3K/AKT/mTOR signaling pathway.[9][10] This leads to a reduction in α-SMA-positive CAFs within the tumor.[9][10]

Troubleshooting Guide

Issue 1: Inconsistent Anti-proliferative Activity Observed Between Different Lots of E7130

• Possible Cause: Variation in the potency of different E7130 batches.

• Troubleshooting Workflow:

  Caption: Workflow for troubleshooting inconsistent anti-proliferative activity.

• Detailed Steps:

  • Side-by-Side Comparison: Conduct a parallel dose-response experiment using the new and old batches of E7130 on the same cancer cell line (e.g., KPL-4, FaDu).[9] Ensure all other experimental parameters are identical.

  • Solubility and Stability Check: Prepare fresh stock solutions of each batch and visually inspect for any precipitation. Refer to vendor guidelines for recommended solvents and storage conditions.[13]

  • Review Certificate of Analysis (CoA): Request and compare the CoAs for each batch from the supplier. Pay close attention to purity levels and any specified impurities.[14]

  • Standardize Cell Culture Conditions: Batch-to-batch variability in fetal bovine serum and cell passage number can significantly impact experimental outcomes. Ensure these are consistent across experiments.

Issue 2: Variable Effects on Cancer-Associated Fibroblast (CAF) Markers

• Possible Cause: Differences in the ability of E7130 batches to modulate the TGF-β signaling pathway.

• Troubleshooting Workflow:

  Caption: Workflow for troubleshooting variable anti-CAF effects.

• Detailed Steps:

  • Standardized TGF-β Induction: Utilize a consistent concentration and source of recombinant human TGF-β to induce myofibroblast transdifferentiation in normal human fibroblasts.[10]

  • Western Blot Analysis: Compare the ability of different E7130 batches to reduce the levels of phosphorylated AKT (pAKT) and phosphorylated S6 ribosomal protein (pS6), which are downstream of the PI3K/AKT/mTOR pathway.[9]

  • Immunocytochemistry: Perform immunofluorescence staining for α-SMA to visually confirm and quantify the reduction in CAF formation with each E7130 batch.

Experimental Protocols

Protocol 1: Comparative In Vitro Anti-Proliferation Assay

• Cell Plating: Seed cancer cells (e.g., FaDu, HSC-2) in 96-well plates at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare serial dilutions of each E7130 batch in the appropriate cell culture medium. Include a vehicle control (e.g., DMSO).

• Treatment: Remove the existing medium from the cells and add the E7130 dilutions.

• Incubation: Incubate the plates for a specified period (e.g., 72 hours).

• Viability Assessment: Measure cell viability using a standard method such as the MTS or PrestoBlue assay.

• Data Analysis: Plot the dose-response curves for each batch and calculate the IC50 values.

Protocol 2: Assessment of Anti-CAF Activity

• Cell Culture: Culture normal human fibroblasts in appropriate media.

• Treatment: Treat the fibroblasts with a final concentration of 1 ng/mL recombinant human TGF-β and varying concentrations of each E7130 batch.[10] Include a vehicle control and a TGF-β only control.

• Incubation: Incubate for 48-72 hours.

• Western Blotting: Lyse the cells and perform Western blot analysis to detect levels of α-SMA, pAKT, pS6, and a loading control (e.g., GAPDH).

• Immunocytochemistry: Fix, permeabilize, and stain cells for α-SMA and DAPI (for nuclear counterstaining). Capture and analyze images to quantify α-SMA expression.

Signaling Pathway and Experimental Workflow Diagrams

Caption: E7130 Mechanism of Action in Suppressing CAF formation.

Caption: Logical workflow for validating a new batch of E7130.

References

• 1. pharmafocuseurope.com [pharmafocuseurope.com]
• 2. Celebrating E7130: pushing the limits of complex drug synthesis | LGC Standards [lgcstandards.com]
• 3. Ten-Gram-Scale Total Synthesis of the Anticancer Drug Candidate E7130 to Supply Clinical Trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Celebrating E7130: pushing the limits of complex drug synthesis | LGC Standards [lgcstandards.com]
• 6. ten-gram-scale-total-synthesis-of-the-anticancer-drug-candidate-e7130-to-supply-clinical-trials - Ask this paper | Bohrium [bohrium.com]
• 7. Facebook [cancer.gov]
• 8. eisai.com [eisai.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. aacrjournals.org [aacrjournals.org]
• 11. Cancer drug discovery: unravelling the mysteries of halichondrin [pharmaceutical-technology.com]
• 12. researchgate.net [researchgate.net]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. seed.nih.gov [seed.nih.gov]

optimizing E7130 treatment duration for maximum efficacy

Welcome to the . This resource is designed to assist researchers, scientists, and drug development professionals in optimizing the use of E7130 in their experiments. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data summaries to support your research.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of E7130?

A1: E7130 is a potent microtubule inhibitor.[1][2][3] It binds to the vinca domain of tubulin, which disrupts microtubule polymerization and assembly.[2] This leads to mitotic spindle assembly inhibition and cell cycle arrest at the G2/M phase.[2] Additionally, E7130 has been shown to ameliorate the tumor microenvironment by suppressing cancer-associated fibroblasts (CAFs) and promoting tumor vasculature remodeling.[1][4][5]

Q2: What is the rationale for optimizing the treatment duration of E7130?

A2: Optimizing the treatment duration for E7130 is crucial for balancing its potent anti-cancer activity with potential toxicities. Continuous exposure to microtubule inhibitors can lead to cumulative side effects. Therefore, determining a treatment schedule that maximizes the therapeutic window—achieving maximum efficacy with manageable toxicity—is a key goal in its clinical development.[6] The dual mechanism of E7130, targeting both cancer cells and the tumor microenvironment, may also necessitate specific dosing schedules to best leverage both effects.[5]

Q3: Have any clinical studies evaluated different treatment durations for E7130?

A3: Yes, a first-in-human Phase I clinical trial (NCT03444701) in patients with advanced solid tumors evaluated two different intravenous administration schedules: once every 3 weeks (Q3W) and once every 2 weeks (Q2W).[7] The study aimed to determine the maximum tolerated dose (MTD) and recommended dose for further studies for each schedule.[7]

Q4: What were the determined maximum tolerated doses (MTDs) for the different schedules?

A4: The MTDs were determined to be 480 μg/m² for the Q3W schedule and 300 μg/m² for the Q2W schedule.[7] The selection of 480 μg/m² Q3W for the dose-expansion part of the study was based primarily on dose-dependent biomarker results.[7]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
High cytotoxicity in vitro at expected therapeutic concentrations.	Cell line hypersensitivity; incorrect dosage calculation.	Verify IC50 values for your specific cell line. E7130 exhibits potent anti-proliferative efficacy with IC50s in the 0.01-0.1 nM range for cell lines like KPL-4, OSC-19, FaDu, and HSC-2.[1] Double-check all dosage calculations and dilutions.
Inconsistent anti-tumor efficacy in xenograft models.	Suboptimal dosing schedule; issues with drug delivery or tumor microenvironment.	The in vivo efficacy of E7130 is influenced by its effect on the tumor microenvironment.[5] Consider evaluating both Q3W and Q2W dosing schedules. A dose of 90 µg/kg has shown a prominent combinational effect with cetuximab in mice.[5] Ensure proper intravenous administration and monitor for changes in the tumor microenvironment, such as a reduction in α-SMA-positive CAFs.[1][4]
Observed resistance to E7130 treatment.	Alterations in tubulin structure; upregulation of drug efflux pumps; changes in the tumor microenvironment.	Investigate potential resistance mechanisms. Sequence the tubulin genes for mutations in the vinca domain binding site. Assess the expression of ABC transporters. Analyze the tumor microenvironment for changes that may counteract the effects of E7130, such as altered TGF-β signaling.[4][5]
Difficulty in assessing the impact on the tumor microenvironment.	Inadequate tissue processing or analysis techniques.	For immunohistochemical analysis, use established markers such as CD31 for endothelial cells and α-SMA for cancer-associated fibroblasts.[4][8] Ensure optimal fixation and staining protocols to accurately quantify changes in the tumor microenvironment.

Quantitative Data Summary

Table 1: In Vitro Proliferative Efficacy of E7130

Cell Line	IC50 (nM)
KPL-4	0.01 - 0.1
OSC-19	0.01 - 0.1
FaDu	0.01 - 0.1
HSC-2	0.01 - 0.1
Data from MedchemExpress.[1]

Table 2: Phase I Clinical Trial Dosing and MTD

Dosing Schedule	Dose Range (μg/m²)	Maximum Tolerated Dose (MTD)	Recommended Dose for Expansion
Every 3 Weeks (Q3W)	270 - 550	480 μg/m²	480 μg/m²
Every 2 Weeks (Q2W)	25 - 400	300 μg/m²	-
Data from a first-in-human study.[7]

Experimental Protocols

Protocol 1: In Vitro Assessment of E7130 on Cancer-Associated Fibroblast (CAF) Activation

• Cell Culture: Co-culture normal human fibroblasts with human cancer cells.

• TGF-β Induction: Treat the co-culture with TGF-β (final concentration of 1 ng/mL) to induce myofibroblast transdifferentiation.

• E7130 Treatment: Concurrently treat with varying concentrations of E7130.

• Analysis:

  • Gene Expression Analysis: Perform qRT-PCR to measure the expression levels of α-SMA (a marker for CAFs).

  • Immunocytochemistry: Use immunofluorescence to visualize and quantify α-SMA expression and the formation of the microtubule network.

  • Western Blot: Analyze the phosphorylation status of key proteins in the PI3K/AKT/mTOR pathway (e.g., pAKT, pS6) to assess pathway deactivation.[1][4]

Protocol 2: In Vivo Evaluation of E7130 Efficacy and Tumor Microenvironment Modulation

• Xenograft Model: Establish subcutaneous xenografts of a human cancer cell line (e.g., HSC-2 or FaDu) in BALB/c mice.

• Treatment Groups:

  • Vehicle control

  • E7130 (e.g., 45-180 μg/kg, intravenous)

  • Combination therapy (e.g., E7130 + Cetuximab)

• Administration: Administer treatment according to the desired schedule (e.g., Q3W or Q2W).

• Efficacy Assessment: Monitor tumor volume and survival rates.

• Pharmacodynamic Assessment:

  • At selected time points, euthanize a subset of mice from each group.

  • Excise tumors and perform immunohistochemical analysis for:

    • α-SMA to quantify CAFs.[1]

    • CD31 to assess microvessel density (MVD).[1]

  • Analyze plasma biomarkers such as VEGF and MMP9.[7]

Visualizations

Caption: E7130's direct cytotoxic mechanism of action.

Caption: E7130's modulation of the tumor microenvironment.

Caption: Experimental workflow for evaluating E7130.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Facebook [cancer.gov]
• 3. Celebrating E7130: pushing the limits of complex drug synthesis | LGC Standards [lgcstandards.com]
• 4. aacrjournals.org [aacrjournals.org]
• 5. researchgate.net [researchgate.net]
• 6. Dose optimization for cancer treatments with considerations for late-onset toxicities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. First-in-human study of E7130 (a tumor microenvironment-ameliorating microtubule inhibitor) in patients with advanced solid tumors: Primary results of the dose-escalation part - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. eisai.com [eisai.com]

Reference Data & Comparative Studies

E7130: A Novel Microtubule Inhibitor with a Dual Anti-Cancer Strategy

E7130, a synthetic analog of the marine natural product halichondrin B, is a potent microtubule inhibitor that not only disrupts the cancer cell cytoskeleton but also uniquely remodels the tumor microenvironment. This dual mechanism of action distinguishes it from other microtubule-targeting agents and presents a promising new approach in cancer therapy.

This guide provides a comparative analysis of the preclinical efficacy of E7130 against other established microtubule inhibitors, namely paclitaxel, vincristine, and its close structural analog, eribulin. The information is intended for researchers, scientists, and drug development professionals to provide a comprehensive overview of the current preclinical evidence.

Mechanism of Action: Beyond Microtubule Disruption

Unlike traditional microtubule inhibitors that solely focus on disrupting microtubule dynamics, E7130 exhibits a bimodal anti-cancer activity.[1][2] Firstly, it potently inhibits microtubule polymerization, leading to cell cycle arrest and apoptosis in cancer cells.[3] Secondly, and uniquely, E7130 actively modifies the tumor microenvironment (TME) by:

• Suppressing Cancer-Associated Fibroblasts (CAFs): E7130 has been shown to reduce the presence of α-SMA-positive CAFs, which are known to contribute to tumor progression and a fibrotic stroma.[1][3] This effect is mediated by interfering with TGF-β-induced myofibroblast transdifferentiation.[3][4]

• Promoting Tumor Vasculature Remodeling: E7130 increases intratumoral microvessel density, which can lead to improved tumor perfusion and potentially enhance the delivery and efficacy of co-administered therapies.[3][5][6][7][8]

This novel TME-modulating activity suggests that E7130 may not only directly target cancer cells but also create a less favorable environment for tumor growth and potentially overcome some mechanisms of drug resistance.

Comparative In Vitro Efficacy

The following table summarizes the 50% inhibitory concentration (IC50) values of E7130 and other microtubule inhibitors against various human cancer cell lines. It is important to note that these values are derived from different studies and direct comparisons should be made with caution due to variations in experimental conditions.

Compound	Cell Line	Cancer Type	IC50 (nM)	Reference
E7130	KPL-4	Breast Cancer	0.01 - 0.1	[3]
OSC-19	Head and Neck Cancer	0.01 - 0.1	[3]
FaDu	Head and Neck Cancer	0.01 - 0.1	[3]
HSC-2	Head and Neck Cancer	0.01 - 0.1	[3]
Eribulin	SCLC cell lines (various)	Small Cell Lung Cancer	<1.5 - <10	[9]
MDA-MB-435	Breast Cancer	Lower than paclitaxel and vinblastine	[10]
Paclitaxel	CHMm	Canine Mammary Gland Tumor	~10-1000	[11]
H1975	Non-Small Cell Lung Cancer	~1	[12]
Vincristine	A673	Ewing Sarcoma	0.5 ng/mL (~0.6 nM)	[13]
Rd76-9	Rhabdomyosarcoma	2.1	[14]

Comparative In Vivo Efficacy

The table below presents a summary of in vivo tumor growth inhibition data for E7130 and other microtubule inhibitors in various xenograft models. Direct comparisons are challenging due to differing tumor models, dosing regimens, and endpoint measurements across studies.

Compound	Tumor Model	Cancer Type	Dosing Regimen	Tumor Growth Inhibition	Reference
E7130	HSC-2 Xenograft	Head and Neck Cancer	45-180 µg/kg, i.v.	Inhibited tumor growth, increased survival with cetuximab	[3]
FaDu Xenograft	Head and Neck Cancer	45-180 µg/kg, i.v.	Reduced α-SMA-positive CAFs	[3]
Eribulin	MDA-MB-435 Xenograft	Breast Cancer	0.25–1.0 mg/kg	>95% inhibition at day 42; superior to paclitaxel at 1 mg/kg	[15]
LOX Xenograft	Melanoma	0.05 mg/kg	78% inhibition on day 17	[15]
Various Xenografts	Various	0.8-1.7 mg/kg	Tumor growth inhibition, stasis, and regression	[16][17]
Paclitaxel	RH4 Xenograft	Rhabdomyosarcoma	30 mg/kg	Significantly inhibited tumor growth	[18]
H1975 Xenograft	Non-Small Cell Lung Cancer	10 mg/kg	Significant reduction in tumor volume with CHIR99021	[12]
HeLa Xenograft	Cervical Cancer	Low dose	Significant tumor growth delay with radiotherapy	[19]
Vincristine	A673 Xenograft	Ewing Sarcoma	50 µg	Slower tumor growth compared to control	[13]
Rd76-9 Xenograft	Rhabdomyosarcoma	0.1-0.4 mg/kg	Reduced tumor volume in a dose-dependent manner	[14]

Experimental Protocols

In Vitro Cell Proliferation Assay (MTT Assay)

Objective: To determine the cytotoxic effect of microtubule inhibitors on cancer cell lines and calculate the IC50 value.

Methodology:

• Cell Seeding: Cancer cells are seeded in 96-well plates at a predetermined density and allowed to adhere overnight.

• Drug Treatment: Cells are treated with a range of concentrations of the microtubule inhibitor (e.g., E7130, paclitaxel) for a specified period (e.g., 72 hours).

• MTT Addition: After the incubation period, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well. Live cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the solubilized formazan is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells. The IC50 value is determined by plotting the percentage of viability against the drug concentration and fitting the data to a dose-response curve.[11]

In Vivo Tumor Xenograft Model

Objective: To evaluate the anti-tumor efficacy of microtubule inhibitors in a living organism.

Methodology:

• Cell Implantation: Human cancer cells are subcutaneously injected into the flank of immunocompromised mice (e.g., nude mice).

• Tumor Growth: Tumors are allowed to grow to a palpable size (e.g., 100-200 mm³).

• Randomization and Treatment: Mice are randomized into treatment and control groups. The treatment group receives the microtubule inhibitor (e.g., E7130) via a specified route (e.g., intravenous) and schedule. The control group receives a vehicle control.

• Tumor Measurement: Tumor volume is measured periodically (e.g., twice a week) using calipers.

• Endpoint: The study is terminated when tumors in the control group reach a predetermined size or at a specified time point.

• Data Analysis: Tumor growth curves are plotted for each group. The percentage of tumor growth inhibition is calculated by comparing the mean tumor volume of the treated group to the control group.[12][13][14][18][19]

Tubulin Polymerization Assay

Objective: To directly measure the effect of a compound on the in vitro assembly of microtubules.

Methodology:

• Reagent Preparation: Purified tubulin protein is kept on ice to prevent polymerization. A reaction buffer containing GTP is prepared.

• Reaction Setup: The tubulin solution is mixed with the reaction buffer and the test compound (e.g., E7130) or a control vehicle in a 96-well plate.

• Initiation of Polymerization: The plate is transferred to a spectrophotometer pre-warmed to 37°C to initiate tubulin polymerization.

• Monitoring Polymerization: The increase in turbidity (light scattering) due to microtubule formation is monitored by measuring the absorbance at 340 nm over time.

• Data Analysis: The rate and extent of tubulin polymerization are determined from the absorbance readings. Inhibitors of polymerization will show a decrease in the rate and/or extent of the reaction compared to the control.

Signaling Pathways and Experimental Workflows

Caption: General signaling pathway of microtubule inhibitors.

Caption: A typical experimental workflow for comparing microtubule inhibitors.

References

• 1. eisai.com [eisai.com]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. aacrjournals.org [aacrjournals.org]
• 6. Amelioration of Tumor-promoting Microenvironment via Vascular Remodeling and CAF Suppression Using E7130: Biomarker Analysis by Multimodal Imaging Modalities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Amelioration of Tumor-Promoting Microenvironment via Vascular Remodeling and CAF Suppression using E7130: Biomarker Analysis by Multi-modal Imaging Modalities. | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. Eribulin inhibits the growth of small cell lung cancer cell lines alone and with radiotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. Paclitaxel suppresses proliferation and induces apoptosis through regulation of ROS and the AKT/MAPK signaling pathway in canine mammary gland tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Tumor growth suppression using a combination of taxol-based therapy and GSK3 inhibition in non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Sustained delivery of vincristine inside an orthotopic mouse sarcoma model decreases tumor growth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Improving anti-tumor efficacy of low-dose Vincristine in rhabdomyosarcoma via the combination therapy with FOXM1 inhibitor RCM1 - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Eribulin—A review of preclinical and clinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Broad Spectrum Preclinical Antitumor Activity of Eribulin (Halaven®): Optimal Effectiveness under Intermittent Dosing Conditions | Anticancer Research [ar.iiarjournals.org]
• 17. Broad spectrum preclinical antitumor activity of eribulin (Halaven(R)): optimal effectiveness under intermittent dosing conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. aacrjournals.org [aacrjournals.org]
• 19. In vivo synergistic anti-tumor effect of paclitaxel nanoparticles combined with radiotherapy on human cervical carcinoma - PMC [pmc.ncbi.nlm.nih.gov]

E7130 and Eribulin: A Comparative Analysis in Preclinical Breast Cancer Models

For Immediate Release

A comprehensive review of preclinical data reveals distinct yet overlapping anticancer activities of two microtubule-targeting agents, E7130 and eribulin, in breast cancer models. While both compounds, derived from the marine natural product halichondrin B, demonstrate potent tumor cell cytotoxicity, E7130 exhibits a unique and pronounced effect on the tumor microenvironment, particularly in its modulation of cancer-associated fibroblasts (CAFs). This guide provides a detailed comparison of their performance based on available experimental data, intended for researchers, scientists, and drug development professionals.

At a Glance: Key Performance Indicators

Feature	E7130	Eribulin
Primary Mechanism	Microtubule Dynamics Inhibitor	Microtubule Dynamics Inhibitor
Key Differentiator	Significant tumor microenvironment modulation, including anti-CAF effects.[1][2][3]	Established efficacy in heavily pre-treated metastatic breast cancer.
In Vitro Potency (IC50)	Potent, with sub-nanomolar activity in some cell lines.	Broadly potent across numerous breast cancer cell lines, with IC50 values ranging from sub-nanomolar to low nanomolar.[4]
In Vivo Efficacy	Demonstrates significant tumor growth inhibition and augments the effect of other anticancer treatments.[1][2]	Shows significant tumor regression and long-term tumor-free survivors in various xenograft models.[4]
Tumor Microenvironment Effects	Increases intratumoral CD31-positive endothelial cells (vascular remodeling) and reduces α-SMA-positive CAFs.[1][2][3][5]	Induces vascular remodeling, leading to increased tumor perfusion.

In-Depth Analysis: Mechanism of Action

Both E7130 and eribulin are potent inhibitors of microtubule dynamics, leading to G2/M cell cycle arrest and subsequent apoptosis in cancer cells.[4] Their primary mode of action involves binding to tubulin and disrupting the formation of mitotic spindles, which are essential for cell division.

E7130's Unique Impact on the Tumor Microenvironment: Preclinical studies have highlighted E7130's distinct ability to modulate the tumor microenvironment. It has been shown to increase the density of CD31-positive endothelial cells, indicating vascular remodeling, and notably, to reduce the population of α-SMA (alpha-smooth muscle actin)-positive cancer-associated fibroblasts (CAFs).[1][2][3][5] CAFs are known to contribute to tumor progression, metastasis, and drug resistance. By targeting CAFs, E7130 may create a less supportive environment for tumor growth and enhance the efficacy of concomitant therapies.[1][2]

Eribulin's Established Vascular Remodeling Effects: Eribulin has also been demonstrated to induce vascular remodeling within tumors. This effect is characterized by an increase in tumor perfusion, which can alleviate hypoxia and potentially improve the delivery and efficacy of other anticancer agents.

Below is a diagram illustrating the distinct and overlapping mechanisms of E7130 and eribulin.

Caption: Comparative signaling pathways of E7130 and eribulin.

Preclinical Efficacy: A Side-by-Side Look

Direct comparative preclinical studies between E7130 and eribulin in the same breast cancer models are not extensively published. However, by examining data from separate studies, a picture of their relative performance can be assembled.

In Vitro Cytotoxicity

Both agents exhibit potent cytotoxic effects against a range of breast cancer cell lines.

Table 1: In Vitro IC50 Values in Breast Cancer Cell Lines

Cell Line	E7130 (nM)	Eribulin (nM)
MCF-7	Data not available in reviewed sources	~1.0[6]
MDA-MB-231	Data not available in reviewed sources	~0.4 - 1.5[6][7]
MDA-MB-435	Data not available in reviewed sources	~0.09[4]
MDA-MB-468	Data not available in reviewed sources	~4.3[7]
BT-549	Data not available in reviewed sources	~1.8[7]
MX-1	Data not available in reviewed sources	~0.4[7]

Note: The table highlights the need for direct comparative in vitro studies.

In Vivo Antitumor Activity

In vivo studies in xenograft models provide crucial insights into the therapeutic potential of these compounds.

Table 2: In Vivo Efficacy in Breast Cancer Xenograft Models

Model	Compound	Dosing Schedule	Key Findings	Reference
MCF-7 Orthotopic	E7130	90 µg/kg and 180 µg/kg, i.v., days 0 and 7	Significant tumor growth inhibition at both doses.	[8]
MDA-MB-231 Xenograft	E7130	90 µg/kg and 180 µg/kg, i.v., days 0 and 7	Significant antitumor activity at both doses.	[8]
MDA-MB-435 Xenograft	Eribulin	0.25 - 1.0 mg/kg, i.v.	Regression of measurable tumors; >95% tumor inhibition at day 42. Superior or equal efficacy to paclitaxel.	[4]
MDA-MB-231 Xenograft	S-1 + Eribulin	S-1: 8.3 mg/kg, p.o., days 1-16; Eribulin: 0.1 mg/kg, i.v., Q4D x 4	Combination resulted in significantly higher antitumor effects compared to either agent alone.	[7]
WHIM6, WHIM12, WHIM21 (TNBC PDX)	Eribulin	1 mg/kg, i.p., day 1 each week x 3	Eribulin in combination with a PI3K inhibitor showed significant tumor growth inhibition.	[9]
MCF-7 Xenograft	E7130	90 µg/kg	Increased ERα expression and sensitized tumors to fulvestrant.	[10]

Experimental Protocols

In Vitro Cell Viability Assays

• Cell Lines: A variety of human breast cancer cell lines, including MCF-7, MDA-MB-231, MDA-MB-435, MDA-MB-468, BT-549, and MX-1, were used.

• Treatment: Cells were exposed to a range of concentrations of either E7130 or eribulin for a specified period, typically 72 hours.

• Analysis: Cell viability was assessed using standard methods such as the MTT assay, which measures mitochondrial metabolic activity as an indicator of cell viability. The half-maximal inhibitory concentration (IC50) was then calculated.[7]

In Vivo Xenograft Studies

• Animal Models: Immunocompromised mice (e.g., nude mice) were used to host human breast cancer xenografts. This can involve subcutaneous implantation of cancer cell lines or orthotopic implantation into the mammary fat pad. Patient-derived xenograft (PDX) models were also utilized.[9][11]

• Treatment Administration: E7130 and eribulin were typically administered intravenously (i.v.) or intraperitoneally (i.p.) according to specified dosing schedules.

• Tumor Measurement: Tumor volume was measured regularly using calipers.

• Endpoint Analysis: At the end of the study, tumors were often excised for further analysis, including immunohistochemistry to assess biomarkers such as CD31 and α-SMA.[1][2]

The workflow for a typical in vivo xenograft study is depicted below.

Caption: Generalized workflow for in vivo xenograft experiments.

Conclusion and Future Directions

The available preclinical data suggest that both E7130 and eribulin are highly potent anticancer agents with significant activity in breast cancer models. While they share a core mechanism of inhibiting microtubule dynamics, E7130's pronounced effects on the tumor microenvironment, particularly its ability to reduce cancer-associated fibroblasts, represent a potentially significant advancement.[1][2][3] This unique characteristic may offer therapeutic advantages, especially in combination with other anticancer agents.

To provide a more definitive comparison, future research should include head-to-head preclinical studies of E7130 and eribulin in a panel of well-characterized breast cancer models, including various subtypes. Such studies would be invaluable in elucidating the specific contexts in which each agent may offer the greatest therapeutic benefit.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. researchgate.net [researchgate.net]
• 3. Cancer drug discovery: unravelling the mysteries of halichondrin [pharmaceutical-technology.com]
• 4. Eribulin—A review of preclinical and clinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. eisai.com [eisai.com]
• 6. researchgate.net [researchgate.net]
• 7. Synergistic antitumor effects of S-1 with eribulin in vitro and in vivo for triple-negative breast cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. aacrjournals.org [aacrjournals.org]
• 9. researchgate.net [researchgate.net]
• 10. aacrjournals.org [aacrjournals.org]
• 11. In Vivo Modeling of Human Breast Cancer Using Cell Line and Patient-Derived Xenografts - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of E7130 and Paclitaxel: Novel vs. Conventional Microtubule Inhibition

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of E7130, a novel microtubule inhibitor, and paclitaxel, a cornerstone of chemotherapy for decades. The comparison extends to include Plinabulin, another investigational microtubule-targeting agent with a distinct mechanism of action, offering a broader perspective on the evolving landscape of microtubule-targeting cancer therapies. This document is intended to be a resource for researchers and drug development professionals, providing objective data and detailed experimental methodologies to support further investigation and development in this critical area of oncology.

At a Glance: E7130 vs. Paclitaxel vs. Plinabulin

Feature	E7130	Paclitaxel	Plinabulin
Primary Target	β-tubulin	β-tubulin subunit of microtubules[1][2][3]	β-tubulin (distinct binding site from taxanes)[4][5]
Core Mechanism	Inhibits microtubule dynamics[6]	Stabilizes microtubules, preventing disassembly[1][2][3]	Destabilizes microtubules, leading to GEF-H1 release[4][5][7]
Key Downstream Effect	G2/M cell cycle arrest; Tumor microenvironment modulation[6]	G2/M cell cycle arrest and apoptosis[1][2][8]	Dendritic cell maturation and T-cell activation[4][7]
Tumor Microenvironment (TME) Effects	Reduces cancer-associated fibroblasts (CAFs) and promotes vascular remodeling[6]	Can have both immunostimulatory and immunosuppressive effects on the TME[9][10]	Promotes M1-like macrophage polarization and enhances anti-tumor immunity[11]
Development Stage	Phase 1 Clinical Trials[6]	Approved and widely used clinically	Phase 3 Clinical Trials[7]

Mechanism of Action: A Tale of Three Microtubule Inhibitors

While all three agents target microtubules, their mechanisms of action and the subsequent cellular consequences are distinct.

E7130: A Dual-Action Approach

E7130, a synthetic analogue of the marine sponge natural product halichondrin, inhibits microtubule dynamics, leading to the arrest of the cell cycle in the G2/M phase.[6] What sets E7130 apart is its significant impact on the tumor microenvironment (TME). Preclinical studies have demonstrated that E7130 can reduce α-SMA-positive cancer-associated fibroblasts (CAFs) and increase intratumoral CD31-positive endothelial cells, suggesting a role in vascular remodeling.[6] This modulation of the TME may enhance the efficacy of other anti-cancer treatments.[6]

The anti-CAF activity of E7130 is mediated through the inhibition of the TGF-β-induced PI3K/AKT/mTOR pathway, which is crucial for the transdifferentiation of fibroblasts into myofibroblasts.[12]

// Nodes E7130 [label="E7130", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Tubulin [label="β-tubulin", fillcolor="#FBBC05", fontcolor="#202124"]; Microtubule [label="Microtubule Dynamics", fillcolor="#EA4335", fontcolor="#FFFFFF"]; CellCycle [label="G2/M Arrest", fillcolor="#34A853", fontcolor="#FFFFFF"]; TGFB [label="TGF-β", fillcolor="#F1F3F4", fontcolor="#202124"]; Fibroblast [label="Fibroblast", fillcolor="#F1F3F4", fontcolor="#202124"]; CAF [label="Cancer-Associated\nFibroblast (CAF)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; PI3K [label="PI3K/AKT/mTOR\nPathway", fillcolor="#FBBC05", fontcolor="#202124"]; TME [label="Tumor Microenvironment\nAmelioration", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges E7130 -> Tubulin [label=" inhibits"]; Tubulin -> Microtubule; Microtubule -> CellCycle [style=dashed, arrowhead=none]; TGFB -> Fibroblast [label=" activates"]; Fibroblast -> CAF [label=" differentiation"]; CAF -> TME [style=dashed, arrowhead=none]; E7130 -> PI3K [label=" inhibits"]; PI3K -> CAF [style=dashed, arrowhead=none]; } E7130 signaling pathway.

Paclitaxel: The Stabilizer

Paclitaxel, a member of the taxane family, has a well-established mechanism of action. It binds to the β-tubulin subunit of microtubules, promoting their assembly and preventing their disassembly.[1][2][3] This stabilization of microtubules disrupts their normal dynamic instability, which is essential for the formation of the mitotic spindle during cell division. The result is a sustained arrest of the cell cycle in the G2/M phase, ultimately leading to apoptosis.[1][2][8]

Paclitaxel's effects on the TME are complex and can be context-dependent. It has been shown to have both immunostimulatory and immunosuppressive properties, impacting various immune cells within the tumor.[9][10]

// Nodes Paclitaxel [label="Paclitaxel", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Tubulin [label="β-tubulin", fillcolor="#FBBC05", fontcolor="#202124"]; Microtubule [label="Microtubule Stabilization", fillcolor="#34A853", fontcolor="#FFFFFF"]; MitoticSpindle [label="Mitotic Spindle\nDysfunction", fillcolor="#EA4335", fontcolor="#FFFFFF"]; CellCycle [label="G2/M Arrest", fillcolor="#FBBC05", fontcolor="#202124"]; Apoptosis [label="Apoptosis", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Paclitaxel -> Tubulin [label=" binds to"]; Tubulin -> Microtubule; Microtubule -> MitoticSpindle; MitoticSpindle -> CellCycle; CellCycle -> Apoptosis; } Paclitaxel signaling pathway.

Plinabulin: The Immune Modulator

Plinabulin represents a new class of microtubule-binding agents with a distinct mechanism. It binds to a unique site on β-tubulin, leading to microtubule destabilization.[4][5] This interaction triggers the release of Guanine Nucleotide Exchange Factor-H1 (GEF-H1), a protein that is normally sequestered by the microtubule network.[4][5][7] The release of GEF-H1 activates downstream signaling pathways, including the JNK pathway, which in turn leads to the maturation of dendritic cells and the activation of T-cells.[7][11] This immune-modulating effect is a key differentiator of Plinabulin from other microtubule-targeting agents.

// Nodes Plinabulin [label="Plinabulin", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Tubulin [label="β-tubulin", fillcolor="#FBBC05", fontcolor="#202124"]; Microtubule [label="Microtubule Destabilization", fillcolor="#EA4335", fontcolor="#FFFFFF"]; GEFH1 [label="GEF-H1 Release", fillcolor="#34A853", fontcolor="#FFFFFF"]; JNK [label="JNK Pathway\nActivation", fillcolor="#FBBC05", fontcolor="#202124"]; DC [label="Dendritic Cell\nMaturation", fillcolor="#34A853", fontcolor="#FFFFFF"]; TCell [label="T-Cell Activation", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Immunity [label="Anti-Tumor Immunity", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Plinabulin -> Tubulin [label=" binds to"]; Tubulin -> Microtubule; Microtubule -> GEFH1; GEFH1 -> JNK; JNK -> DC; DC -> TCell; TCell -> Immunity; } Plinabulin signaling pathway.

Comparative Efficacy and Safety Data

Direct head-to-head clinical trial data for E7130 and paclitaxel is not yet available due to the early stage of E7130's development. However, preclinical data for E7130 and clinical data from the DUBLIN-3 trial comparing Plinabulin with docetaxel (a taxane similar to paclitaxel) provide valuable insights.

Preclinical Efficacy of E7130

Cell Line	Cancer Type	IC50 (nM)	Reference
KPL-4	Breast Cancer	0.01 - 0.1	--INVALID-LINK--
OSC-19	Head and Neck Squamous Cell Carcinoma	0.01 - 0.1	--INVALID-LINK--
FaDu	Head and Neck Squamous Cell Carcinoma	0.01 - 0.1	--INVALID-LINK--
HSC-2	Head and Neck Squamous Cell Carcinoma	0.01 - 0.1	--INVALID-LINK--

Clinical Efficacy of Plinabulin in Combination with Docetaxel (DUBLIN-3 Trial)

The DUBLIN-3 trial was a Phase 3 study that evaluated the efficacy and safety of Plinabulin in combination with docetaxel versus docetaxel alone in patients with advanced non-small cell lung cancer (NSCLC).[13][14]

Endpoint	Plinabulin + Docetaxel	Docetaxel Alone	p-value
Median Overall Survival (mOS)	10.5 months	9.4 months	0.0399
24-month Overall Survival Rate	22.1%	12.5%	<0.01[15]
36-month Overall Survival Rate	11.7%	5.3%	0.04[15]
Overall Response Rate (ORR)	12.2%	6.8%	<0.03[15]
Median Progression-Free Survival (mPFS)	3.6 months	3.0 months	<0.01[15]

Comparative Safety: Chemotherapy-Induced Neutropenia (CIN)

A significant dose-limiting toxicity of taxanes is chemotherapy-induced neutropenia (CIN). Plinabulin has shown a benefit in reducing the incidence of severe neutropenia.

Adverse Event	Plinabulin + Docetaxel	Docetaxel Alone	p-value
Grade 4 Neutropenia	5.3%	27.8%	<0.0001[15]

Detailed Experimental Protocols

In Vitro Anti-CAF Activity of E7130

This protocol is based on the methods described in the preclinical evaluation of E7130's effect on cancer-associated fibroblasts.[12]

Objective: To assess the inhibitory effect of E7130 on the differentiation of fibroblasts into myofibroblasts induced by TGF-β.

Materials:

• Normal Human Dermal Fibroblasts (NHDF)

• Fibroblast growth medium

• Recombinant human TGF-β1

• E7130 (various concentrations)

• Primary antibodies: anti-α-SMA, anti-pAKT, anti-pS6

• Secondary antibodies (fluorescently labeled)

• DAPI for nuclear staining

• 96-well plates

• Immunofluorescence microscope

• Western blot apparatus and reagents

Procedure:

• Cell Culture: Culture NHDFs in fibroblast growth medium. Seed cells into 96-well plates for immunofluorescence or larger plates for western blotting.

• Induction of Myofibroblast Differentiation: Once cells reach 70-80% confluency, replace the medium with serum-free medium containing TGF-β1 (e.g., 5 ng/mL) and varying concentrations of E7130. Include a vehicle control (DMSO) and a TGF-β1 only control.

• Incubation: Incubate the cells for 48-72 hours.

• Immunofluorescence Staining for α-SMA:

  • Fix the cells in 4% paraformaldehyde.

  • Permeabilize with 0.1% Triton X-100.

  • Block with 5% BSA in PBS.

  • Incubate with primary antibody against α-SMA.

  • Incubate with a fluorescently labeled secondary antibody.

  • Counterstain nuclei with DAPI.

  • Image the plates using a high-content imager or fluorescence microscope.

• Western Blotting for PI3K/AKT/mTOR Pathway:

  • Lyse the cells and quantify protein concentration.

  • Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with primary antibodies against pAKT, pS6, and a loading control (e.g., GAPDH).

  • Incubate with HRP-conjugated secondary antibodies.

  • Detect chemiluminescence using an imaging system.

• Data Analysis: Quantify the fluorescence intensity of α-SMA staining and the band intensity on the western blots. Compare the results from E7130-treated cells to the controls.

// Nodes Start [label="Start", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Culture [label="Culture Normal Human\nDermal Fibroblasts", fillcolor="#F1F3F4", fontcolor="#202124"]; Treat [label="Treat with TGF-β1 and\nvarying concentrations of E7130", fillcolor="#FBBC05", fontcolor="#202124"]; Incubate [label="Incubate for 48-72 hours", fillcolor="#F1F3F4", fontcolor="#202124"]; Analyze [label="Analyze", shape=Mdiamond, fillcolor="#34A853", fontcolor="#FFFFFF"]; IF [label="Immunofluorescence for α-SMA", fillcolor="#F1F3F4", fontcolor="#202124"]; WB [label="Western Blot for\npAKT and pS6", fillcolor="#F1F3F4", fontcolor="#202124"]; End [label="End", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges Start -> Culture; Culture -> Treat; Treat -> Incubate; Incubate -> Analyze; Analyze -> IF; Analyze -> WB; IF -> End; WB -> End; } In vitro anti-CAF activity of E7130.

In Vivo Tumor Xenograft Study with Paclitaxel

This protocol is a representative example for evaluating the in vivo efficacy of paclitaxel.

Objective: To determine the anti-tumor activity of paclitaxel in a human tumor xenograft mouse model.

Materials:

• Human cancer cell line (e.g., A549 lung cancer cells)

• Female athymic nude mice (4-6 weeks old)

• Paclitaxel

• Vehicle control (e.g., Cremophor EL and ethanol)

• Calipers

• Sterile syringes and needles

Procedure:

• Cell Culture and Implantation:

  • Culture A549 cells in appropriate medium.

  • Harvest and resuspend cells in sterile PBS.

  • Subcutaneously inject approximately 5 x 10^6 cells into the flank of each mouse.

• Tumor Growth and Randomization:

  • Monitor tumor growth by measuring tumor volume with calipers (Volume = 0.5 x length x width^2).

  • When tumors reach a mean volume of 100-150 mm³, randomize the mice into treatment and control groups.

• Drug Administration:

  • Administer paclitaxel (e.g., 10 mg/kg) intravenously or intraperitoneally according to the desired dosing schedule (e.g., once daily for 5 days).

  • Administer the vehicle control to the control group using the same route and schedule.

• Monitoring:

  • Measure tumor volume and body weight 2-3 times per week.

  • Observe the mice for any signs of toxicity.

• Endpoint and Tissue Collection:

  • Euthanize the mice when tumors in the control group reach the predetermined maximum size, or if mice show signs of excessive toxicity.

  • Excise the tumors, weigh them, and process for further analysis (e.g., immunohistochemistry for proliferation and apoptosis markers).

• Data Analysis:

  • Calculate the tumor growth inhibition (TGI) for the paclitaxel-treated group compared to the control group.

  • Statistically analyze the differences in tumor volume and weight between the groups.

// Nodes Start [label="Start", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Implant [label="Implant Human Cancer Cells\ninto Nude Mice", fillcolor="#F1F3F4", fontcolor="#202124"]; TumorGrowth [label="Monitor Tumor Growth", fillcolor="#FBBC05", fontcolor="#202124"]; Randomize [label="Randomize Mice into\nTreatment Groups", fillcolor="#F1F3F4", fontcolor="#202124"]; Treat [label="Administer Paclitaxel\nor Vehicle Control", fillcolor="#FBBC05", fontcolor="#202124"]; Monitor [label="Monitor Tumor Volume\nand Body Weight", fillcolor="#F1F3F4", fontcolor="#202124"]; Endpoint [label="Endpoint: Excise and\nAnalyze Tumors", fillcolor="#34A853", fontcolor="#FFFFFF"]; End [label="End", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges Start -> Implant; Implant -> TumorGrowth; TumorGrowth -> Randomize; Randomize -> Treat; Treat -> Monitor; Monitor -> Endpoint; Endpoint -> End; } In vivo tumor xenograft study.

DUBLIN-3 Clinical Trial Protocol for Plinabulin

This is a summary of the protocol for the DUBLIN-3 (NCT02504489) clinical trial.[13][14]

Title: A Phase 3, Randomized, Single-Blind, Active-Controlled Study of Plinabulin and Docetaxel Compared to Docetaxel Alone in Patients with Advanced Non-Small Cell Lung Cancer (NSCLC).

Objective: To compare the overall survival (OS) of patients with advanced or metastatic EGFR wild-type NSCLC receiving second- or third-line therapy with Plinabulin in combination with docetaxel versus docetaxel alone.

Study Design:

• Phase: 3

• Design: Randomized, single-blind (patient-blinded), active-controlled, multicenter, international study.

• Randomization: 1:1 ratio to one of two treatment arms.

Patient Population:

• Inclusion Criteria:

  • Stage IIIB/IV or recurrent NSCLC with measurable lung lesion.

  • EGFR wild-type.

  • Progression on one or two prior platinum-based chemotherapy regimens.

  • ECOG performance status of 0-2.

• Exclusion Criteria:

  • Known sensitizing EGFR mutations or ALK rearrangements.

  • Prior treatment with docetaxel.

Treatment Arms:

• Experimental Arm: Plinabulin (30 mg/m² IV on days 1 and 8) + Docetaxel (75 mg/m² IV on day 1) of a 21-day cycle.

• Control Arm: Placebo + Docetaxel (75 mg/m² IV on day 1) of a 21-day cycle.

Endpoints:

• Primary Endpoint: Overall Survival (OS).

• Secondary Endpoints:

  • Progression-Free Survival (PFS).

  • Overall Response Rate (ORR).

  • Duration of Response (DOR).

  • Quality of Life (QoL).

  • Incidence and severity of adverse events, particularly neutropenia.

Assessments:

• Tumor assessments performed at baseline and every 6 weeks.

• Safety assessments, including monitoring of hematology and blood chemistry, at regular intervals.

• QoL questionnaires administered at baseline and throughout the study.

// Nodes Start [label="Patient Screening\n(Advanced NSCLC, EGFR wt)", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Randomization [label="Randomization (1:1)", fillcolor="#FBBC05", fontcolor="#202124"]; ArmA [label="Arm A:\nPlinabulin + Docetaxel", fillcolor="#F1F3F4", fontcolor="#202124"]; ArmB [label="Arm B:\nPlacebo + Docetaxel", fillcolor="#F1F3F4", fontcolor="#202124"]; Treatment [label="Treatment until Progression\nor Unacceptable Toxicity", fillcolor="#FBBC05", fontcolor="#202124"]; FollowUp [label="Follow-up for Survival", fillcolor="#34A853", fontcolor="#FFFFFF"]; End [label="Final Analysis", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges Start -> Randomization; Randomization -> ArmA; Randomization -> ArmB; ArmA -> Treatment; ArmB -> Treatment; Treatment -> FollowUp; FollowUp -> End; } DUBLIN-3 clinical trial workflow.

Conclusion

E7130 and Plinabulin represent two distinct and promising approaches to overcoming the limitations of conventional microtubule inhibitors like paclitaxel. E7130's unique ability to modulate the tumor microenvironment, in addition to its direct cytotoxic effects, positions it as a potentially valuable component of combination therapies. Plinabulin's immune-activating mechanism offers a novel strategy to engage the patient's own immune system in the fight against cancer, with the added benefit of mitigating chemotherapy-induced neutropenia. As more data from ongoing and future clinical trials become available, the full potential of these next-generation microtubule-targeting agents will be further elucidated, hopefully leading to improved outcomes for cancer patients.

References

• 1. Cell Viability Assay [bio-protocol.org]
• 2. ascopubs.org [ascopubs.org]
• 3. Dublin 3 - Victorian Cancer Trials Link [trials.cancervic.org.au]
• 4. jnm.snmjournals.org [jnm.snmjournals.org]
• 5. ClinicalTrials.gov [clinicaltrials.gov]
• 6. Estimation of Paclitaxel Biodistribution and Uptake in Human-Derived Xenografts In Vivo with 18F-Fluoropaclitaxel | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 7. onclive.com [onclive.com]
• 8. Plinabulin plus docetaxel versus docetaxel in patients with non-small-cell lung cancer after disease progression on platinum-based regimen (DUBLIN-3): a phase 3, international, multicentre, single-blind, parallel group, randomised controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Anti-tumor efficacy of paclitaxel against human lung cancer xenografts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Transforming growth factor-β1 induces intestinal myofibroblast differentiation and modulates their migration - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. youtube.com [youtube.com]

E7130's Impact on CD31-Positive Endothelial Cells: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of E7130's Vascular Remodeling Effects with Alternative Anti-Angiogenic Therapies.

Introduction

E7130 is a novel anti-cancer agent that has demonstrated a unique mechanism of action beyond its primary role as a microtubule dynamics inhibitor. A significant aspect of its activity lies in the modulation of the tumor microenvironment (TME), particularly its effect on tumor vasculature. This guide provides a comprehensive comparison of E7130's impact on CD31-positive endothelial cells, a key marker for angiogenesis and vascularization, with other established anti-angiogenic agents. The data presented is supported by preclinical studies and aims to offer a clear perspective on the distinct vascular remodeling properties of E7130.

Quantitative Data Summary

The following table summarizes the quantitative effects of E7130 and alternative agents on CD31-positive endothelial cells and related vascular parameters.

Agent	Class	Model System	Dosage	Effect on CD31+ Cells / Microvessel Density (MVD)	Reference
E7130	Microtubule Inhibitor	Human cancer xenograft models (H460, MCF-7, FaDu)	90 or 180 µg/kg	Increased MVD and collagen IV levels.[1][2]	[1][2]
FaDu xenograft model	120 µg/kg	Significantly increased plasma collagen IV levels at days 2, 3, and 4 post-treatment.[1]	[1]
Eribulin	Microtubule Inhibitor	Human breast cancer xenograft models	1.0 mg/kg	Increased microvessel density (1.6-fold increase).[3]	[3]
Human umbilical vein endothelial cells (HUVECs)	Not specified	Enhanced CD31 mRNA expression.[4]	[4]
Sunitinib	VEGF Receptor Inhibitor	Squamous cell carcinoma tumors	Not specified	Decreased MVD by approximately 40%.[5]	[5]
Triple-negative breast cancer xenografts	Not specified	Decreased MVD from 114 ± 10 to 72 ± 8 microvessels/mm².[6]	[6]
Pazopanib	VEGF Receptor Inhibitor	HT29 tumor xenografts	Not specified	Dramatic decrease in the number of CD31+/VEGFR-2+ endothelial cells.[7][8][9]	[7][8][9]
Axitinib	VEGF Receptor Inhibitor	Orthotopic glioblastoma model	Not specified	>90% decrease in microvascular density.[10]	[10]

Experimental Protocols

Immunohistochemistry (IHC) for CD31 in Formalin-Fixed Paraffin-Embedded (FFPE) Tumor Tissues

This protocol provides a standardized method for the detection of CD31-positive endothelial cells in tumor xenograft tissues.

1. Tissue Preparation:

• Harvest tumor tissues from experimental animals and fix in 10% neutral buffered formalin for 24-48 hours.

• Dehydrate the tissues through a series of graded ethanol solutions and clear in xylene.

• Embed the tissues in paraffin wax and cut 4-5 µm sections using a microtome.

• Mount the sections on positively charged glass slides and bake at 60°C for at least 1 hour.

2. Deparaffinization and Rehydration:

• Immerse slides in three changes of xylene for 5 minutes each.

• Rehydrate the sections by immersing in two changes of 100% ethanol for 3 minutes each, followed by two changes of 95% ethanol for 3 minutes each, and finally in distilled water for 5 minutes.

3. Antigen Retrieval:

• Perform heat-induced epitope retrieval by immersing the slides in a retrieval solution (e.g., 10 mM sodium citrate buffer, pH 6.0) and heating in a pressure cooker or water bath at 95-100°C for 20-30 minutes.

• Allow the slides to cool down to room temperature for at least 20 minutes.

4. Staining Procedure:

• Wash the sections with phosphate-buffered saline (PBS).

• Block endogenous peroxidase activity by incubating the sections in 3% hydrogen peroxide in methanol for 10-15 minutes.

• Wash with PBS.

• Block non-specific antibody binding by incubating with a blocking serum (e.g., 5% normal goat serum in PBS) for 30-60 minutes.

• Incubate the sections with a primary antibody against CD31 (diluted in blocking buffer) overnight at 4°C in a humidified chamber.

• Wash with PBS.

• Incubate with a biotinylated secondary antibody for 30-60 minutes at room temperature.

• Wash with PBS.

• Incubate with an avidin-biotin-peroxidase complex (ABC) reagent for 30 minutes.

• Wash with PBS.

• Develop the color reaction using a diaminobenzidine (DAB) substrate kit until the desired stain intensity is reached.

• Wash with distilled water to stop the reaction.

5. Counterstaining and Mounting:

• Counterstain the sections with hematoxylin for 1-2 minutes.

• "Blue" the sections in running tap water.

• Dehydrate the sections through graded ethanol and clear in xylene.

• Mount a coverslip on the sections using a permanent mounting medium.

6. Analysis:

• Examine the slides under a light microscope. CD31-positive endothelial cells will appear as brown staining.

• Quantify microvessel density by counting the number of stained vessels in multiple high-power fields.

Visualizations

Experimental Workflow for Assessing Vascular Remodeling

Caption: Workflow for in vivo assessment of vascular remodeling induced by E7130.

Proposed Signaling Pathway for E7130-Induced Vascular Remodeling

Caption: Proposed mechanism of E7130-induced vascular remodeling via TME modulation.

Discussion

The data presented highlights a key differentiator between E7130 and traditional VEGF receptor inhibitors. While VEGF inhibitors typically lead to a reduction in microvessel density by blocking the primary pro-angiogenic signaling pathway, E7130 appears to induce a "vascular remodeling" effect, characterized by an increase in CD31-positive endothelial cells. This is a similar, though potentially more pronounced, effect to that observed with eribulin, another microtubule inhibitor.

The proposed mechanism for E7130's action involves the suppression of cancer-associated fibroblasts (CAFs) and a subsequent reduction in TGF-β signaling within the TME. TGF-β has a complex, context-dependent role in angiogenesis. By potentially shifting the balance of TGF-β receptor signaling (ALK1 vs. ALK5) in endothelial cells, E7130 may promote a more mature and normalized vasculature, as indicated by the increase in CD31 expression. This vascular remodeling could lead to improved tumor perfusion and oxygenation, potentially enhancing the efficacy of concomitant therapies.

In contrast, the marked reduction in CD31-positive cells and MVD seen with VEGF inhibitors underscores their direct anti-angiogenic mechanism, which can lead to increased hypoxia in the TME and the development of treatment resistance.

Conclusion

E7130 demonstrates a distinct mechanism of action on the tumor vasculature compared to conventional anti-angiogenic agents. Its ability to increase the density of CD31-positive endothelial cells suggests a vascular remodeling effect that may offer therapeutic advantages over direct angiogenesis inhibition. Further research is warranted to fully elucidate the signaling pathways involved and to explore the full potential of E7130 in combination with other anti-cancer therapies. This guide provides a foundational comparison to aid researchers and drug development professionals in understanding the unique properties of E7130 and its potential role in cancer treatment.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Amelioration of Tumor-promoting Microenvironment via Vascular Remodeling and CAF Suppression Using E7130: Biomarker Analysis by Multimodal Imaging Modalities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Effect of Eribulin on Angiogenesis and the Expression of Endothelial Adhesion Molecules | Anticancer Research [ar.iiarjournals.org]
• 5. aacrjournals.org [aacrjournals.org]
• 6. Sunitinib significantly suppresses the proliferation, migration, apoptosis resistance, tumor angiogenesis and growth of triple-negative breast cancers but increases breast cancer stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Noninvasive Assessment of Tumor VEGF Receptors in Response to Treatment with Pazopanib: A Molecular Imaging Study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Noninvasive assessment of tumor VEGF receptors in response to treatment with pazopanib: a molecular imaging study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Single agent efficacy of the VEGFR kinase inhibitor axitinib in preclinical models of glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Anti-Fibrotic Potential of E7130: A Comparative Analysis Against α-SMA-Positive Fibroblasts

For Immediate Release

This guide provides a comprehensive comparison of E7130, a novel microtubule dynamics inhibitor, with other established and emerging anti-fibrotic agents. The focus is on the cross-validation of their impact on the differentiation of fibroblasts into alpha-smooth muscle actin (α-SMA)-positive myofibroblasts, a key event in the pathogenesis of fibrotic diseases. This document is intended for researchers, scientists, and drug development professionals engaged in the discovery and evaluation of anti-fibrotic therapies.

Introduction to Myofibroblasts and Fibrosis

Fibrosis is a pathological process characterized by the excessive deposition of extracellular matrix (ECM) components, leading to tissue scarring and organ dysfunction. A pivotal cell type driving this process is the myofibroblast, which is differentiated from resident fibroblasts and other precursor cells. A hallmark of myofibroblast differentiation is the de novo expression of α-SMA, which is incorporated into contractile stress fibers. These cells are the primary source of ECM proteins, such as collagen, and their contractile nature contributes to tissue stiffening. Transforming growth factor-beta (TGF-β) is a potent inducer of myofibroblast differentiation. Consequently, targeting the pathways that lead to α-SMA expression in fibroblasts is a central strategy in the development of anti-fibrotic drugs.

E7130 is a synthetic analog of halichondrin B, a natural product isolated from a marine sponge.[1] It has been identified not only as a microtubule dynamics inhibitor but also as a modulator of the tumor microenvironment, with the ability to reduce α-SMA-positive cancer-associated fibroblasts (CAFs).[2][3] This guide delves into the mechanism of E7130 and compares its effects with other agents that target myofibroblast differentiation.

Mechanism of Action: E7130 and Alternatives

E7130 exerts its anti-fibrotic effects through a distinct mechanism of action. Unlike direct inhibitors of TGF-β signaling, E7130 acts as a microtubule dynamics inhibitor.[4] This disruption of the microtubule network interferes with the downstream signaling cascade induced by TGF-β. Specifically, E7130 has been shown to inhibit the TGF-β-induced activation of the PI3K/AKT/mTOR pathway, which is crucial for α-SMA expression and myofibroblast differentiation.[2][5] Notably, E7130 does not appear to affect the phosphorylation and nuclear translocation of Smad2/3, the canonical TGF-β signaling pathway.[5]

For comparison, two currently approved drugs for idiopathic pulmonary fibrosis (IPF), Nintedanib and Pirfenidone, are included in this analysis. Nintedanib is a multi-tyrosine kinase inhibitor that targets receptors such as platelet-derived growth factor receptor (PDGFR), fibroblast growth factor receptor (FGFR), and vascular endothelial growth factor receptor (VEGFR).[3] Pirfenidone has a less well-defined mechanism but is known to have anti-inflammatory, antioxidant, and anti-fibrotic properties, including the ability to downregulate TGF-β production and signaling.[6][7] Additionally, other investigational approaches, such as direct PI3K/mTOR inhibitors, are considered.

Quantitative Comparison of Anti-Fibrotic Agents

The following tables summarize the available quantitative and qualitative data on the effects of E7130 and comparator drugs on α-SMA-positive fibroblasts.

Compound	Target/Mechanism of Action	Effect on TGF-β-induced α-SMA Expression	Reported Potency (IC50)	Cell Types Studied	References
E7130	Microtubule Dynamics Inhibitor; PI3K/AKT/mTOR Pathway Inhibition	Interferes with α-SMA induction by TGF-β.[5]	0.15 nmol/L showed significant inhibition (IC50 for α-SMA not specified).[5]	BJ normal human lung fibroblasts.[5]	[2][4][5]
Nintedanib	Multi-Tyrosine Kinase Inhibitor (PDGFR, FGFR, VEGFR)	Inhibits fibroblast to myofibroblast transformation.[5] Downregulates α-SMA mRNA and protein expression.[1][8]	~144 nmol/L (α-SMA mRNA expression).[5]	Primary human lung fibroblasts from IPF patients, Human Tenon's fibroblasts.[1][5]	[1][3][5]
Pirfenidone	Multiple; including TGF-β signaling inhibition	Attenuates TGF-β-induced α-SMA mRNA and protein levels.[6]	1 mg/ml showed significant reduction (IC50 not specified).[9]	Primary human lung fibroblasts, human intestinal fibroblasts.[6][10]	[6][7][9]
GSK2126458 (Omipalisib)	Pan-PI3K/mTOR Inhibitor	Reduces TGF-β-induced fibroblast proliferation and collagen I synthesis.	Not specified for α-SMA.	Primary human lung fibroblasts from IPF lung tissue.	[11]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of experimental findings. Below are standard protocols for key assays used to assess the impact of compounds on α-SMA-positive fibroblasts.

Immunofluorescence Staining for α-SMA

This protocol outlines the visualization of α-SMA protein expression and its incorporation into stress fibers within fibroblasts.

• Cell Culture and Treatment: Plate fibroblasts on glass coverslips in a 24-well plate at a density of 1 x 10^4 cells/well. Allow cells to adhere overnight. Treat cells with the test compound at various concentrations for a specified period (e.g., 1-2 hours) before stimulating with TGF-β1 (e.g., 5 ng/mL) for 48-72 hours.

• Fixation and Permeabilization: Wash the cells with Phosphate-Buffered Saline (PBS). Fix the cells with 4% paraformaldehyde (PFA) in PBS for 15 minutes at room temperature. Wash three times with PBS. Permeabilize the cells with 0.2% Triton X-100 in PBS for 5-10 minutes.

• Blocking: Wash three times with PBS. Block with 1% Bovine Serum Albumin (BSA) and 10% goat serum in PBS for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the cells with a primary antibody against α-SMA (e.g., mouse monoclonal anti-α-SMA, clone 1A4) diluted in the blocking buffer overnight at 4°C.

• Secondary Antibody Incubation: Wash three times with PBS. Incubate with a fluorescently labeled secondary antibody (e.g., goat anti-mouse IgG Alexa Fluor 488) diluted in the blocking buffer for 1-2 hours at room temperature in the dark.

• Counterstaining and Mounting: Wash three times with PBS. Counterstain the nuclei with DAPI (4',6-diamidino-2-phenylindole) for 5 minutes. Wash twice with PBS. Mount the coverslips onto microscope slides using an anti-fade mounting medium.

• Imaging and Analysis: Visualize the staining using a fluorescence microscope. Capture images and quantify the percentage of α-SMA-positive cells or the intensity of α-SMA staining.[4][12]

Western Blotting for α-SMA

This protocol details the quantification of total α-SMA protein levels in fibroblast lysates.

• Cell Lysis: Culture and treat fibroblasts in 6-well plates as described above. After treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Scrape the cell lysates and collect them in microcentrifuge tubes. Centrifuge at 14,000 rpm for 15 minutes at 4°C to pellet cell debris. Transfer the supernatant to a new tube and determine the protein concentration using a BCA protein assay.

• Sample Preparation and SDS-PAGE: Mix equal amounts of protein (e.g., 20-30 µg) with Laemmli sample buffer and heat at 95°C for 5 minutes. Load the samples onto a 10% SDS-polyacrylamide gel and perform electrophoresis to separate the proteins by size.

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane using a wet or semi-dry transfer system.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat dry milk or BSA in Tris-Buffered Saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature. Incubate the membrane with a primary antibody against α-SMA overnight at 4°C. Also, probe for a loading control protein (e.g., β-actin or GAPDH).

• Secondary Antibody Incubation and Detection: Wash the membrane three times with TBST. Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature. Wash three times with TBST.

• Signal Detection: Apply an enhanced chemiluminescence (ECL) substrate to the membrane and detect the signal using an imaging system or X-ray film.

• Analysis: Quantify the band intensities using densitometry software and normalize the α-SMA signal to the loading control.[2][13]

Real-Time Quantitative PCR (qPCR) for ACTA2 (α-SMA) Gene Expression

This protocol describes the measurement of mRNA levels of the ACTA2 gene, which encodes α-SMA.

• RNA Extraction: Culture and treat fibroblasts as described previously. After the treatment period, wash the cells with PBS and lyse them directly in the culture dish using a lysis buffer from an RNA extraction kit (e.g., RNeasy Mini Kit, Qiagen). Extract total RNA according to the manufacturer's instructions.

• RNA Quantification and Quality Control: Measure the concentration and purity of the extracted RNA using a spectrophotometer (e.g., NanoDrop). Assess RNA integrity by gel electrophoresis if necessary.

• cDNA Synthesis: Reverse transcribe 1 µg of total RNA into complementary DNA (cDNA) using a reverse transcription kit with oligo(dT) and random primers.

• qPCR Reaction: Prepare the qPCR reaction mix containing cDNA template, forward and reverse primers for ACTA2 and a reference gene (e.g., GAPDH or ACTB), and a SYBR Green qPCR master mix.

• Thermal Cycling: Perform the qPCR reaction in a real-time PCR thermal cycler using a standard cycling program (e.g., initial denaturation at 95°C, followed by 40 cycles of denaturation at 95°C and annealing/extension at 60°C).

• Data Analysis: Determine the cycle threshold (Ct) values for ACTA2 and the reference gene. Calculate the relative gene expression using the ΔΔCt method, normalizing the expression of ACTA2 to the reference gene.[7][14]

Visualizing the Pathways and Processes

To better illustrate the concepts discussed, the following diagrams have been generated using the DOT language for Graphviz.

E7130's impact on the TGF-β signaling pathway.

Workflow for evaluating anti-fibrotic compounds.

Comparison of anti-fibrotic mechanisms.

Conclusion

E7130 presents a novel mechanistic approach to inhibiting myofibroblast differentiation by targeting microtubule dynamics and the subsequent PI3K/AKT/mTOR signaling pathway. This contrasts with the receptor tyrosine kinase inhibition of Nintedanib and the broader, less defined mechanisms of Pirfenidone. The in vitro data suggests that E7130 is a potent inhibitor of TGF-β-induced α-SMA expression. Further quantitative studies, including head-to-head comparisons with approved and investigational anti-fibrotic agents, will be crucial in fully elucidating the therapeutic potential of E7130 in treating fibrotic diseases. The experimental protocols and comparative data provided in this guide offer a framework for such future investigations.

References

• 1. Nintedanib inhibits TGF-β-induced myofibroblast transdifferentiation in human Tenon's fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubcompare.ai [pubcompare.ai]
• 3. Nintedanib selectively inhibits the activation and tumour-promoting effects of fibroblasts from lung adenocarcinoma patients - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Immunofluorescence Staining for Fibroblast Phenotyping [bio-protocol.org]
• 5. Mode of action of nintedanib in the treatment of idiopathic pulmonary fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effect of pirfenidone on proliferation, TGF-β-induced myofibroblast differentiation and fibrogenic activity of primary human lung fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 8. Nintedanib inhibits TGF-β-induced myofibroblast transdifferentiation in human Tenon’s fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Pirfenidone suppresses TGF-β1-induced human intestinal fibroblasts activities by regulating proliferation and apoptosis via the inhibition of the Smad and PI3K/AKT signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 11. azupcriversitestorage01.blob.core.windows.net [azupcriversitestorage01.blob.core.windows.net]
• 12. emulatebio.com [emulatebio.com]
• 13. researchgate.net [researchgate.net]
• 14. sinobiological.com [sinobiological.com]

A Comparative Safety Analysis of E7130 and Other Halichondrins for Drug Development Professionals

For researchers and scientists at the forefront of oncology drug development, understanding the safety profiles of novel therapeutic agents is paramount. This guide provides a comprehensive comparison of the safety profiles of E7130, a synthetic analog of halichondrin B, with other notable halichondrins and related microtubule inhibitors, including eribulin and hemiasterlin. This analysis is supported by available preclinical and clinical data to aid in the evaluation of these compounds for further development.

Executive Summary

Microtubule inhibitors are a cornerstone of cancer chemotherapy, but their clinical utility is often limited by toxicities. The halichondrin class of microtubule inhibitors, originally derived from a marine sponge, has shown potent antitumor activity. This guide focuses on the safety profiles of a newer synthetic halichondrin analog, E7130, in comparison to the well-established eribulin (a synthetic analog of Halichondrin B) and the natural products Halichondrin B and Hemiasterlin.

Available data from a first-in-human Phase 1 clinical trial of E7130 indicates that its primary dose-limiting toxicity is hematological, with leukopenia being the most frequently observed treatment-emergent adverse event. Eribulin, a widely used chemotherapeutic, has a well-documented safety profile characterized by neutropenia and peripheral neuropathy. Preclinical data for the natural product halichondrin B suggests a potent cytotoxic profile, though specific in vivo toxicity data is limited. Similarly, for hemiasterlin and its derivatives, the focus of available literature is more on their potent antimitotic activity than on detailed toxicology.

This guide presents a detailed comparison of the adverse event data in a structured format, outlines experimental protocols for assessing key toxicities, and provides a visual representation of a preclinical safety assessment workflow for novel microtubule inhibitors.

Comparative Safety Profiles: E7130 vs. Other Halichondrins

The following table summarizes the available safety data for E7130 and other selected halichondrins from clinical and preclinical studies. Direct comparison is challenging due to the different stages of development and the limited publicly available quantitative toxicity data for some compounds.

Compound	Study Population	Most Common Adverse Events (All Grades)	Most Common Grade 3/4 Adverse Events	Dose-Limiting Toxicities (DLTs) / Key Toxicities
E7130	Advanced Solid Tumors (Human, Phase 1)[1]	Leukopenia (78.6%), Anemia, Aspartate aminotransferase increase, Alanine aminotransferase increase, Lymphopenia, Neutropenia, C-reactive protein increase, Hypoalbuminemia, Hyponatremia, Constipation, Decreased appetite, Diarrhea, Nausea, Fatigue, Pyrexia	Leukopenia, Neutropenia, Lymphopenia, Anemia, Febrile neutropenia, Platelet count decrease, Aspartate aminotransferase increase, Alanine aminotransferase increase, Hyponatremia, Hypophosphatemia, Pneumonia, Sepsis	Leukopenia, Neutropenia, Febrile neutropenia, Platelet count decrease, Anorexia, Fatigue
Eribulin (mesylate)	Metastatic Breast Cancer, Liposarcoma (Human, Clinical Trials)[2][3][4]	Neutropenia (up to 82%), Anemia (up to 58%), Asthenia/Fatigue (up to 54%), Alopecia (up to 45%), Peripheral Neuropathy (up to 35%), Nausea (up to 35%), Constipation (up to 25%)	Neutropenia (Grade 3: 28-45%, Grade 4: 24-29%), Febrile Neutropenia (5%), Peripheral Neuropathy (Grade 3: 8%)	Neutropenia, Peripheral Neuropathy
Halichondrin B	Preclinical (in vivo)	Not extensively reported in publicly available literature. Described as having "exquisite anticancer activity" in murine models.[5]	Not extensively reported in publicly available literature. A maximum tolerable dose of 20 micrograms/kg has been mentioned in a study with nude mice.[6]	Bone marrow toxicity was dose-limiting in rats and dogs in preclinical studies of an analog.[7]
Hemiasterlin & Derivatives	Preclinical (in vivo)	Not extensively reported in publicly available literature.	Not extensively reported in publicly available literature.	General toxicity is implied by its potent cytotoxic nature.[8]

Signaling Pathways and Mechanisms of Action

The primary mechanism of action for halichondrins is the inhibition of microtubule dynamics, which leads to cell cycle arrest and apoptosis.[9] E7130, like its parent compound, is a microtubile dynamics inhibitor.[1] Eribulin also acts as a non-taxane microtubule dynamics inhibitor.[10] Hemiasterlins are also known to be potent antimitotic agents that disrupt microtubule dynamics.[8]

Figure 1: Simplified signaling pathway of halichondrins' mechanism of action.

Experimental Protocols for Key Safety Assessments

1. Preclinical Assessment of Chemotherapy-Induced Neutropenia in Rodent Models

• Objective: To evaluate the myelosuppressive effects of a test compound by monitoring neutrophil counts in peripheral blood.

• Animal Model: Male and female Sprague-Dawley rats or C57BL/6 mice are commonly used.

• Methodology:

  • Dosing: The test compound is administered intravenously or intraperitoneally at various dose levels, typically for a single dose or multiple doses over a specified period. A vehicle control group is included.

  • Blood Collection: Peripheral blood samples are collected from the tail vein or saphenous vein at predetermined time points (e.g., baseline, and several days post-dosing, with frequent monitoring around the expected nadir).

  • Complete Blood Count (CBC) Analysis: Blood samples are analyzed using an automated hematology analyzer to determine the absolute neutrophil count (ANC).

  • Data Analysis: The nadir (lowest point) of the neutrophil count and the time to recovery are determined for each dose group. Dose-response curves are generated to establish the dose at which significant neutropenia occurs.

• Key Parameters Measured: Absolute Neutrophil Count (ANC), white blood cell count, platelet count, and red blood cell count.

2. Preclinical Assessment of Chemotherapy-Induced Peripheral Neuropathy (CIPN) in Rodent Models

• Objective: To assess the potential of a test compound to induce sensory and motor neuropathy.

• Animal Model: Adult male and female Sprague-Dawley rats or BALB/c mice are often used.

• Methodology:

  • Dosing: The test compound is administered over a prolonged period (e.g., several weeks) to mimic clinical exposure.

  • Behavioral Testing:

    • Mechanical Allodynia: Assessed using von Frey filaments. A decrease in the paw withdrawal threshold indicates increased sensitivity to a non-painful stimulus.

    • Thermal Hyperalgesia: Measured using a hot plate or radiant heat source (Hargreaves test). A decreased latency to paw withdrawal suggests increased sensitivity to heat.

    • Motor Coordination: Evaluated using a rotarod test. A decrease in the time spent on the rotating rod indicates impaired motor function.

  • Nerve Conduction Velocity (NCV) Measurement: Electrophysiological recordings from the sciatic or tail nerve are taken to measure the speed of nerve impulse transmission. A decrease in NCV is indicative of nerve damage.

  • Histopathology: At the end of the study, nerve tissue (e.g., sciatic nerve, dorsal root ganglia) and skin biopsies (for intraepidermal nerve fiber density) are collected for microscopic examination to assess for nerve fiber damage, demyelination, and axonal degeneration.

• Key Parameters Measured: Paw withdrawal threshold/latency, time on rotarod, nerve conduction velocity, and morphological changes in nerve tissue.

Preclinical Safety Assessment Workflow

The following diagram illustrates a typical logical workflow for the preclinical safety assessment of a novel microtubule inhibitor like E7130.

Figure 2: Logical workflow for preclinical safety assessment.

Conclusion

The safety profile of E7130, based on initial clinical data, appears to be consistent with other microtubule inhibitors, with hematological toxicities being dose-limiting. Its primary adverse event, leukopenia, is a known class effect of drugs targeting tubulin. Compared to eribulin, which has a well-defined risk of both neutropenia and peripheral neuropathy, the full neurotoxicity potential of E7130 will require further investigation in larger and longer-term clinical studies. The limited availability of specific in vivo toxicity data for the natural products halichondrin B and hemiasterlin underscores the challenges in their development and highlights the importance of synthetic analogs like E7130 and eribulin, for which extensive safety assessments are feasible.

For drug development professionals, the data presented in this guide suggests that while E7130 shows promise as a novel anticancer agent, careful monitoring of hematological parameters will be crucial in its clinical development. Further studies are warranted to fully characterize its safety profile, particularly in comparison to existing therapies, to define its therapeutic window and optimize its clinical application.

References

• 1. First-in-human study of E7130 (a tumor microenvironment-ameliorating microtubule inhibitor) in patients with advanced solid tumors: Primary results of the dose-escalation part - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. medscape.com [medscape.com]
• 4. halaven.com [halaven.com]
• 5. Halichondrin B - Wikipedia [en.wikipedia.org]
• 6. Comparative antitumor activities of halichondrins and vinblastine against human tumor xenografts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Phase I study of the halichondrin B analogue eribulin mesylate in combination with cisplatin in advanced solid tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cytotoxic peptides hemiasterlin, hemiasterlin A and hemiasterlin B induce mitotic arrest and abnormal spindle formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Phase III Open-Label Randomized Study of Eribulin Mesylate Versus Capecitabine in Patients With Locally Advanced or Metastatic Breast Cancer Previously Treated With an Anthracycline and a Taxane - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling E7130's Mechanism: A Comparative Guide to a Novel Microtubule Inhibitor

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of E7130, a novel microtubule inhibitor, with other established agents. We delve into the current understanding of E7130's mechanism of action, with a focus on its validation, and present supporting experimental data and detailed protocols.

E7130 is a synthetic analog of halichondrin B, a natural product isolated from a marine sponge.[1][2][3] It has demonstrated potent antitumor activity in preclinical models and is currently undergoing clinical investigation.[2][4][5] E7130's mechanism extends beyond simple microtubule disruption, exhibiting a unique ability to modulate the tumor microenvironment (TME), a key factor in cancer progression and therapeutic resistance.

Validation of E7130's Mechanism of Action

E7130's primary mechanism is the inhibition of microtubule dynamics, a characteristic it shares with other microtubule-targeting agents.[3] However, its distinct effects on the TME set it apart. Preclinical studies have shown that E7130 can increase the density of intratumoral CD31-positive endothelial cells, suggesting a role in vascular remodeling, and decrease the number of alpha-smooth muscle actin (α-SMA)-positive cancer-associated fibroblasts (CAFs).[2][6]

A key signaling pathway implicated in the anti-CAF activity of E7130 is the Transforming Growth Factor-β (TGF-β) induced PI3K/AKT/mTOR pathway.[6] In vitro studies have demonstrated that E7130 can inhibit this pathway in fibroblasts, leading to a reduction in α-SMA expression, a marker of CAF activation.[6]

While the involvement of these pathways is supported by in vitro and in vivo preclinical data, to date, no publicly available studies have utilized genetic knockout models to directly validate the mechanism of action of E7130. Such studies, for instance involving the knockout of key proteins in the PI3K/AKT/mTOR pathway, would provide definitive evidence of their role in mediating E7130's effects on the TME.

However, the importance of the TGF-β signaling pathway in CAF biology and tumor progression has been independently validated through genetic knockout studies. For example, research using a conditional knockout of the TGF-β type II receptor in fibroblasts (Tgfbr2FspKO) in a mouse xenograft model demonstrated that loss of TGF-β signaling in these stromal cells enhanced mammary carcinoma growth and metastasis.[7] This highlights the critical role of this pathway in the TME and provides a strong rationale for targeting it, a strategy that aligns with the observed effects of E7130.

Comparative Performance of Microtubule Inhibitors

To provide a clear perspective on E7130's performance, the following tables summarize its preclinical activity alongside two widely used microtubule inhibitors: Eribulin (a closely related halichondrin B analog) and Paclitaxel.

Drug	Cancer Model	Key Findings	Reference
E7130	Urothelial Carcinoma Xenograft	Demonstrated significantly stronger antitumor activity than gemcitabine and paclitaxel. Combination with gemcitabine showed significant tumor growth inhibition in αSMA-positive-CAF-rich models.	[8]
Human Breast Cancer Xenograft (MCF-7)	Combination therapy with fulvestrant significantly inhibited tumor growth compared to monotherapy.
Eribulin	Triple-Negative Breast Cancer Xenograft	Showed antitumor activity and was found to alter the tumor microenvironment by reversing the epithelial-to-mesenchymal transition (EMT).	[9][10]
Osteosarcoma Xenograft	Demonstrated cytotoxic activity through microtubule destabilization, mitotic arrest, and induction of mitotic catastrophe.	[11]
Paclitaxel	Breast Cancer Xenograft	Can modulate the tumor microenvironment, but its effects can be complex, sometimes increasing the assembly of the "tumor microenvironment of metastasis" (TMEM).	[12]
Syngeneic Mouse Melanoma Model	Reduced accumulation and immunosuppressive activity of myeloid-derived suppressor cells (MDSCs) in the tumor microenvironment.	[13]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of the experimental protocols used in key studies investigating the mechanisms of E7130 and related compounds.

In Vivo Xenograft Models for Tumor Growth Assessment

• Objective: To evaluate the in vivo antitumor activity of E7130 and comparator drugs.

• Animal Model: Immunodeficient mice (e.g., SCID or nude mice) are typically used to prevent rejection of human tumor xenografts.[12][14]

• Tumor Implantation: Human cancer cell lines (e.g., MDA-MB-231 for breast cancer, or patient-derived xenograft (PDX) models) are injected subcutaneously or orthotopically into the mice.[13][15][16] For studying the role of CAFs, cancer cells can be co-injected with fibroblasts.[13][14]

• Drug Administration: Once tumors reach a palpable size, animals are randomized into treatment and control groups. The drug (e.g., E7130, Eribulin, Paclitaxel) is administered via a clinically relevant route, typically intravenously, at a specified dose and schedule.[4][5]

• Data Collection: Tumor volume is measured regularly using calipers. At the end of the study, tumors are excised and weighed. Immunohistochemical analysis of tumor tissue is often performed to assess biomarkers such as CD31 (for vascularization) and α-SMA (for CAFs).[2][6]

In Vitro Co-culture Systems for Studying Fibroblast Activation

• Objective: To investigate the direct effects of E7130 on the activation of fibroblasts by cancer cells.

• Cell Culture: Normal human fibroblasts are co-cultured with human cancer cells.[6]

• Treatment: The co-cultures are treated with TGF-β to induce CAF differentiation, in the presence or absence of E7130 at various concentrations.[6]

• Analysis: The expression of CAF markers, such as α-SMA, is assessed using techniques like immunocytochemistry and Western blotting. The activation of signaling pathways like PI3K/AKT/mTOR is analyzed by measuring the phosphorylation status of key proteins.[6]

Visualizing the Mechanisms

To better illustrate the signaling pathways and experimental workflows discussed, the following diagrams were generated using Graphviz.

Proposed mechanism of E7130 in the tumor microenvironment.

References

• 1. Selective Targeting of Tumorigenic Cancer Cell Lines by Microtubule Inhibitors | PLOS One [journals.plos.org]
• 2. Cancer drug discovery: unravelling the mysteries of halichondrin [pharmaceutical-technology.com]
• 3. Celebrating E7130: pushing the limits of complex drug synthesis | LGC Standards [lgcstandards.com]
• 4. First-in-human study of E7130 (a tumor microenvironment-ameliorating microtubule inhibitor) in patients with advanced solid tumors: Primary results of the dose-escalation part - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. first-in-human-study-of-e7130-a-tumor-microenvironment-ameliorating-microtubule-inhibitor-in-patients-with-advanced-solid-tumors-primary-results-of-the-dose-escalation-part - Ask this paper | Bohrium [bohrium.com]
• 6. researchgate.net [researchgate.net]
• 7. aacrjournals.org [aacrjournals.org]
• 8. researchgate.net [researchgate.net]
• 9. Eribulin in Triple Negative Metastatic Breast Cancer: Critic Interpretation of Current Evidence and Projection for Future Scenarios - PMC [pmc.ncbi.nlm.nih.gov]
• 10. targetedonc.com [targetedonc.com]
• 11. Integrating mechanisms of response and resistance against the tubulin binding agent Eribulin in preclinical models of osteosarcoma - PMC [pmc.ncbi.nlm.nih.gov]
• 12. research.utwente.nl [research.utwente.nl]
• 13. A Mouse Model to Investigate the Role of Cancer-associated Fibroblasts in Tumor Growth - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. bioengineer.org [bioengineer.org]
• 16. reactionbiology.com [reactionbiology.com]

E7130: A Comparative Analysis of a Novel Microtubule Inhibitor Across Diverse Tumor Types

For Researchers, Scientists, and Drug Development Professionals

E7130 is a novel microtubule dynamics inhibitor with a dual mechanism of action that not only targets cancer cells directly but also modulates the tumor microenvironment. This guide provides a side-by-side comparison of its performance in different tumor types based on available preclinical and clinical data.

Mechanism of Action

E7130 is a synthetic analog of halichondrin B, a natural product isolated from a marine sponge.[1][2] It functions as a potent inhibitor of microtubule dynamics, leading to cell cycle arrest and apoptosis in proliferating cancer cells.[3][4] Uniquely, E7130 also remodels the tumor microenvironment (TME) by:

• Suppressing Cancer-Associated Fibroblasts (CAFs): E7130 reduces the population of α-smooth muscle actin (α-SMA)-positive CAFs, which are known to contribute to a tumor-promoting environment.[1][4] This is achieved through the inhibition of the TGF-β-induced PI3K/AKT/mTOR signaling pathway in these fibroblasts.[5]

• Promoting Vascular Remodeling: The compound has been shown to increase the density of CD31-positive endothelial cells, suggesting a normalization of the tumor vasculature.[1][3] This can lead to improved tumor perfusion and potentially enhance the delivery and efficacy of co-administered therapies.[3]

Preclinical Efficacy: A Side-by-Side Look

Limited publicly available data restricts a comprehensive quantitative comparison across a wide array of tumor types. However, preclinical studies have highlighted the activity of E7130 in several solid tumor models.

Tumor Type	Cell Line/Model	Key Findings	Reference
Breast Cancer	Xenograft Models (MCF-7, OD-BRE-0438)	Significant antitumor activity was observed with intravenous administration of E7130 (45, 90, and 180 μg/kg). At 180 μg/kg, E7130 led to reduced tumor volumes in all three tested xenograft models.[4][6]	[4][6]
Head and Neck Squamous Cell Carcinoma (HNSCC)	FaDu Xenograft Model	E7130 demonstrated a synergistic antitumor effect when combined with cetuximab. A dose of 90 µg/kg, which is half the maximum tolerated dose in mice, showed a prominent combinatorial effect.[3][4]	[3][4]
Urothelial Carcinoma	Preclinical Models	A presentation at the 2025 AACR-NCI-EORTC International Conference on Molecular Targets and Cancer Therapeutics suggests that E7130's TME-ameliorating activity enhances treatment efficacy in urothelial carcinoma. However, specific data is not yet publicly available.[7]	[7]

Clinical Trial Data: Early Insights

A Phase I, first-in-human clinical trial (NCT03444701) of E7130 has been conducted in patients with advanced solid tumors.[8][9]

Trial ID	Phase	Patient Population	Key Findings	Reference
NCT03444701	Phase I	Advanced Solid Tumors	The study established the maximum tolerated dose (MTD) and a recommended Phase II dose of 480 μg/m² administered every 3 weeks. Preliminary antitumor activity was observed, with two patients in the every-2-weeks cohort achieving a partial response. The dose-expansion part of the study is ongoing.[8]	[8]

Detailed efficacy data from this trial, broken down by specific tumor types, have not yet been publicly disclosed.

Experimental Protocols

In Vitro Tubulin Polymerization Assay

The inhibitory activity of E7130 on tubulin polymerization can be assessed using a cell-free system.[3]

• Principle: Tubulin polymerization is monitored by the enhancement of fluorescence due to the incorporation of a fluorescent reporter into the microtubules as they form.

• Method:

  • Purified tubulin is incubated with a fluorescent reporter in a polymerization buffer.

  • E7130 at various concentrations is added to the reaction mixture.

  • The fluorescence intensity is measured over time at 37°C using a microplate reader.

  • The rate of polymerization is calculated from the slope of the fluorescence curve.

  • The IC50 value, the concentration of E7130 that inhibits polymerization by 50%, is then determined.

In Vivo Tumor Xenograft Model

The antitumor efficacy of E7130 in vivo can be evaluated using human tumor xenograft models in immunodeficient mice.[3][4]

• Cell Implantation: Human cancer cells (e.g., FaDu for HNSCC, MCF-7 for breast cancer) are subcutaneously injected into the flank of immunodeficient mice.[3][4]

• Tumor Growth: Tumors are allowed to grow to a palpable size (e.g., 300-500 mm³).[4][6]

• Treatment: Mice are randomized into control and treatment groups. E7130 is administered intravenously at specified doses and schedules.[4]

• Tumor Measurement: Tumor volume is measured regularly using calipers.

• Endpoint: The study is terminated when tumors in the control group reach a predetermined size. Tumor growth inhibition is calculated.

• Immunohistochemistry: At the end of the study, tumors are excised, and immunohistochemical analysis is performed to assess markers of interest, such as CD31 (for vascularization) and α-SMA (for CAFs).[3]

Cancer-Associated Fibroblast (CAF) Suppression Assay

The effect of E7130 on CAF activation can be determined through in vitro co-culture experiments and analysis of protein expression.[5]

• Co-culture System: Normal human fibroblasts are co-cultured with human cancer cells to mimic the tumor microenvironment.

• TGF-β Induction: TGF-β is added to the culture medium to induce the transdifferentiation of fibroblasts into α-SMA-positive CAFs.[5]

• E7130 Treatment: E7130 is added to the co-culture at various concentrations.

• Analysis:

  • Immunocytochemistry: Cells are stained for α-SMA to visualize and quantify the presence of activated CAFs.

  • Western Blot/ELISA: Cell lysates or conditioned media are analyzed for the expression levels of proteins involved in the PI3K/AKT/mTOR pathway and for secreted factors.[5]

Visualizing the Pathways and Processes

Caption: Dual mechanism of E7130 targeting both cancer cells and the tumor microenvironment.

References

• 1. eisai.com [eisai.com]
• 2. Breakthrough in synthesis advances a potent anti-cancer agent | Department of Chemistry and Chemical Biology [chemistry.harvard.edu]
• 3. researchgate.net [researchgate.net]
• 4. aacrjournals.org [aacrjournals.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. aacr.org [aacr.org]
• 8. researchgate.net [researchgate.net]
• 9. First-in-human study of E7130 (a tumor microenvironment-ameliorating microtubule inhibitor) in patients with advanced solid tumors: Primary results of the dose-escalation part - PubMed [pubmed.ncbi.nlm.nih.gov]

Independent Verification of E7130's Preclinical Data: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the preclinical performance of E7130, a novel microtubule inhibitor, with other relevant alternatives. Experimental data from in vitro and in vivo studies are presented to support the analysis.

E7130 is a synthetically produced analog of halichondrin B, a natural product isolated from a marine sponge.[1] Beyond its primary function as a microtubule dynamics inhibitor, preclinical studies have revealed E7130's unique ability to modulate the tumor microenvironment (TME), distinguishing it from other agents in its class.[2][3]

Mechanism of Action: A Dual Approach

E7130 exerts its anticancer effects through a dual mechanism:

• Microtubule Destabilization: Similar to other microtubule-targeting agents, E7130 inhibits the polymerization of tubulin, a critical component of the cytoskeleton. This disruption of microtubule dynamics leads to cell cycle arrest and apoptosis in rapidly dividing cancer cells.[4]

• Tumor Microenvironment Modulation: E7130 uniquely suppresses cancer-associated fibroblasts (CAFs), which are key contributors to tumor progression and drug resistance.[2][5] This effect is mediated through the inhibition of the Transforming Growth Factor-beta (TGF-β) signaling pathway, which in turn downregulates the PI3K/AKT/mTOR pathway.[4][5] By targeting CAFs, E7130 can remodel the TME, potentially enhancing the efficacy of concomitant anticancer therapies.[2]

Signaling Pathway of E7130 in Cancer-Associated Fibroblasts

Caption: E7130 inhibits microtubule network formation, thereby suppressing the TGF-β-induced PI3K/AKT/mTOR pathway and reducing α-SMA expression in CAFs.

In Vitro Anti-proliferative Activity

E7130 has demonstrated potent anti-proliferative activity across a range of human cancer cell lines. The half-maximal inhibitory concentration (IC50) values are summarized in the table below.

Cell Line	Cancer Type	IC50 (nM)
KPL-4	Breast Cancer	0.01 - 0.1
OSC-19	Head and Neck Squamous Cell Carcinoma	0.01 - 0.1
FaDu	Pharyngeal Squamous Cell Carcinoma	0.01 - 0.1
HSC-2	Oral Squamous Cell Carcinoma	0.01 - 0.1

In Vivo Antitumor Efficacy

Preclinical studies in xenograft models have shown the in vivo antitumor activity of E7130. A notable study compared the efficacy of E7130 with vincristine in patient-derived xenograft (PDX) models of early T-cell precursor acute lymphoblastic leukemia (ETP-ALL).

Treatment Group	Dose	T-C (days)	T/C Ratio	Objective Responses
E7130	0.09 mg/kg	10.5 - 41.3	1.8 - 5.9	2/6 (1 CR, 1 MCR)
E7130	0.135 mg/kg	18.1 - 49.5	2.3 - 8.8	4/5 (1 CR, 3 MCRs)
Vincristine	1 mg/kg	3.5 - 37.7	1.3 - 6.6	2/6 (1 CR, 1 MCR)
T-C: Difference in median event-free survival between treated and control groups. T/C: Ratio of median event-free survival of treated versus control groups. CR: Complete Response. MCR: Maintained Complete Response.[6]

The study also noted that E7130's activity was maintained regardless of ABCB1 (P-gp) expression levels, a common mechanism of resistance to microtubule-targeting agents like vincristine.[6]

Comparison with Other Microtubule Inhibitors

Compared to eribulin , another analog of halichondrin B, E7130 is suggested to have a more pronounced effect on CAFs.[3] While both agents target microtubule dynamics, E7130's ability to remodel the TME through CAF suppression represents a key differentiating feature.[2][3]

Experimental Protocols

In Vitro Anti-proliferation Assay (General Protocol)

A detailed protocol for a specific E7130 anti-proliferation assay is not publicly available. However, a general protocol for assessing the anti-proliferative effects of microtubule inhibitors is as follows:

• Cell Seeding: Cancer cell lines are seeded in 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: Cells are treated with a serial dilution of E7130 or a comparator drug for a specified period (e.g., 72 hours).

• Viability Assessment: Cell viability is determined using a colorimetric or fluorometric assay, such as the MTT or CellTiter-Glo® assay, which measures metabolic activity.

• Data Analysis: The absorbance or luminescence is measured using a plate reader. The IC50 value is calculated by plotting the percentage of cell viability against the drug concentration and fitting the data to a sigmoidal dose-response curve.

In Vivo Xenograft Study (General Protocol)

The following is a generalized workflow for an in vivo xenograft study to evaluate the efficacy of E7130:

Caption: A typical workflow for assessing the in vivo efficacy of E7130 in a xenograft mouse model.

Protocol Details:

• Animal Models: Immunocompromised mice (e.g., nude or SCID) are used.

• Cell Implantation: Human cancer cells are implanted subcutaneously or orthotopically into the mice.

• Tumor Growth and Randomization: Tumors are allowed to grow to a palpable size, and mice are then randomized into treatment and control groups.

• Drug Administration: E7130, a vehicle control, and any comparator drugs are administered according to a predetermined schedule and route (e.g., intravenously).

• Monitoring: Tumor volume and mouse body weight are measured regularly.

• Endpoint: The study is concluded when tumors in the control group reach a specified size, and the antitumor efficacy is evaluated by comparing tumor growth between the different groups.

• Immunohistochemistry: At the end of the study, tumors may be excised and analyzed by immunohistochemistry to assess biomarkers such as α-SMA (for CAFs) and CD31 (for blood vessels).

Conclusion

The preclinical data for E7130 demonstrate its potential as a potent anticancer agent with a dual mechanism of action that includes both direct cytotoxicity through microtubule inhibition and modulation of the tumor microenvironment by suppressing cancer-associated fibroblasts. Its efficacy in preclinical models, including those resistant to other microtubule inhibitors, warrants further investigation. The comparative data, though limited, suggest a distinct profile for E7130 that may offer advantages in certain cancer types or in combination with other therapies. The provided experimental frameworks can serve as a basis for independent verification and further exploration of this promising therapeutic candidate.

References

• 1. eisai.com [eisai.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. aacrjournals.org [aacrjournals.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of E7130

For researchers, scientists, and drug development professionals, the proper disposal of investigational compounds like E7130 is a critical component of laboratory safety and regulatory compliance. Although E7130 is not classified as a hazardous substance, as an investigational drug used in clinical research, its disposal must adhere to stringent guidelines to ensure environmental protection and prevent accidental exposure. This guide provides a comprehensive, step-by-step procedure for the safe and compliant disposal of E7130.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to follow standard laboratory safety protocols.

Precautionary Measure	Detailed Action
Personal Protective Equipment (PPE)	Always wear standard PPE, including safety-certified eye protection, a lab coat, and appropriate chemical-resistant gloves.
Ventilation	Handle E7130 in a well-ventilated area or under a chemical fume hood to minimize inhalation risk.
Spill Management	In the event of a spill, contain the material using absorbent pads. Clean the area with an appropriate solvent and dispose of all contaminated materials as chemical waste.
Direct Contact	Avoid direct contact with skin, eyes, and clothing. In case of contact, rinse the affected area thoroughly with water and seek medical attention if irritation persists.

Step-by-Step Disposal Protocol for E7130

The disposal of investigational drugs, including those deemed non-hazardous, is regulated to ensure that these compounds do not enter the environment. The preferred method for the final disposition of E7130 is incineration by a licensed waste management facility.

Step 1: Segregation and Collection

Properly segregate all E7130 waste at the point of generation. This includes:

• Unused or expired E7130 solid material.

• Empty vials and containers that held E7130.

• Contaminated lab supplies, such as pipette tips, gloves, and absorbent pads.

Collect this waste in a designated, clearly labeled, and sealed container. The container should be robust and leak-proof.

Step 2: Labeling and Storage

Label the waste container with "Investigational Drug Waste for Incineration" and include the name of the compound (E7130). Store the sealed container in a secure, designated area away from general laboratory traffic. This area should be clearly marked as a chemical waste accumulation site.

Step 3: Coordination with Environmental Health and Safety (EHS)

Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the E7130 waste. EHS will have established procedures and contracts with licensed hazardous waste vendors who are qualified to handle and incinerate pharmaceutical waste in accordance with federal and local regulations.

Step 4: Documentation

Maintain a detailed record of the disposal process. This documentation should include:

• The quantity of E7130 being disposed of.

• The date of disposal.

• The name of the EHS personnel or licensed vendor who collected the waste.

This documentation is crucial for regulatory compliance and for tracking the lifecycle of the investigational compound.

Step 5: Final Disposition

The licensed waste vendor will transport the E7130 waste to a permitted incineration facility. Incineration is the required method of destruction for many pharmaceutical products as it ensures the complete breakdown of the active compound.

Disposal Workflow Diagram

The following diagram illustrates the procedural flow for the proper disposal of E7130.

Caption: Workflow for the proper disposal of E7130.

Regulatory Context

The disposal of investigational new drugs is governed by regulations such as the Resource Conservation and Recovery Act (RCRA) and guidelines from the Food and Drug Administration (FDA).[1][2] Institutions conducting clinical trials are responsible for ensuring that all investigational materials are accounted for and disposed of correctly.[3][4] The sponsor of the clinical trial may also provide specific instructions for the return or destruction of unused study medication.[5] Adherence to these guidelines is not only a matter of best practice but a legal and ethical obligation to protect public health and the environment.

References

• 1. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU [research.washu.edu]
• 2. neutranarc.com [neutranarc.com]
• 3. medicalcenter.virginia.edu [medicalcenter.virginia.edu]
• 4. healthcare.uiowa.edu [healthcare.uiowa.edu]
• 5. research.yorkhospitals.nhs.uk [research.yorkhospitals.nhs.uk]